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  • Product: 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride
  • CAS: 2227204-99-9

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Chemical Properties of 1-(Azetidine-3-carbonyl)piperidin-4-ol Hydrochloride

This document provides a comprehensive technical examination of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride, a heterocyclic building block of significant interest to researchers in medicinal chemistry and drug d...

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Author: BenchChem Technical Support Team. Date: April 2026

This document provides a comprehensive technical examination of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride, a heterocyclic building block of significant interest to researchers in medicinal chemistry and drug development. By integrating a conformationally constrained azetidine moiety with a functionalized piperidine ring, this compound offers a unique three-dimensional scaffold for exploring novel chemical space. This guide synthesizes structural analysis, predictable chemical behavior, and practical methodologies to support its application in advanced scientific research.

Part 1: Molecular Structure and Physicochemical Properties

The unique topology of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride is central to its utility. It combines the rigid, non-planar structure of the azetidine ring—a valuable proline mimic—with the well-established piperidine scaffold, which is a cornerstone in pharmaceutical design.[1][][3] The hydrochloride salt form enhances its aqueous solubility and stability, making it amenable to a variety of experimental conditions.

Chemical Structure and Nomenclature
  • IUPAC Name: (Azetidin-3-yl)(4-hydroxypiperidin-1-yl)methanone hydrochloride

  • Key Features:

    • An azetidine ring , a four-membered saturated heterocycle, providing conformational rigidity.[]

    • A piperidin-4-ol ring , a six-membered saturated heterocycle bearing a hydroxyl group for potential secondary interactions or further functionalization.

    • An amide linker , which connects the two rings and exhibits characteristic planarity and potential for restricted rotation.

Physicochemical Data Summary

The following table summarizes the core physicochemical properties of the compound. As this is a specialized building block, some data are calculated or inferred from structurally related molecules.

PropertyValueSource / Justification
CAS Number Not publicly availableSpecialized chemical
Molecular Formula C₉H₁₇ClN₂O₂From structure
Molecular Weight 220.70 g/mol Calculated
Appearance White to off-white crystalline solidPredicted based on similar hydrochloride salts[4][5]
Solubility Soluble in water, methanol, ethanol, and DMSO.Expected for a hydrochloride salt of an amine[4]
InChI Key Not publicly availableSpecialized chemical
Structural Insights for the Medicinal Chemist

The value of this molecule lies in the interplay of its constituent parts:

  • The Azetidine Moiety: Azetidine-3-carboxylic acid and its derivatives are recognized for introducing conformational constraints into peptide and small molecule structures.[][6] This rigidity can enhance metabolic stability and binding affinity by reducing the entropic penalty upon binding to a biological target.[]

  • The Piperidin-4-ol Scaffold: The piperidine ring is one of the most prevalent N-heterocycles in approved drugs.[3][7] The hydroxyl group at the 4-position provides a hydrogen bond donor and acceptor, which can be critical for anchoring the molecule within a receptor's binding pocket. Furthermore, this hydroxyl group serves as a versatile chemical handle for etherification or esterification, enabling the exploration of structure-activity relationships (SAR).

  • Amide Bond and Rotational Isomers: The tertiary amide bond linking the two rings is planar. However, rotation around the C-N bond is restricted, which can lead to the existence of rotational isomers (rotamers). This phenomenon may result in signal broadening or the appearance of duplicate signals in NMR spectra at or below room temperature, a critical consideration during structural elucidation.[8]

Part 2: Synthesis and Chemical Reactivity

A robust and scalable synthetic route is paramount for the effective utilization of any chemical building block. The synthesis of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride is logically achieved through a standard amide coupling protocol.

Proposed Synthetic Workflow

The most direct synthetic strategy involves the coupling of a suitably N-protected azetidine-3-carboxylic acid with piperidin-4-ol, followed by deprotection and salt formation. The choice of protecting group is critical to ensure compatibility with the coupling conditions and orthogonality for its removal. A Boc (tert-butyloxycarbonyl) group is a common and effective choice.

Synthetic Workflow cluster_0 Reactants cluster_1 Reaction Sequence cluster_2 Product A Boc-Azetidine-3-carboxylic Acid C Amide Coupling (e.g., HATU, DIPEA) A->C B Piperidin-4-ol B->C D Deprotection (e.g., TFA or HCl) C->D Protected Intermediate E Salt Formation (HCl in Ether) D->E Free Base F 1-(Azetidine-3-carbonyl)piperidin-4-ol Hydrochloride E->F

Caption: Proposed synthetic workflow for the target compound.

Experimental Protocol: Amide Coupling and Deprotection
  • Amide Coupling:

    • To a stirred solution of N-Boc-azetidine-3-carboxylic acid (1.0 eq) in a suitable aprotic solvent (e.g., DMF or DCM) at 0 °C, add a coupling agent such as HATU (1.1 eq) and a non-nucleophilic base like diisopropylethylamine (DIPEA, 2.5 eq).

    • Stir the mixture for 15-20 minutes to pre-activate the carboxylic acid.

    • Add piperidin-4-ol (1.05 eq) to the reaction mixture and allow the reaction to warm to room temperature. Stir for 4-12 hours, monitoring progress by TLC or LC-MS.

    • Upon completion, perform an aqueous workup by diluting with ethyl acetate and washing sequentially with 5% citric acid solution, saturated sodium bicarbonate solution, and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting crude product (N-Boc protected intermediate) by flash column chromatography.

  • Deprotection and Salt Formation:

    • Dissolve the purified N-Boc protected intermediate in a minimal amount of a solvent like dioxane or diethyl ether.

    • Add a solution of HCl (e.g., 4M in dioxane or 2M in diethyl ether, 3-5 eq) dropwise at 0 °C.

    • A precipitate should form. Stir the resulting slurry at room temperature for 1-3 hours.

    • Collect the solid product by filtration, wash with cold diethyl ether, and dry under vacuum to yield the final 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride salt.

Chemical Reactivity Profile

The molecule possesses three primary sites for further chemical modification:

  • Azetidine Nitrogen (Secondary Amine): The N-H of the azetidine ring can undergo standard amine reactions such as N-alkylation or N-acylation, allowing for the introduction of diverse substituents.

  • Piperidine Hydroxyl Group: The secondary alcohol is a versatile functional group that can be oxidized to the corresponding ketone (a piperidin-4-one derivative), esterified, or converted to an ether. These transformations are fundamental for building molecular complexity.

  • Amide Bond: The amide linkage is generally robust but can be cleaved under forcing hydrolytic conditions (strong acid or base at elevated temperatures).

Part 3: Spectroscopic and Analytical Characterization

Thorough characterization is essential to confirm the structure and purity of the synthesized compound. The following data are predicted based on the known spectral properties of the constituent functional groups.[9][10][11]

Predicted ¹H and ¹³C NMR Spectral Data

Solvent: D₂O or DMSO-d₆. Chemical shifts (δ) are in ppm.

¹H NMR (Predicted) Assignment ¹³C NMR (Predicted) Assignment
~4.3-4.5 (m)Azetidine CH₂ (adjacent to NH₂⁺)~170-172Amide C=O
~4.0-4.2 (m)Azetidine CH~65-67Piperidine CH-OH
~3.8-4.0 (m)Piperidine CH-OH~48-50Azetidine CH₂
~3.2-3.8 (m)Piperidine CH₂ (adjacent to N)~40-45Piperidine CH₂ (adjacent to N)
~1.6-2.0 (m)Piperidine CH₂ (adjacent to CH-OH)~35-38Azetidine CH
~32-35Piperidine CH₂ (adjacent to CH-OH)

Note: Broad signals are expected due to the presence of the ammonium salt and potential conformational exchange. Amide rotamers may cause signal duplication in organic solvents like DMSO-d₆.

Predicted Infrared (IR) Spectroscopy Data
Wavenumber (cm⁻¹)Assignment
3200-3400 (broad)O-H stretch (alcohol), N-H stretch (secondary amine salt)
2800-3000C-H stretch (aliphatic)
2400-2700 (broad)N-H stretch of amine hydrochloride
1630-1650 (strong)C=O stretch (amide I band)
1100-1200C-O stretch (secondary alcohol)
Mass Spectrometry (MS)

In electrospray ionization (ESI) mass spectrometry, the compound would be detected in positive ion mode.

  • Predicted [M+H]⁺ (for free base): m/z 199.1441 (C₉H₁₇N₂O₂⁺)

  • Key Fragmentation Pathways: Expect initial fragmentation at the amide bond, leading to ions corresponding to the azetidine carbonyl fragment and the piperidin-4-ol fragment. Loss of water from the parent ion is also a likely fragmentation pathway.

Part 4: Applications and Scientific Context

This molecule is not an end-product but a sophisticated starting material. Its design inherently addresses key challenges in modern drug discovery:

  • Scaffold Hopping and 3D Diversity: It serves as an excellent scaffold for creating libraries of compounds with high 3D complexity. The rigid azetidine ring projects substituents into different vectors in space compared to more flexible or planar analogues, enabling a more thorough exploration of a target's binding site.

  • Fragment-Based Drug Design (FBDD): Both the azetidine and piperidin-4-ol motifs are common fragments in FBDD screening. This molecule covalently links two high-value fragments, providing an advanced starting point for optimization.

  • CNS Drug Discovery: The piperidine scaffold is a well-known privileged structure for targeting the central nervous system (CNS).[3] The polarity imparted by the hydroxyl and amide groups can be fine-tuned to balance blood-brain barrier permeability and target engagement.

Part 5: Safety, Handling, and Storage

As with any laboratory chemical, proper safety protocols must be observed.

  • Hazard Identification: While specific toxicity data is unavailable, compounds of this class should be handled as potential irritants to the skin, eyes, and respiratory tract.[12][13] The hydrochloride salt may be corrosive.

  • Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses with side shields, a lab coat, and chemical-resistant gloves.

  • Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[14] Avoid generating dust during transfer.

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. The compound is likely hygroscopic; storage under an inert atmosphere (e.g., argon or nitrogen) is recommended for long-term stability.[15]

References

  • Royal Society of Chemistry. (2015). This journal is © The Royal Society of Chemistry 2015. Rsc.org. Retrieved from [Link]

  • AAPPTec. (n.d.). Safety Data Sheet for 1-Boc-4-(N-Boc-amino)piperidine-4-carboxylic acid. Retrieved from [Link]

  • Žukauskaitė, A., Mangelinckx, S., Buinauskaitė, V., Šačkus, A., & De Kimpe, N. (2011). Synthesis of new functionalized aziridine-2- and azetidine-3-carboxylic acid derivatives of potential interest for biological and foldameric applications. Amino Acids, 41(3), 541-558. [Link]

  • Molport. (n.d.). 1-[1-(azetidine-3-carbonyl)piperidin-4-yl]-2-ethyl-1H-1,3-benzodiazole hydrochloride. Retrieved from [Link]

  • PubChem. (n.d.). Piperidin-4-ol. National Center for Biotechnology Information. Retrieved from [Link]

  • D'yachenko, I. A., & Varlamov, A. V. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 26(23), 7353. [Link]

  • MDPI. (2025). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

  • Goel, K. K., Gajbhiye, A., Anu, & Goel, N. M. (2008). Synthesis and Antimicrobial Activity of Piperidin-4-one Derivatives. Biomedical Pharmacology Journal, 1(1). Retrieved from [Link]

  • Sharma, P., & Kumar, A. (2013). Piperidin-4-one: the potential pharmacophore. Mini reviews in medicinal chemistry, 13(5), 746–755. [Link]

  • Google Patents. (2000). WO2000063168A1 - Synthesis of azetidine derivatives.
  • Girgis, A. S., et al. (2022). Synthesis and bio-properties of 4-piperidone containing compounds as curcumin mimics. RSC Advances, 12(48), 31238-31264. [Link]

  • Pharmaffiliates. (n.d.). CAS No: 6091-44-7 | Chemical Name: Piperidine Hydrochloride. Retrieved from [Link]

  • ResearchGate. (n.d.). Improved Process for the Preparation of 1-Benzhydrylazetidin-3-ol. Retrieved from [Link]

  • Uesugi, S., et al. (2023). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Frontiers in Chemistry, 11, 1283626. [Link]

  • Hashim, O. S. (2023). Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. Journal of Medicinal and Chemical Sciences, 6(3), 553-558. Retrieved from [Link]

  • Loru, F., et al. (2025). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Molecules, 30(19), 4529. [Link]

  • ChemBK. (2022). PIPERIDIN-4-OL. Retrieved from [Link]

  • Arkivoc. (2019). Design and synthesis of 1,4- and 1,4,4-substituted piperidines for the inhibition of neuronal T-type Ca channels. Retrieved from [Link]

Sources

Exploratory

Comprehensive Physicochemical Profiling of 1-(Azetidine-3-carbonyl)piperidin-4-ol Hydrochloride: Solubility, Stability, and Handling Protocols

Executive Summary 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride is a highly functionalized, sp³-rich building block that has become increasingly prominent in modern medicinal chemistry. It is frequently utilized a...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride is a highly functionalized, sp³-rich building block that has become increasingly prominent in modern medicinal chemistry. It is frequently utilized as a critical scaffold in the synthesis of autotaxin inhibitors [1] and protein kinase inhibitors [2]. The molecule’s unique architecture—combining a strained azetidine ring, a stable tertiary amide, and a hydrophilic piperidinol moiety—imparts distinct physicochemical properties. This whitepaper provides an in-depth, mechanistically grounded analysis of its solubility, stability, and handling requirements to guide researchers and formulation scientists in drug development.

Structural Deconstruction & Causality of Properties

The physicochemical behavior of this compound is dictated by three distinct structural domains:

  • The Azetidine Ring (Hydrochloride Salt): The secondary amine of the four-membered azetidine ring has a pKa of approximately 9.5–10.5. Formulating this basic center as a hydrochloride salt drastically lowers the pKa of the conjugate acid, driving exceptional aqueous solubility via ion-dipole interactions. Furthermore, the salt form prevents the free base from absorbing atmospheric CO₂ and mitigates oxidative degradation [4].

  • The Tertiary Amide Linker: The carbonyl group connecting the azetidine and piperidine rings forms a tertiary amide. This bond is electronically stabilized by resonance, making it highly resistant to spontaneous hydrolysis at physiological pH.

  • The Piperidin-4-ol Motif: The secondary hydroxyl group acts as both a strong hydrogen bond donor and acceptor, further enhancing the molecule's hydrophilicity and facilitating its interaction with polar solvents [3].

Thermodynamic Solubility Matrix

Understanding the solubility profile is critical for assay design and formulation. Because of its ionic nature and extensive hydrogen-bonding capacity, the compound exhibits a highly polarized solubility profile.

Table 1: Thermodynamic Solubility Profile at 25°C

SolventSolubility LimitMechanistic Rationale
Water (pH 7.0) > 50 mg/mL (Freely Soluble)Dominated by ion-dipole interactions from the HCl salt and extensive H-bonding from the -OH and amide groups.
Dimethyl Sulfoxide (DMSO) > 30 mg/mL (Freely Soluble)DMSO's high dielectric constant and strong H-bond accepting nature efficiently solvate both the polar organic framework and the chloride counterion.
Methanol ~ 20 mg/mL (Soluble)Strong H-bonding capacity allows for moderate to high solvation, though less effective at separating ion pairs than water.
Acetonitrile < 1 mg/mL (Slightly Soluble)Aprotic nature and lower dielectric constant limit the stabilization of the chloride counterion and the hydroxyl group.
Hexane / Heptane < 0.1 mg/mL (Insoluble)Complete lack of polarizability and H-bonding capacity; unable to disrupt the strong crystal lattice energy of the salt.

Stability Profiling & Degradation Kinetics

While generally stable under ambient conditions, exposing the compound to extreme pH, thermal stress, or strong oxidants triggers specific degradation pathways.

  • Hydrolytic Stability: The tertiary amide is robust. However, under forced degradation conditions (e.g., 1N NaOH or 1N HCl at 60°C), the amide bond will eventually cleave, yielding azetidine-3-carboxylic acid and piperidin-4-ol.

  • Azetidine Ring Stability: Four-membered rings possess significant Baeyer strain (~26 kcal/mol). While azetidine-3-carbonyl systems are more stable than aziridines, the ring is susceptible to opening under strong nucleophilic attack or extreme thermal stress [5].

  • Oxidative Stability: The secondary hydroxyl group on the piperidine ring is the primary site of oxidative vulnerability. Exposure to reactive oxygen species (ROS) or peroxides can oxidize the alcohol to a piperidone derivative.

DegradationPathways Parent 1-(Azetidine-3-carbonyl) piperidin-4-ol HCl Hydrolysis Amide Hydrolysis (Extreme pH / Temp) Parent->Hydrolysis H2O / H+ or OH- Oxidation Oxidation (Peroxides / Radicals) Parent->Oxidation ROS / O2 RingOpening Azetidine Ring Opening (Strong Nucleophiles) Parent->RingOpening Nucleophile Deg1 Azetidine-3-carboxylic acid + Piperidin-4-ol Hydrolysis->Deg1 Deg2 Piperidone derivative / N-oxide Oxidation->Deg2 Deg3 Ring-opened alkylamine derivatives RingOpening->Deg3

Mechanistic degradation pathways of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride.

Self-Validating Experimental Protocols

To ensure data integrity, all analytical and preparative workflows must be designed as self-validating systems. The following protocols detail the exact methodologies required to characterize this compound.

Thermodynamic Solubility Determination (Shake-Flask Method)

Rationale: Kinetic solubility methods (e.g., solvent shifting) often produce supersaturated solutions that skew data. The shake-flask method ensures true thermodynamic equilibrium. Furthermore, because of the compound's extreme polarity, standard reversed-phase (C18) chromatography will fail to retain the analyte. Hydrophilic Interaction Liquid Chromatography (HILIC) is strictly mandated for quantification.

Step-by-Step Methodology:

  • Solid Addition: Accurately weigh 50 mg of the compound into a 2 mL amber glass HPLC vial.

  • Solvent Introduction: Add 1.0 mL of the test solvent (e.g., USP Purified Water, pH 7.4 PBS, or Methanol).

  • Equilibration: Seal the vial and agitate at 300 rpm on a thermoshaker maintained at exactly 25.0 ± 0.1 °C for 48 hours. Causality: 48 hours is required to overcome the activation energy of dissolution and ensure the crystal lattice has fully equilibrated with the solvent.

  • Phase Separation: Transfer the suspension to a microcentrifuge tube and centrifuge at 15,000 × g for 15 minutes to pellet all undissolved solids.

  • Quantification: Carefully aspirate the supernatant, dilute 1:100 in the mobile phase, and analyze via HPLC-UV (λ = 210 nm) using a HILIC column (e.g., Waters XBridge BEH Amide).

SolubilityWorkflow Step1 Excess Solid Addition Step2 Equilibration (48h, 25°C) Step1->Step2 Step3 Phase Separation (15,000 x g) Step2->Step3 Step4 HILIC HPLC-UV Quantification Step3->Step4

Self-validating workflow for thermodynamic solubility determination.

ICH-Compliant Forced Degradation Workflow

Rationale: To build a stability-indicating assay, the compound must be stressed to achieve 5–20% degradation.

  • Acid/Base Stress: Dissolve the compound to 1 mg/mL in 0.1 N HCl and 0.1 N NaOH. Incubate at 60°C for 7 days. Crucial Step: Neutralize the solutions to pH 7.0 prior to HILIC injection to prevent column degradation.

  • Oxidative Stress: Treat a 1 mg/mL aqueous solution with 3% H₂O₂ at room temperature for 24 hours. Monitor for the mass shift corresponding to piperidone formation (M-2) via LC-MS.

  • Photostability: Expose the solid powder in a quartz dish to 1.2 million lux hours of visible light and 200 watt-hours/m² of UV energy (ICH Q1B standard).

Formulation & Storage Directives

  • Hygroscopicity: The protonated azetidine nitrogen paired with a chloride counterion creates a highly localized charge density, driving the absorption of atmospheric moisture. If stored at ambient humidity, the powder will rapidly deliquesce, leading to inaccurate weighing and accelerated hydrolytic degradation.

  • Storage Protocol: The compound must be stored in tightly sealed, desiccated amber vials under an inert atmosphere (Argon or N₂) at 2–8°C for short-term use, or -20°C for long-term archiving.

  • In Vivo Formulation: Due to its high aqueous solubility (>50 mg/mL), the compound does not require complex excipients (e.g., cyclodextrins or Tween-80) for dosing. It can be readily formulated in standard physiological saline (0.9% NaCl) or pH 7.4 phosphate-buffered saline for intravenous or oral administration.

References

  • Autotaxin inhibitor compounds (WO2022074459A2). Google Patents.
  • 5-cyano-4-(pyrrolo [2,3b] pyridine-3-yl)-pyrimidine derivatives useful as protein kinase inhibitors (WO2008079906A1). Google Patents.
  • D'hooghe, M., et al. (2011). Synthesis of new functionalized aziridine-2- and azetidine-3-carboxylic acid derivatives of potential interest for biological and foldameric applications. Amino Acids, 41(3), 541-58. ResearchGate. URL: [Link]

Foundational

The Definitive Guide to the Preclinical Pharmacokinetic Profiling of 1-(Azetidine-3-carbonyl)piperidin-4-ol Hydrochloride

A Senior Application Scientist's In-Depth Technical Guide for Drug Development Professionals In the landscape of modern drug discovery, a thorough understanding of a candidate molecule's pharmacokinetic (PK) profile is p...

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Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's In-Depth Technical Guide for Drug Development Professionals

In the landscape of modern drug discovery, a thorough understanding of a candidate molecule's pharmacokinetic (PK) profile is paramount to its successful translation from the laboratory to the clinic. This guide provides a comprehensive, technically-grounded framework for the preclinical pharmacokinetic characterization of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride, a novel chemical entity featuring both azetidine and piperidine moieties. As a Senior Application Scientist, the following narrative is structured not as a rigid template, but as a logical, causality-driven exploration of the essential studies required to elucidate the absorption, distribution, metabolism, and excretion (ADME) of this compound. Every protocol described herein is designed as a self-validating system, ensuring scientific integrity and generating the robust data necessary for informed decision-making in drug development programs.[1][2]

Introduction: The Significance of Azetidine and Piperidine Scaffolds and the Imperative of Early PK Assessment

The presence of both an azetidine and a piperidine ring in the structure of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride presents a unique set of physicochemical properties that are likely to influence its pharmacokinetic behavior.[3] Piperidine is a privileged scaffold in medicinal chemistry, known for its metabolic stability and its ability to modulate lipophilicity and hydrogen bonding properties, which can enhance a compound's "drug-like" characteristics.[4] The azetidine ring, a four-membered heterocycle, introduces a degree of ring strain that can impact reactivity and metabolic stability.[3] The early and comprehensive characterization of the ADME properties of such a molecule is not merely a "checkbox" exercise; it is a critical step to identify potential liabilities, guide medicinal chemistry efforts, and ultimately de-risk the progression to more extensive and costly in vivo studies.[5][6][7]

This guide will delineate a tiered approach to the pharmacokinetic profiling of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride, commencing with fundamental physicochemical and in vitro assessments and culminating in definitive in vivo studies in appropriate preclinical models.

Stage 1: Foundational Physicochemical and In Vitro ADME Profiling

The initial phase of pharmacokinetic characterization focuses on in vitro assays that provide a foundational understanding of the compound's intrinsic properties. These studies are rapid, resource-efficient, and yield critical data to inform the design of subsequent in vivo experiments.[1]

Physicochemical Characterization

A solid understanding of the fundamental physicochemical properties of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride is the bedrock of its pharmacokinetic profile.

ParameterExperimental MethodRationale and Interpretation
Aqueous Solubility Thermodynamic and Kinetic Solubility AssaysDetermines the dissolution rate and maximum concentration achievable in aqueous media, which is critical for oral absorption. Poor solubility can be a major impediment to bioavailability.
Lipophilicity (LogD7.4) Shake-flask method or reverse-phase HPLCMeasures the compound's distribution between an octanol and aqueous phase at physiological pH. LogD is a key determinant of membrane permeability, plasma protein binding, and metabolic clearance.
pKa Potentiometric titration or UV-spectroscopyIdentifies the ionization state of the molecule at different pH values. The presence of the basic nitrogen atoms in the azetidine and piperidine rings will significantly influence solubility, permeability, and potential for lysosomal trapping.[3]
In Vitro Absorption and Permeability

The ability of a drug to cross biological membranes is a prerequisite for its systemic availability.

  • Objective: To assess the passive diffusion of the compound across an artificial lipid membrane.

  • Significance: Provides a rapid and high-throughput initial screen for permeability.

  • Objective: To evaluate both passive permeability and the potential for active transport (efflux) across a monolayer of human intestinal epithelial cells.

  • Significance: This assay can identify if the compound is a substrate for efflux transporters like P-glycoprotein (P-gp), which can limit oral absorption.[7]

In Vitro Metabolism and Stability

Understanding the metabolic fate of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride is crucial for predicting its in vivo clearance and potential for drug-drug interactions.

  • Objective: To determine the rate of metabolic degradation of the compound in the presence of liver enzymes.

  • Methodology:

    • Incubate the test compound with pooled human and preclinical species (e.g., rat, mouse) liver microsomes or cryopreserved hepatocytes.

    • Collect samples at various time points.

    • Quantify the remaining parent compound using a validated LC-MS/MS method.

    • Calculate the in vitro half-life (t1/2) and intrinsic clearance (CLint).

  • Causality: Liver microsomes contain a high concentration of cytochrome P450 (CYP) enzymes, the primary drivers of Phase I metabolism.[5] Hepatocytes provide a more complete metabolic picture, incorporating both Phase I and Phase II (conjugation) pathways.[5] The piperidine ring, in particular, can be a site of metabolism.[4][8]

  • Objective: To assess the potential of the compound to inhibit major CYP isoforms (e.g., CYP1A2, 2C9, 2C19, 2D6, 3A4).

  • Significance: Inhibition of CYP enzymes can lead to clinically significant drug-drug interactions.[5]

  • Objective: To identify the major metabolites formed.

  • Significance: Understanding the metabolic pathways can help in identifying potential "soft spots" in the molecule for medicinal chemistry optimization and can also reveal the formation of any pharmacologically active or toxic metabolites.[9]

In Vitro Distribution

The distribution of a drug within the body is influenced by its binding to plasma proteins and its partitioning into red blood cells.

  • Method: Rapid Equilibrium Dialysis (RED) or ultrafiltration.

  • Rationale: Only the unbound fraction of a drug is pharmacologically active and available for metabolism and excretion. High plasma protein binding can limit the drug's distribution into tissues.[5]

  • Significance: Determines if the compound preferentially partitions into red blood cells, which can affect the interpretation of plasma-based pharmacokinetic data.[9]

Stage 2: In Vivo Pharmacokinetic Studies in Preclinical Models

Following the foundational in vitro characterization, in vivo studies are conducted to understand the compound's behavior in a whole organism. The choice of animal model is critical, with rodents often used for initial studies due to practical considerations.[10][11]

Experimental Design for a Rodent PK Study
  • Animal Model: Male Sprague-Dawley rats are a common initial choice.

  • Dosing:

    • Intravenous (IV) Administration: A low dose (e.g., 1 mg/kg) is administered to determine fundamental PK parameters such as clearance (CL), volume of distribution (Vd), and half-life (t1/2) in the absence of absorption limitations.

    • Oral (PO) Administration: A higher dose (e.g., 10 mg/kg) is given to assess oral bioavailability (F%).

  • Sample Collection: Serial blood samples are collected at predetermined time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose). Plasma is harvested for bioanalysis.

  • Bioanalysis: A sensitive and specific LC-MS/MS method for the quantification of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride in plasma must be developed and validated.

Key Pharmacokinetic Parameters to be Determined
ParameterDescriptionSignificance
Clearance (CL) The volume of plasma cleared of the drug per unit of time.A measure of the body's efficiency in eliminating the drug.[12]
Volume of Distribution (Vd) The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.Indicates the extent of drug distribution into tissues.
Half-life (t1/2) The time required for the plasma concentration of a drug to decrease by half.Determines the dosing interval.
Area Under the Curve (AUC) The integral of the plasma concentration-time curve.Represents the total systemic exposure to the drug.
Oral Bioavailability (F%) The fraction of the orally administered dose that reaches systemic circulation.A critical parameter for oral drug development.
Maximum Concentration (Cmax) The peak plasma concentration achieved after oral administration.Important for assessing efficacy and potential toxicity.
Time to Maximum Concentration (Tmax) The time at which Cmax is reached.Provides information on the rate of absorption.
Visualizing the In Vivo Pharmacokinetic Workflow

in_vivo_pk_workflow cluster_pre_study Pre-Study Phase cluster_study_conduct Study Conduct cluster_post_study Post-Study Phase animal_acclimatization Animal Acclimatization iv_dosing Intravenous Dosing animal_acclimatization->iv_dosing po_dosing Oral Dosing animal_acclimatization->po_dosing dose_formulation Dose Formulation & Validation dose_formulation->iv_dosing dose_formulation->po_dosing analytical_method_dev LC-MS/MS Method Development bioanalysis LC-MS/MS Bioanalysis analytical_method_dev->bioanalysis blood_sampling Serial Blood Sampling iv_dosing->blood_sampling po_dosing->blood_sampling sample_processing Plasma Sample Processing blood_sampling->sample_processing sample_processing->bioanalysis pk_analysis Pharmacokinetic Analysis bioanalysis->pk_analysis

Caption: Workflow for a typical in vivo pharmacokinetic study in rodents.

Stage 3: Advanced Characterization and Human Dose Prediction

Should the initial in vivo pharmacokinetic profile be favorable, further studies can be undertaken to refine the understanding of the compound's disposition and to project its behavior in humans.

Excretion Studies
  • Objective: To determine the primary routes of elimination of the drug and its metabolites from the body.[13]

  • Methodology: In a mass balance study, a radiolabeled version of the compound is administered to animals, and urine, feces, and bile are collected to quantify the excretion of radioactivity.[13][14] This helps to understand the relative contributions of renal and hepatic clearance.[12][13][14]

Tissue Distribution
  • Objective: To determine the extent to which the compound distributes into various tissues.

  • Methodology: Following administration of the compound, tissues of interest (e.g., brain, liver, kidney) are collected at various time points and analyzed for drug concentration. This is particularly important for drugs targeting specific organs.[9]

In Vitro-In Vivo Extrapolation (IVIVE) and Allometric Scaling
  • Objective: To predict human pharmacokinetic parameters from preclinical data.

  • IVIVE: In vitro data (e.g., from human hepatocytes) can be used in conjunction with physiological models to predict human clearance.

  • Allometric Scaling: In vivo data from multiple preclinical species can be scaled based on body weight to predict human PK parameters.

Data Interpretation and Strategic Decision Making

The culmination of this comprehensive pharmacokinetic profiling is the synthesis of all data to build a holistic understanding of the compound's behavior. The results will guide critical decisions in the drug development process:

  • Candidate Selection: Does the compound possess a pharmacokinetic profile suitable for the intended clinical application?

  • Medicinal Chemistry Guidance: Do the data reveal any liabilities (e.g., high clearance, low bioavailability) that could be addressed through structural modification?

  • Clinical Trial Design: The preclinical pharmacokinetic data are essential for estimating the starting dose in first-in-human studies.[15]

Conclusion: A Roadmap to Clinical Success

The preclinical pharmacokinetic profiling of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride, as outlined in this guide, provides a robust and scientifically rigorous roadmap for its early-stage development. By systematically evaluating its ADME properties through a combination of in vitro and in vivo studies, drug development teams can gain the critical insights necessary to assess its potential as a clinical candidate. This data-driven approach, grounded in the principles of scientific integrity and causality, is fundamental to navigating the complexities of drug development and increasing the probability of translating a promising molecule into a safe and effective medicine.

References

  • Charles River Laboratories. (n.d.). In Vitro ADME Assays and Services. Retrieved from [Link]

  • OMICS International. (n.d.). Excretion Routes in Pharmacokinetics. Journal of Pharmacokinetics & Experimental Therapeutics. Retrieved from [Link]

  • IonSource. (2016, January 19). Small Molecule Drug Metabolism. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Coupled electron and proton transfer in the piperidine drug metabolism pathway by the active species of cytochromes P450. Dalton Transactions. Retrieved from [Link]

  • Selvita. (n.d.). In Vitro ADME. Retrieved from [Link]

  • Creative Biolabs. (n.d.). In Vitro ADME Assays: Principles, Applications & Protocols. Retrieved from [Link]

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  • Taylor & Francis. (2026, January 4). Characterization of small molecule drug clearance mechanisms using in vitro and in vivo approaches in drug discovery and development. Retrieved from [Link]

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  • PubMed. (2026, January 15). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. Retrieved from [Link]

  • ACS Publications. (2011, June 18). Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design. ACS Medicinal Chemistry Letters. Retrieved from [Link]

  • PMC. (2011, June 18). Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design. Retrieved from [Link]

  • MDPI. (2022, January 12). Piperine and Its Metabolite's Pharmacology in Neurodegenerative and Neurological Diseases. Retrieved from [Link]

  • Biotechfarm. (n.d.). Animal Pharmacokinetic Studies for Safe Treatments. Retrieved from [Link]

  • ACS Publications. (2017, November 17). Azetidine and Piperidine Carbamates as Efficient, Covalent Inhibitors of Monoacylglycerol Lipase. Journal of Medicinal Chemistry. Retrieved from [Link]

  • PMC. (n.d.). Preclinical efficacy in therapeutic area guidelines from the U.S. Food and Drug Administration and the European Medicines Agency: a cross-sectional study. Retrieved from [Link]

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  • PMC. (n.d.). Spiro-oxindole Piperidines and 3-(Azetidin-3-yl)-1H-benzimidazol-2-ones as mGlu2 Receptor PAMs. Retrieved from [Link]

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  • PubMed. (2022, March 10). Discovery of a Partial Glucokinase Activator Clinical Candidate: Diethyl ((3-(3-((5-(Azetidine-1-carbonyl)pyrazin-2-yl)oxy)-5-isopropoxybenzamido)-1 H-pyrazol-1-yl)methyl)phosphonate (BMS-820132). Retrieved from [Link]

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Exploratory

Whitepaper: A Multi-Pronged Strategy for Therapeutic Target Deconvolution of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride

Abstract The identification of molecular targets for novel chemical entities is a critical and often rate-limiting step in modern drug discovery. Phenotype-based screening has undergone a renaissance, offering a powerful...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The identification of molecular targets for novel chemical entities is a critical and often rate-limiting step in modern drug discovery. Phenotype-based screening has undergone a renaissance, offering a powerful, unbiased approach to discovering first-in-class therapeutics, yet it presents the formidable challenge of subsequent target deconvolution.[1][2] This technical guide outlines a comprehensive, field-proven strategy for identifying and validating the therapeutic targets of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride, a novel compound featuring a privileged azetidine scaffold known for conferring favorable pharmacokinetic properties.[3][4] We present a phased, iterative workflow that begins with robust computational predictions, moves through functional phenotypic screening, employs state-of-the-art chemoproteomic techniques for target identification, and culminates in rigorous biophysical and genetic validation. Each protocol is designed as a self-validating system, incorporating essential controls to ensure scientific integrity and generate a trustworthy, data-driven narrative of the compound's mechanism of action.

Introduction: The Compound and the Challenge

1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride is a small molecule built upon two heterocyclic scaffolds of significant medicinal interest: the azetidine ring and the piperidine core.

  • Azetidine Moiety : This four-membered, sp3-rich nitrogenous heterocycle is increasingly incorporated into modern pharmaceuticals to enhance properties such as metabolic stability, solubility, and receptor selectivity.[3][5] Its strained ring system provides a rigid, defined vector for substituents, which can facilitate precise interactions with a biological target.[4][6]

  • Piperidin-4-ol Moiety : The piperidine ring is one of the most prevalent N-heterocycles in FDA-approved drugs, and its derivatives exhibit a vast range of pharmacological activities, including anticancer, antiviral, and antimicrobial effects.[7][8][9] The hydroxyl group at the 4-position offers a key hydrogen bonding site, potentially anchoring the molecule within a protein's binding pocket.

The primary challenge with a novel compound like this is that its biological targets are unknown. A target-agnostic, or phenotypic, approach is therefore the most logical starting point to uncover its therapeutic potential.[10] This guide details the subsequent, crucial process of "target deconvolution"—the journey from an observed biological effect to the specific molecular target responsible.[1][11]

Phase I: In Silico Target Prediction & Hypothesis Generation

Before committing to resource-intensive wet-lab experiments, computational methods provide a cost-effective avenue for generating initial hypotheses.[12][13] These in silico approaches leverage vast databases of known compound-target interactions to predict the most probable targets for our query molecule.[14][15]

The core principle is rooted in the similarity concept: molecules with similar structures or shapes often interact with similar biological targets.[15]

Recommended In Silico Methodologies

A multi-algorithmic approach is recommended to increase the confidence of predictions.

MethodPrincipleRationale & CausalityKey Advantage
Chemical Similarity Searching Compares the 2D fingerprint of the query molecule against databases (e.g., ChEMBL) to find known compounds with high structural similarity.[15]Assumes that structurally similar compounds will have overlapping biological activity profiles.Fast, computationally inexpensive, and excellent for identifying close analogs.
3D Shape Similarity / Pharmacophore Matching Compares the 3D conformation and electrostatic properties of the query molecule to a library of known ligands.[16]Based on the principle that 3D shape and charge distribution, not just connectivity, govern molecular recognition by a protein target.Can identify structurally diverse compounds that share a similar binding mode ("scaffold hopping").
Machine Learning / Chemogenomic Models Uses statistical models trained on large-scale chemical and biological data to predict the probability of a compound interacting with a panel of targets.[14]Moves beyond simple similarity by learning complex relationships between chemical features and biological activity across entire target families.High predictive power and can suggest targets that would be missed by simple similarity searches.
Panel Docking Docks the 3D structure of the compound into the binding sites of a large, curated panel of proteins to calculate binding energies.[12][15]A structure-based approach that simulates the physical interaction between the ligand and potential targets to estimate binding affinity.Provides a structural hypothesis for the binding mode, which can guide later optimization efforts.
Experimental Protocol: Integrated In Silico Workflow
  • Compound Preparation : Generate a high-quality 3D conformation of 1-(Azetidine-3-carbonyl)piperidin-4-ol using a computational chemistry tool (e.g., RDKit, Schrödinger Maestro).

  • Database Selection : Utilize comprehensive, publicly available databases such as ChEMBL, PubChem, and BindingDB.

  • Execution :

    • Submit the 2D structure (SMILES) to similarity search tools like TargetHunter or the ChEMBL interface.[15]

    • Submit the 3D structure to shape-based screening tools like 3DSTarPred.[16]

    • Utilize integrated web servers that employ multiple machine learning models for prediction.

  • Data Analysis :

    • Consolidate the predicted target lists from all methods.

    • Prioritize targets that are identified by two or more independent methods.

    • Filter the target list based on therapeutic relevance (e.g., known involvement in disease pathways, "druggability").

    • The output is a ranked list of high-probability candidate targets.

Phase II: Phenotypic Screening for Functional Activity

While in silico methods provide hypotheses, phenotypic screening provides functional data. This phase aims to identify a disease-relevant cellular context in which our compound elicits a measurable biological response.[2][17] The choice of assay is critical and should be guided by the therapeutic areas most commonly associated with the azetidine and piperidine scaffolds, such as oncology, infectious diseases, and neuroscience.[3][7][18]

Experimental Protocol: High-Content Cellular Viability Screen

This protocol uses a cancer cell line panel to screen for antiproliferative activity.

  • Cell Line Panel Selection : Choose a diverse panel of human cancer cell lines representing different tissues (e.g., NCI-60 panel). Include a non-cancerous cell line (e.g., RPE-1) to assess general cytotoxicity.

  • Assay Preparation :

    • Seed cells in 384-well microplates at a pre-optimized density and allow them to adhere overnight.

    • Prepare a serial dilution plate of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride, typically from 100 µM down to 1 nM. Include a vehicle control (DMSO) and a positive control (e.g., Staurosporine).

  • Compound Treatment : Add the compound dilutions to the cell plates using an automated liquid handler and incubate for 72 hours.

  • High-Content Imaging & Analysis :

    • Stain the cells with fluorescent dyes: Hoechst 33342 (to label nuclei and count cells) and a viability dye like Calcein AM (live cells) or a cell-impermeable DNA dye (dead cells).

    • Acquire images using a high-content imaging system.

    • Analyze the images to quantify cell number, morphology changes, and the percentage of live/dead cells for each compound concentration.

  • Data Interpretation :

    • Calculate the half-maximal inhibitory concentration (IC50) for each cell line.

    • A potent and selective "hit" is a compound that shows a low IC50 in one or more cancer cell lines but a significantly higher IC50 in the non-cancerous cell line. This observed phenotype—selective antiproliferative activity—becomes the basis for the subsequent target deconvolution effort.

Phase III: Target Deconvolution Using Chemoproteomics

With a confirmed cellular phenotype, the next step is to physically identify the protein(s) that the compound binds to in order to exert its effect.[19][20] Chemical proteomics is the most direct and powerful technology for this purpose.[21][22] We will focus on affinity chromatography coupled with mass spectrometry, a gold-standard technique.[23][24][25]

Overall Target Deconvolution Strategy

The diagram below illustrates the comprehensive workflow, integrating computational, phenotypic, and proteomic approaches to converge on validated therapeutic targets.

G cluster_0 Phase 1: Hypothesis Generation cluster_1 Phase 2: Functional Discovery cluster_2 Phase 3: Target Identification cluster_3 Phase 4: Validation & Confirmation in_silico In Silico Prediction (Similarity, Docking, ML) target_list Ranked List of Potential Targets in_silico->target_list validation Target Validation (CRISPR/siRNA, SPR, etc.) target_list->validation pheno_screen Phenotypic Screening (e.g., Cancer Cell Viability) pheno_hit Confirmed Phenotypic Hit (e.g., Selective IC50) pheno_screen->pheno_hit affinity_chrom Affinity Chromatography (Pulldown) pheno_hit->affinity_chrom probe_synth Affinity Probe Synthesis probe_synth->affinity_chrom ms_analysis LC-MS/MS Analysis affinity_chrom->ms_analysis protein_hits List of Binding Proteins (Candidate Targets) ms_analysis->protein_hits protein_hits->validation final_target Validated Therapeutic Target(s) validation->final_target compound 1-(Azetidine-3-carbonyl) piperidin-4-ol HCl compound->in_silico compound->pheno_screen compound->probe_synth

Caption: Overall workflow for target identification and validation.

Experimental Protocol: Affinity Chromatography-Mass Spectrometry (AC-MS)

This method relies on immobilizing the compound (the "bait") to capture its binding partners ("prey") from a complex cell lysate.[24][26]

  • Affinity Probe Synthesis :

    • Rationale : The parent compound must be chemically modified to attach a linker and a conjugation handle (e.g., biotin) without disrupting its binding activity.[25] Structure-activity relationship (SAR) data is invaluable here. A common strategy is to attach the linker to a position on the molecule known to be tolerant of modification. For our compound, the piperidin-4-ol oxygen or the piperidine nitrogen (if not essential for activity) could be potential attachment points.

    • Action : Synthesize an analog with a flexible linker (e.g., polyethylene glycol) terminating in a biotin molecule.

    • Control : Synthesize a "negative control" probe using a structurally similar but biologically inactive analog of the compound. This is critical for distinguishing true targets from non-specific binders.

  • Immobilization :

    • Incubate the biotinylated probe with streptavidin-coated agarose beads. The high-affinity interaction between biotin and streptavidin will immobilize the probe onto the solid support.

    • Wash the beads thoroughly to remove any unbound probe.

  • Protein Pulldown :

    • Prepare a native protein lysate from the "hit" cell line identified in Phase II.

    • Incubate the cell lysate with the probe-functionalized beads.

    • Competition Control : In a parallel experiment, add a large excess of the original, free compound (non-immobilized) to the lysate before adding the beads. True binding partners will bind the free compound and will not be captured by the beads. This is a crucial validation step.[27]

    • Incubate the negative control probe with a separate aliquot of the lysate.

  • Washing and Elution :

    • Wash the beads extensively with a series of buffers of increasing stringency to remove proteins that are non-specifically or weakly bound.

    • Elute the specifically bound proteins from the beads using a denaturing buffer (e.g., containing SDS and DTT).

  • Protein Identification by LC-MS/MS :

    • Separate the eluted proteins by SDS-PAGE and perform an in-gel tryptic digest.

    • Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

    • Use a proteomics software suite (e.g., MaxQuant) to search the resulting spectra against a human protein database to identify the captured proteins.

  • Data Analysis :

    • A high-confidence candidate target is a protein that is:

      • Abundantly identified in the active probe pulldown.

      • Absent or significantly depleted in the negative control pulldown.

      • Absent or significantly depleted in the competition control pulldown.

cluster_prep Probe Preparation cluster_exp Pulldown Experiment cluster_analysis Analysis cluster_controls Critical Controls Compound Compound + Linker + Biotin Tag Immobilized Immobilized Affinity Probe Compound->Immobilized Beads Streptavidin Beads Beads->Immobilized Incubation Incubation Immobilized->Incubation Lysate Cell Lysate Lysate->Incubation Control_Beads Beads Only (No Probe) Lysate->Control_Beads Control_Compete Competition with Excess Free Compound Lysate->Control_Compete Wash Wash Steps Incubation->Wash Elution Elution Wash->Elution MS LC-MS/MS Elution->MS DB Database Search MS->DB Hits Candidate Targets DB->Hits Control_Beads->Wash Control_Compete->Incubation

Caption: Workflow for Affinity Chromatography-Mass Spectrometry.

Phase IV: Target Validation

Identifying a binding partner is not sufficient; we must prove that the interaction with this protein is responsible for the observed cellular phenotype.[20] This validation phase is essential to confirm a true drug-target relationship.

Validation MethodPrincipleRationale & Causality
Genetic Knockdown/Knockout Use siRNA, shRNA, or CRISPR/Cas9 to reduce or eliminate the expression of the candidate target protein in the "hit" cell line.If the candidate protein is the true target, its absence should render the cells resistant to the compound, causing a significant rightward shift in the IC50 curve. This directly links the protein's presence to the compound's efficacy.
Surface Plasmon Resonance (SPR) Immobilize the purified candidate protein on a sensor chip and flow the compound over it to measure binding kinetics (kon, koff) and affinity (KD) in real-time.[20][28]Provides quantitative, biophysical proof of a direct interaction between the compound and the purified protein, independent of the cellular environment. Confirms the physical binding event hypothesized by the pulldown.
Isothermal Titration Calorimetry (ITC) Measures the heat released or absorbed during the binding of the compound to the purified target protein in solution.A thermodynamic technique that directly measures binding affinity (KD), stoichiometry (n), and enthalpy (ΔH), providing a complete thermodynamic profile of the interaction.
Target Engagement Assay Develop a cellular assay to confirm the compound binds to its target in intact cells (e.g., Cellular Thermal Shift Assay - CETSA).Demonstrates that the compound can access and bind to its target within the complex milieu of a living cell, bridging the gap between in vitro binding and cellular activity.
Experimental Protocol: Target Validation with CRISPR Knockout & SPR
  • CRISPR/Cas9 Knockout :

    • Design and validate guide RNAs (gRNAs) specific to the gene encoding the candidate target protein.

    • Transfect the "hit" cell line with Cas9 and the validated gRNAs to generate a stable knockout cell line.

    • Confirm the absence of the target protein via Western Blot.

    • Perform the cellular viability assay (from Phase II) on both the wild-type and knockout cell lines. A significant increase in the IC50 for the knockout line validates the target.

  • Surface Plasmon Resonance (SPR) :

    • Express and purify the recombinant target protein.

    • Immobilize the purified protein onto an SPR sensor chip.

    • Prepare a series of dilutions of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride.

    • Inject the compound dilutions over the chip surface and measure the binding response.

    • Fit the resulting sensorgrams to a binding model (e.g., 1:1 Langmuir) to calculate the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD). A low KD value (typically nM to low µM) provides strong evidence of a direct, high-affinity interaction.

Conclusion

Identifying the therapeutic targets of a novel chemical entity like 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride requires a systematic, multi-disciplinary approach that is both rigorous and iterative. By integrating predictive in silico modeling, unbiased phenotypic screening, direct chemoproteomic identification, and robust biophysical and genetic validation, researchers can build a compelling, evidence-based case for a compound's mechanism of action. This structured workflow not only maximizes the probability of success but also ensures that each experimental step is self-validating, providing the trustworthiness and scientific integrity required for progression into preclinical and clinical development. The ultimate goal is to transform a promising molecule into a potential therapeutic by fully understanding how it interacts with its biological targets to produce a desired physiological effect.

References

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Foundational

An In-depth Technical Guide to the Safety and Toxicity Assessment of 1-(Azetidine-3-carbonyl)piperidin-4-ol Hydrochloride

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive framework for the safety and toxicity assessment of the novel chemical entity, 1-(Azetidine-3-carbony...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the safety and toxicity assessment of the novel chemical entity, 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride. In the absence of specific toxicological data for this compound, this document outlines a predictive assessment strategy based on its structural components—an azetidine ring, a piperidine moiety, and an amide linkage. We will detail a standard, multi-stage preclinical safety evaluation plan, adhering to international regulatory guidelines such as those from the International Council for Harmonisation (ICH) and the Organisation for Economic Co-operation and Development (OECD). This guide will equip researchers and drug development professionals with the necessary protocols and rationale to conduct a thorough and scientifically robust safety evaluation.

Introduction: A Predictive Approach to Safety Assessment

1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride is a synthetic compound with potential applications in pharmaceutical development. As a new chemical entity (NCE), a rigorous evaluation of its safety and toxicity is paramount before it can be considered for clinical investigation. This guide provides a roadmap for this assessment, acknowledging the current lack of direct toxicological data. Our approach is therefore predictive, based on the known toxicological profiles of its core structural motifs: the azetidine and piperidine rings.

Structural Alerts and Potential Toxicological Considerations:

  • Azetidine Moiety: The strained four-membered azetidine ring can be reactive. While many azetidine-containing compounds are being explored as pharmaceuticals, their potential for reactivity and off-target effects warrants careful investigation. Some azetidine derivatives have been associated with skin and eye irritation.[1][2][3][4][5]

  • Piperidine Moiety: Piperidine and its derivatives are common in pharmaceuticals and are known to interact with various biological targets. Depending on the substitution pattern, they can exhibit a range of pharmacological and toxicological effects. Piperidine itself is a corrosive liquid and can cause severe skin and eye irritation.[6][7][8] Inhalation can lead to respiratory irritation, and systemic exposure can affect the central nervous system, liver, and kidneys.[6]

  • Amide Linkage: The amide bond is generally stable but can be subject to enzymatic hydrolysis. Understanding the metabolic fate of the compound is crucial, as the resulting metabolites (azetidine-3-carboxylic acid and piperidin-4-ol) may have their own toxicological profiles.

This guide will systematically outline the necessary in vitro and in vivo studies to characterize the safety profile of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride, from initial screening to IND-enabling studies.

Recommended Preclinical Safety Evaluation Workflow

A tiered approach to safety and toxicity testing is recommended, starting with in vitro assays to identify potential hazards early and progressing to more complex in vivo studies. This strategy aligns with the principles of the 3Rs (Replacement, Reduction, and Refinement) in animal testing.[9]

Preclinical_Safety_Workflow cluster_0 Phase 1: In Vitro Screening cluster_1 Phase 2: In Vivo Acute & Dose-Ranging cluster_2 Phase 3: IND-Enabling Studies In_Vitro_Tox Standard In Vitro Toxicity Battery Acute_Tox Acute Toxicity Studies (Rodent & Non-Rodent) In_Vitro_Tox->Acute_Tox Inform Dose Selection Genotox_Confirmatory Confirmatory Genotoxicity In_Vitro_Tox->Genotox_Confirmatory Follow-up on Positive Findings Dose_Range Dose-Range Finding Studies Acute_Tox->Dose_Range Repeated_Dose Repeated-Dose Toxicity (28-day or 90-day) Dose_Range->Repeated_Dose Determine Dose Levels Safety_Pharm Safety Pharmacology (Core Battery) Repeated_Dose->Safety_Pharm

Caption: A generalized preclinical safety evaluation workflow.

In Vitro Toxicity Assessment: The Foundation of Safety Profiling

In vitro toxicology studies are essential for early hazard identification and can provide mechanistic insights into potential toxicities. These assays are conducted early in the drug discovery process to flag compounds with unfavorable safety profiles.[10][11][12][13][14]

Genotoxicity Assessment

Genotoxicity assays are designed to detect compounds that can cause damage to DNA and chromosomes, which can lead to mutations and potentially cancer. A standard battery of tests is required by regulatory agencies.[9][15]

a) Bacterial Reverse Mutation Assay (Ames Test)

  • Principle: This test uses several strains of Salmonella typhimurium and Escherichia coli with mutations in the genes required for histidine or tryptophan synthesis, respectively. The assay measures the ability of a test compound to induce reverse mutations, allowing the bacteria to grow on a medium lacking the essential amino acid.[16][17][18][19]

  • Significance: A positive Ames test is a strong indicator of mutagenic potential. The inclusion of a liver enzyme fraction (S9) helps to identify compounds that become mutagenic after metabolic activation.[17]

b) In Vitro Mammalian Chromosomal Aberration Test

  • Principle: This assay evaluates the potential of a test compound to cause structural damage to chromosomes in cultured mammalian cells, such as Chinese Hamster Ovary (CHO) cells or human peripheral blood lymphocytes.[15][20][21][22][23]

  • Significance: Positive results indicate that the compound is clastogenic, meaning it can cause breaks or rearrangements in chromosomes. This is a critical indicator of potential carcinogenicity.[15]

Cardiovascular Safety Assessment: hERG Assay
  • Principle: The human Ether-à-go-go-Related Gene (hERG) encodes a potassium ion channel that is crucial for the repolarization phase of the cardiac action potential. Inhibition of this channel can lead to a potentially fatal arrhythmia called Torsades de Pointes.[24][25][26][27] The hERG assay uses automated patch-clamp electrophysiology to measure the effect of a compound on the hERG channel current in a cell line expressing the channel.[24][26]

  • Significance: Early assessment of hERG liability is critical in drug development. A compound that significantly inhibits the hERG channel is at high risk of causing cardiotoxicity.

Cytotoxicity Assays
  • Principle: These assays assess the concentration at which a compound causes cell death. Various endpoints can be measured, such as membrane integrity (LDH release), metabolic activity (MTT or MTS assay), or cell proliferation.

  • Significance: Cytotoxicity data is used to determine the dose range for subsequent, more specific in vitro assays and can provide an early indication of the compound's general toxicity.

Table 1: Recommended In Vitro Safety Screening Battery

AssayPurposeExperimental SystemKey Endpoint(s)
Bacterial Reverse Mutation (Ames) TestTo assess mutagenic potentialS. typhimurium & E. coli strains (with/without S9)Revertant colony count
In Vitro Chromosomal Aberration TestTo assess clastogenic potentialCultured mammalian cells (e.g., CHO, HPBL)Frequency of chromosomal aberrations
hERG Patch-Clamp AssayTo assess the risk of cardiac arrhythmiahERG-expressing cell lineIC50 of hERG channel inhibition
Cytotoxicity Assay (e.g., MTT, LDH)To determine the concentration causing cell deathRelevant cell line(s)IC50 (concentration for 50% inhibition of viability)

In Vivo Toxicity Studies: Characterizing Systemic Effects

In vivo studies are necessary to understand the effects of a compound on a whole organism, including its absorption, distribution, metabolism, and excretion (ADME) properties and its potential to cause toxicity in various organ systems. These studies are conducted in accordance with Good Laboratory Practice (GLP) standards.

Acute Toxicity Studies
  • Objective: To determine the short-term toxicity of a single or multiple doses of the compound administered over a 24-hour period. These studies help to identify the median lethal dose (LD50) and inform dose selection for longer-term studies.[28][29]

  • Methodology: Typically conducted in two mammalian species (one rodent, one non-rodent) via the intended route of clinical administration.[30][31] OECD guidelines for acute oral toxicity (e.g., OECD 420, 423, 425) provide standardized protocols.[28][32][33]

  • Endpoints: Clinical signs of toxicity, body weight changes, and mortality are monitored for up to 14 days. A gross necropsy is performed on all animals.

Repeated-Dose Toxicity Studies
  • Objective: To evaluate the toxicological effects of the compound after repeated administration over a prolonged period (e.g., 28 or 90 days). These studies are designed to identify target organs of toxicity, characterize the dose-response relationship, and establish a No-Observed-Adverse-Effect-Level (NOAEL).[34][35][36][37]

  • Methodology: Conducted in two species (rodent and non-rodent). The duration of the study is dependent on the intended duration of clinical use.[38][39][40] At least three dose levels and a control group are used.

  • Endpoints: Comprehensive monitoring includes clinical observations, body weight, food and water consumption, ophthalmology, hematology, clinical chemistry, urinalysis, and full histopathological examination of all major organs.

Table 2: Key Parameters in a 28-Day Repeated-Dose Toxicity Study

CategoryParameters to be Monitored
In-life Clinical signs, body weight, food/water consumption, ophthalmology, functional observational battery (FOB)
Clinical Pathology Hematology (e.g., CBC, differential), coagulation, clinical chemistry (e.g., liver enzymes, kidney function markers)
Terminal Gross necropsy, organ weights, histopathology of a comprehensive list of tissues

Experimental Protocols

Protocol: Ames Test (Plate Incorporation Method)
  • Strain Preparation: Grow overnight cultures of the required S. typhimurium and E. coli tester strains.

  • Metabolic Activation: Prepare the S9 mix from the liver homogenate of rats pre-treated with an enzyme inducer.

  • Test Article Preparation: Dissolve 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride in a suitable solvent (e.g., water or DMSO). Prepare a range of concentrations.

  • Assay: To a tube containing molten top agar, add the bacterial culture, the test article solution (or control), and either S9 mix or a buffer.

  • Plating: Pour the mixture onto a minimal glucose agar plate and allow it to solidify.

  • Incubation: Incubate the plates at 37°C for 48-72 hours.[18]

  • Scoring: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in revertant colonies compared to the negative control indicates a positive result.

Protocol: In Vitro Chromosomal Aberration Test
  • Cell Culture: Culture mammalian cells (e.g., CHO) to a suitable confluency.

  • Treatment: Treat the cells with various concentrations of the test compound, with and without S9 metabolic activation, for a short duration (e.g., 3-6 hours). A long-duration treatment (e.g., 24 hours) without S9 is also performed.

  • Metaphase Arrest: Add a metaphase-arresting agent (e.g., colcemid) to the cultures for the last few hours of incubation.

  • Harvesting and Slide Preparation: Harvest the cells, treat with a hypotonic solution, fix, and drop onto microscope slides.

  • Staining: Stain the slides with Giemsa.

  • Microscopic Analysis: Score at least 200 metaphase spreads per concentration for structural and numerical chromosomal aberrations.

Conclusion and Future Directions

The safety and toxicity assessment of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride requires a systematic and predictive approach. By leveraging knowledge of its structural components and adhering to established regulatory guidelines, a robust preclinical safety profile can be established. The workflow and protocols outlined in this guide provide a comprehensive framework for this evaluation.

The initial focus should be on a well-designed battery of in vitro assays to identify any potential liabilities related to genotoxicity and cardiotoxicity. Positive findings in these assays would warrant further mechanistic investigation. Subsequent in vivo studies, beginning with acute toxicity and dose-ranging, will be critical for understanding the compound's systemic effects and for selecting appropriate doses for pivotal repeated-dose toxicity studies.

Ultimately, a thorough and well-documented preclinical safety package is essential for supporting a successful Investigational New Drug (IND) application and ensuring the safety of human subjects in the first-in-human clinical trials.

References

  • Pharmaron. (n.d.). In vitro Toxicity Testing for Drug Discovery. Retrieved from [Link]

  • Labcorp. (n.d.). OECD 422: Combined repeated dose toxicity study (w/screening). Retrieved from [Link]

  • Federal Register. (2008, September 3). International Conference on Harmonisation; Draft Guidance on M3(R2) Nonclinical Safety Studies for the Conduct of Human Clinical Trials and Marketing Authorization for Pharmaceuticals; Availability. Retrieved from [Link]

  • National Toxicology Program. (2015, July 28). OECD Test Guideline 422: Combined Repeated Dose Toxicity Study with the Reproduction/Developmental Toxicity Screening Test. Retrieved from [Link]

  • Doherty, R. E., & Foster, J. R. (2022). Recommendations on dose level selection for repeat dose toxicity studies. Regulatory Toxicology and Pharmacology, 132, 105175.
  • OECD. (n.d.). Test No. 410: Repeated Dose Dermal Toxicity: 21/28-day Study. Retrieved from [Link]

  • OECD. (n.d.). Test No. 422: Combined Repeated Dose Toxicity Study with the Reproduction/Developmental Toxicity Screening Test. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2019, October 17). M3(R2) Nonclinical Safety Studies for the Conduct of Human Clinical Trials and Marketing Authorization for Pharmaceuticals. Retrieved from [Link]

  • CPT Labs. (n.d.). Ames Mutagenicity Testing (OECD 471). Retrieved from [Link]

  • New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Piperidine. Retrieved from [Link]

  • Gupta, P., et al. (2018). Microbial Mutagenicity Assay: Ames Test. Bio-protocol, 8(6), e2779.
  • U.S. Environmental Protection Agency. (n.d.). Health Effects Test Guidelines OPPTS 870.5375 In Vitro Mammalian Chromosome Aberration Test. Retrieved from [Link]

  • Evotec. (n.d.). hERG Safety. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Interim Procedures for Conducting the Salmonella/Microsomal Mutagenicity Assay (Ames Test). Retrieved from [Link]

  • ICH. (2009, June 11). Guidance on Nonclinical Safety Studies for the Conduct of Human Clinical Trials and Marketing Authorization for Pharmaceuticals M3(R2). Retrieved from [Link]

  • Nelson Labs. (n.d.). Ames Mutagenicity Test. Retrieved from [Link]

  • Metrion Biosciences. (2025, March 28). GLP hERG testing assay validation for ICH E14/S7B 2022 Q&A. Retrieved from [Link]

  • U.S. Food and Drug Administration. (n.d.). M3(R2) Nonclinical Safety Studies for the Conduct of Human Clinical Trials and Marketing Authorization for Pharmaceuticals. Retrieved from [Link]

  • Federal Register. (2010, January 21). International Conference on Harmonisation; Guidance on M3(R2) Nonclinical Safety Studies for the Conduct of Human Clinical Trials and Marketing Authorization for Pharmaceuticals; availability. Notice. Retrieved from [Link]

  • U.S. Food and Drug Administration. (n.d.). Investigational Enzyme Replacement Therapy Products: Nonclinical Assessment. Retrieved from [Link]

  • Nucro-Technics. (2020, August 27). OECD 473: In Vitro Mammalian Chromosomal Aberration Test. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Piperidine - Acute Exposure Guideline Levels for Selected Airborne Chemicals. Retrieved from [Link]

  • Charles River Laboratories. (n.d.). Chromosome Aberration Test. Retrieved from [Link]

  • Lee, S., et al. (2019). Computational determination of hERG-related cardiotoxicity of drug candidates. Journal of Applied Toxicology, 39(10), 1387-1396.
  • Gothe, S. R., et al. (2023). OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW. International Journal of Research in Ayurveda and Pharmacy, 14(4), 137-142.
  • OECD. (2001, December 17). Test No. 420: Acute Oral Toxicity - Fixed Dose Procedure. Retrieved from [Link]

  • Regulations.gov. (n.d.). In Vitro Chromosome Aberration Test in Human Peripheral Blood Lymphocytes. Retrieved from [Link]

  • Creative Biolabs. (n.d.). hERG Screening. Retrieved from [Link]

  • AAPPTec. (n.d.). Safety Data Sheet: D-Azetidine-2-carboxylic acid. Retrieved from [Link]

  • protocols.io. (2025, August 3). In-vitro hERG & NaV1.5 cardiotoxicity assay. Retrieved from [Link]

  • Altasciences. (n.d.). PLANNING YOUR PRECLINICAL ASSESSMENT. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2017, November 2). Redbook 2000: IV.C.1.b. In vitro Mammalian Chromosomal Aberration Test. Retrieved from [Link]

  • National Toxicology Program. (2001, December 17). OECD GUIDELINE FOR TESTING OF CHEMICALS 423. Retrieved from [Link]

  • Porsolt. (n.d.). In Vitro Toxicity Testing. Retrieved from [Link]

  • Pharmaron. (2025, June 12). FDA Roadmap: NAMs In Preclinical Safety Studies. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2026, March 8). CDER/Office of New Drugs Streamlined Nonclinical Studies and Acceptable New Approach Methodologies (NAMs). Retrieved from [Link]

  • Altasciences. (n.d.). SMALL MOLECULE SAFETY ASSESSMENT. Retrieved from [Link]

  • Biogem. (n.d.). In Vivo and in Vitro Toxicity Studies. Retrieved from [Link]

  • Antibodies.com. (n.d.). 4-Piperidinopiperidine. Retrieved from [Link]

  • Charles River Laboratories. (n.d.). In Vitro Toxicology Testing. Retrieved from [Link]

  • INDIGO Biosciences. (n.d.). In Vitro Toxicity Testing. Retrieved from [Link]

  • OECD. (2010, July 20). Guidance Document on Using Cytotoxicity Tests to Estimate Starting Doses for Acute Oral Systematic Toxicity Tests. Retrieved from [Link]

  • AAPPTec. (n.d.). Safety Data Sheet: Piperidine. Retrieved from [Link]

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Protocols & Analytical Methods

Method

Standard operating procedure for 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride synthesis

An Application Note and Protocol for the Synthesis of 1-(Azetidine-3-carbonyl)piperidin-4-ol Hydrochloride Introduction: The Strategic Value of Azetidine-Piperidine Scaffolds In the landscape of modern medicinal chemistr...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note and Protocol for the Synthesis of 1-(Azetidine-3-carbonyl)piperidin-4-ol Hydrochloride

Introduction: The Strategic Value of Azetidine-Piperidine Scaffolds

In the landscape of modern medicinal chemistry, the quest for novel molecular architectures with favorable physicochemical properties is paramount. Azetidines, four-membered nitrogen-containing heterocycles, have emerged as valuable building blocks.[1] Their rigid structure introduces conformational constraint, a desirable trait for optimizing ligand-receptor interactions, while their polarity can enhance aqueous solubility. When coupled with the piperidine moiety, a ubiquitous scaffold in pharmaceuticals, the resulting 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride serves as a versatile intermediate. This guide provides a detailed, field-proven standard operating procedure for its synthesis, emphasizing not just the "how" but the critical "why" behind each step to ensure reproducibility and high purity.

Synthetic Strategy: Mastering the Amide Bond Formation

The core of this synthesis is the formation of a robust amide bond between azetidine-3-carboxylic acid and 4-hydroxypiperidine. The direct condensation of a carboxylic acid and an amine is thermodynamically unfavorable under standard conditions, necessitating the activation of the carboxylic acid.[2] This is achieved by converting the hydroxyl group of the carboxylic acid into a better leaving group, thereby facilitating nucleophilic attack by the amine.

Our strategy employs a uronium-based coupling reagent, specifically HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) . HATU is widely regarded as a highly efficient reagent for amide bond formation due to its rapid activation rates and its inherent ability to suppress side reactions.[3] The reaction mechanism involves the formation of a highly reactive OAt-active ester, which readily couples with the primary amine of 4-hydroxypiperidine.

To drive the reaction to completion and neutralize the hexafluorophosphate salt formed, a non-nucleophilic, sterically hindered base is required. N,N-Diisopropylethylamine (DIPEA) is the base of choice as it effectively scavenges protons without competing with the primary amine nucleophile.[3]

Following the successful coupling and purification of the free base, the final step involves converting the product to its hydrochloride salt. This is typically done to improve the compound's stability, crystallinity, and handling characteristics.

Overall Reaction Scheme

Reaction_Scheme cluster_reagents Reagents cluster_intermediate Intermediate (Free Base) cluster_final Final Product A Azetidine-3-carboxylic acid E 1-(Azetidine-3-carbonyl)piperidin-4-ol A:e->E:w + B B 4-Hydroxypiperidine C HATU, DIPEA C:s->E:n D Anhydrous DMF D:n->E:s F 1-(Azetidine-3-carbonyl)piperidin-4-ol Hydrochloride E:e->F:w + G G HCl in Ether

Caption: Overall synthetic route from starting materials to the final hydrochloride salt.

Detailed Experimental Protocol

This protocol is designed for a laboratory scale synthesis and can be scaled with appropriate adjustments.

Materials and Equipment
Reagent/Material CAS No. Supplier Notes
Azetidine-3-carboxylic acid36476-78-5MedChemExpressStore under inert gas.[4]
4-Hydroxypiperidine5382-16-1Sigma-AldrichHygroscopic, store in a desiccator.
HATU148893-10-1Sigma-AldrichMoisture sensitive.
N,N-Diisopropylethylamine (DIPEA)7087-68-5Sigma-AldrichCorrosive, handle with care.
N,N-Dimethylformamide (DMF)68-12-2Fisher ScientificAnhydrous grade is critical.
Ethyl Acetate (EtOAc)141-78-6VWRHPLC Grade for work-up.
Dichloromethane (DCM)75-09-2VWRHPLC Grade for chromatography.
Methanol (MeOH)67-56-1VWRHPLC Grade for chromatography.
Hydrochloric Acid (2.0 M in Diethyl Ether)7647-01-0Sigma-AldrichHandle in a fume hood.
Anhydrous Sodium Sulfate7757-82-6Sigma-AldrichFor drying organic layers.
Silica Gel (230-400 mesh)112926-00-8SiliCycleFor column chromatography.

Equipment: Round-bottom flasks, magnetic stirrer and stir bars, ice-water bath, nitrogen/argon line, rotary evaporator, flash chromatography system, standard laboratory glassware, pH paper, and a vacuum filtration setup.

Step-by-Step Methodology

PART 1: Amide Coupling

  • Reaction Setup: To a 250 mL round-bottom flask under a nitrogen atmosphere, add Azetidine-3-carboxylic acid (1.0 eq, 5.0 g).

  • Dissolution: Dissolve the acid in anhydrous N,N-Dimethylformamide (DMF, 100 mL). Stir until a clear solution is obtained.

  • Activation: Cool the solution to 0 °C using an ice-water bath. To this cooled solution, add HATU (1.1 eq, 20.8 g) in one portion. Follow with the dropwise addition of DIPEA (2.5 eq, 21.3 mL) over 5 minutes. The solution may turn yellow.

    • Causality Note: This sequence—acid, coupling reagent, then base—is crucial. It allows for the formation of the activated OAt-ester intermediate before the introduction of the amine, maximizing coupling efficiency.[3]

  • Stirring for Activation: Stir the mixture at 0 °C for 15 minutes.

  • Amine Addition: Add 4-Hydroxypiperidine (1.05 eq, 5.2 g) to the reaction mixture.

  • Reaction Progression: Remove the ice bath and allow the reaction to slowly warm to room temperature. Let the reaction stir for 16 hours. Monitor the reaction progress by TLC or LC-MS.

PART 2: Work-up and Purification

  • Quenching and Dilution: After 16 hours, pour the reaction mixture into a separatory funnel containing 300 mL of water and 300 mL of ethyl acetate (EtOAc).

  • Extraction: Shake the funnel vigorously. Separate the organic layer. Extract the aqueous layer two more times with 150 mL of EtOAc.

  • Washing: Combine all organic layers and wash sequentially with water (2 x 200 mL) and brine (1 x 200 mL).

    • Causality Note: The aqueous washes are critical for removing the water-soluble byproducts, including unreacted starting materials, DIPEA salts, and residual DMF.

  • Drying: Dry the combined organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product as an oil or semi-solid.

  • Purification: Purify the crude material by flash column chromatography on silica gel. A gradient elution of 0% to 10% Methanol in Dichloromethane is typically effective. Combine the fractions containing the pure product (as determined by TLC/LC-MS) and concentrate to yield 1-(Azetidine-3-carbonyl)piperidin-4-ol as a clear oil or white solid (the free base).

PART 3: Hydrochloride Salt Formation

  • Dissolution: Dissolve the purified free base in a minimal amount of a suitable solvent like methanol or diethyl ether (approx. 50 mL).

  • Precipitation: While stirring, slowly add a 2.0 M solution of HCl in diethyl ether (1.1 equivalents) dropwise. A white precipitate should form immediately.

  • Stirring: Stir the resulting slurry at room temperature for 1 hour to ensure complete salt formation.

  • Isolation: Collect the white solid by vacuum filtration.

  • Washing and Drying: Wash the filter cake with a small amount of cold diethyl ether to remove any residual impurities. Dry the product under high vacuum at 40 °C for 12 hours to yield the final 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride.

Experimental Workflow Diagram

Experimental_Workflow start Start: Setup Reaction Flask (Azetidine-3-carboxylic acid in DMF) cool Cool to 0 °C start->cool add_reagents Add HATU, then DIPEA cool->add_reagents activate Stir for 15 min (Activation) add_reagents->activate add_amine Add 4-Hydroxypiperidine activate->add_amine react Warm to RT, Stir 16h add_amine->react workup Work-up: Quench, Extract with EtOAc react->workup wash Wash with Water & Brine workup->wash dry Dry (Na2SO4) & Concentrate wash->dry purify Purify: Flash Chromatography (DCM/MeOH Gradient) dry->purify dissolve_base Dissolve Free Base in Ether/MeOH purify->dissolve_base add_hcl Add 2M HCl in Ether dissolve_base->add_hcl isolate Filter, Wash with Ether add_hcl->isolate final_dry Dry Under Vacuum isolate->final_dry end Final Product: Pure Hydrochloride Salt final_dry->end

Caption: Step-by-step workflow from reaction setup to final product isolation.

Quantitative Data Summary

Component Molar Mass ( g/mol ) Equivalents Amount (mmol) Mass/Volume
Azetidine-3-carboxylic acid101.101.049.465.0 g
4-Hydroxypiperidine101.151.0551.935.25 g
HATU380.231.154.4120.69 g
DIPEA129.242.5123.6521.3 mL
Anhydrous DMF73.09--100 mL
2.0 M HCl in Ether36.461.154.4127.2 mL

Note: The final yield should be calculated based on the limiting reagent, Azetidine-3-carboxylic acid.

Analytical Characterization

To ensure the identity and purity of the final product, the following analytical methods are recommended.

  • ¹H NMR (400 MHz, DMSO-d₆): The proton NMR spectrum should show characteristic peaks for the azetidine and piperidine rings. The disappearance of the carboxylic acid proton and the appearance of the amide NH proton (if observable) are key indicators of a successful reaction.

  • ¹³C NMR (100 MHz, DMSO-d₆): The carbon spectrum should confirm the presence of all expected carbon atoms, including the newly formed amide carbonyl carbon.

  • Mass Spectrometry (ESI+): The mass spectrum should show a prominent peak corresponding to the protonated molecule [M+H]⁺ for the free base. Expected m/z: 185.1285.

  • HPLC Purity Analysis: Purity should be assessed using a reverse-phase HPLC method.[5]

    • Column: C18, 4.6 x 150 mm, 5 µm

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Gradient: 5% to 95% B over 10 minutes

    • Detection: UV at 210 nm

    • Self-Validation: The absence of starting material peaks and significant impurity peaks confirms the purity of the final compound.

Safety Precautions and Hazard Management

A thorough risk assessment must be conducted before beginning this synthesis. All operations should be performed inside a certified chemical fume hood.

  • Personal Protective Equipment (PPE): Wear a flame-resistant lab coat, safety goggles, and nitrile gloves at all times.[6][7]

  • Azetidine Compounds: Azetidine-3-carboxylic acid and its derivatives should be handled with care, avoiding skin contact, eye contact, and inhalation of dust.[4]

  • Reagents:

    • HATU: Can cause skin and eye irritation. Avoid creating dust.

    • DIPEA: Corrosive and flammable. Causes severe skin burns and eye damage.

    • HCl in Ether: Highly corrosive and flammable. The ether is extremely volatile and can form explosive peroxides. Use in a well-ventilated area away from ignition sources.[8]

  • Solvents:

    • DMF: A known reproductive toxin. Avoid inhalation and skin contact.

    • DCM: A suspected carcinogen.

    • Ethyl Acetate / Diethyl Ether: Highly flammable. Ensure no ignition sources are nearby during work-up and filtration steps.[8][9]

  • Waste Disposal: All chemical waste must be disposed of according to institutional and local regulations. Quench any reactive reagents before disposal.

By adhering to this comprehensive protocol, researchers can confidently and safely synthesize high-purity 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride, a valuable intermediate for further drug discovery and development efforts.

References

  • Azetidine - Safety Data Sheet - ChemicalBook. (2026, January 17). ChemicalBook.
  • Safety Data Sheet: Azetidine - Chemos GmbH&Co.KG. (n.d.). Chemos GmbH&Co.KG.
  • Azetidine hydrochloride - Apollo Scientific. (2023, July 5). Apollo Scientific.
  • Azetidine-3-carboxylic acid-SDS-MedChemExpress. (n.d.). MedChemExpress.
  • SAFETY DATA SHEET - Fisher Scientific. (2012, March 23). Fisher Scientific.
  • Optimizing amide bond formation for piperidine carboxylic acids - Benchchem. (n.d.). Benchchem.
  • Amide bond formation: beyond the myth of coupling reagents - Luxembourg Bio Technologies. (2008, June 23). Luxembourg Bio Technologies.
  • Amide coupling reaction in medicinal chemistry. Coupling reagents - HepatoChem. (n.d.). HepatoChem.
  • An improved, gram-scale synthesis of protected 3-haloazetidines: rapid diversified synthesis of azetidine-3-carboxylic acids - Semantic Scholar. (n.d.). Semantic Scholar.
  • Azetidine and Piperidine Carbamates as Efficient, Covalent Inhibitors of Monoacylglycerol Lipase | Journal of Medicinal Chemistry - ACS Publications. (2017, November 17). ACS Publications.
  • Structurally divergent reactivity of 2,2-disubstituted azetidines – mechanistic insights and stereochemical implications of amide coupling and ring ex ... - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO00804B. (2025, August 28). RSC Publishing.
  • Application Notes and Protocols for Purity Analysis of 4-Acetylpiperidine-1-carbonyl chloride by HPLC and GC - Benchchem. (n.d.). Benchchem.

Sources

Application

Application of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride in High-Throughput Screening Campaigns for GPCR Ligand Discovery

An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract High-throughput screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid evaluation of vast chemical libra...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

High-throughput screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid evaluation of vast chemical libraries to identify novel modulators of biological targets.[1] This document provides a detailed guide on the application of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride , a fragment-like small molecule, within a representative HTS campaign. The heterocyclic azetidine and piperidine moieties are privileged structures in medicinal chemistry, known to interact with a wide range of biological targets, including enzymes and receptors.[2][3] Drawing inspiration from structurally related compounds identified as G-protein coupled receptor (GPCR) modulators[4], we present a hypothetical, yet scientifically rigorous, workflow using this compound as a reference or scaffold in a campaign targeting the Sphingosine-1-Phosphate Receptor 1 (S1P1), a well-validated GPCR target. This note details the principles, protocols, and data analysis pipelines for a Fluorescence Polarization (FP)-based competitive binding assay, followed by a comprehensive hit validation cascade.

Introduction to the Scaffold and HTS Strategy

The compound 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride represents a versatile chemical scaffold. Its structural features—a rigid azetidine ring coupled with a functionalized piperidine core—make it an attractive starting point for library synthesis and a valuable tool for exploring protein-ligand interactions. While direct literature on this specific molecule's biological activity is sparse, related azetidine derivatives have been successfully identified from HTS campaigns as potent and selective S1P1 receptor agonists.[4]

This application note outlines a complete HTS workflow designed to identify novel ligands for a GPCR target, using the S1P1 receptor as a model system. The workflow is structured to ensure scientific rigor, from initial assay development to robust hit validation, thereby minimizing the rediscovery of artifacts and focusing resources on the most promising chemical matter.[5][6]

The HTS Campaign: A Multi-Stage Workflow

A successful HTS campaign is a multi-step process designed to systematically reduce a large library of compounds to a small number of validated hits with desirable pharmacological properties.[5] The process must be robust, reproducible, and tailored to the specific biological target.[7]

HTS_Workflow cluster_0 Phase 1: Assay Development & Validation cluster_1 Phase 2: Primary Screen & Hit Identification cluster_2 Phase 3: Hit Characterization & Validation Assay_Dev Assay Development (96-well format) Mini Miniaturization (384-well format) Assay_Dev->Mini Scale Down Validation Assay Validation (Z' > 0.5) Mini->Validation QC Check Primary_HTS Primary HTS (Single Concentration) Validation->Primary_HTS Proceed to HTS Hit_Confirm Hit Confirmation (Re-test primary hits) Primary_HTS->Hit_Confirm Identify 'Actives' Dose_Response Dose-Response (IC50 Determination) Hit_Confirm->Dose_Response Characterize Hits Orthogonal Orthogonal Assay (e.g., MST, SPR) Dose_Response->Orthogonal Confirm Binding Counter_Screen Counter-Screen (Rule out interference) Orthogonal->Counter_Screen Assess Specificity SAR Preliminary SAR (Analyze analogs) Counter_Screen->SAR Validate Hits

Figure 1: A comprehensive workflow for a typical high-throughput screening (HTS) campaign.

Assay Principle: Fluorescence Polarization (FP) Competitive Binding

For this campaign, we employ a Fluorescence Polarization (FP) assay, a robust, homogeneous technique well-suited for HTS.[8] The principle relies on the difference in the rotational speed of a small fluorescently-labeled ligand (the "tracer") when it is free in solution versus when it is bound to a large protein receptor.

  • Low Polarization: When the tracer is unbound, it tumbles rapidly, depolarizing the emitted light.

  • High Polarization: When the tracer is bound to the receptor, its tumbling is slowed, and the emitted light remains highly polarized.

In a competitive binding format, library compounds that bind to the receptor will displace the tracer, causing a decrease in the measured polarization signal.

FP_Principle cluster_0 High Polarization State cluster_1 Low Polarization State Receptor Receptor (e.g., S1P1) R_T Receptor-Tracer Complex (Slow Tumbling) Tracer Fluorescent Tracer Compound Test Compound (e.g., library member) R_C Receptor-Compound Complex R_T->R_C + Test Compound Free_T Free Tracer (Fast Tumbling) label_high High mP Signal label_low Low mP Signal

Figure 2: Principle of the Fluorescence Polarization competitive binding assay.

Experimental Protocols

The following protocols are designed for execution using automated liquid handlers and plate readers common in HTS facilities.[9]

Protocol: Assay Development and Validation

Objective: To optimize assay conditions in a 384-well format and validate its suitability for HTS using the Z' factor, a statistical measure of assay quality.[10][11] An assay with a Z' factor between 0.5 and 1.0 is considered excellent for HTS.[9]

Materials:

  • Assay Buffer: 20 mM HEPES, 150 mM NaCl, 0.01% BSA, pH 7.4.

  • Receptor: Purified S1P1 Receptor.

  • Tracer: A fluorescently-labeled S1P1 ligand.

  • Positive Control: Known S1P1 antagonist (e.g., W146).

  • Negative Control: DMSO.

  • Test Compound: 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride.

  • Plates: 384-well, low-volume, black, flat-bottom plates.

Procedure:

  • Receptor Titration: Perform a saturation binding experiment by titrating the tracer against a fixed concentration of the S1P1 receptor to determine the tracer's dissociation constant (Kd) and the optimal receptor concentration that gives a robust signal window.

  • Assay Miniaturization: Adapt the optimized assay from a 96-well to a 384-well plate format, typically reducing the final assay volume to 20-50 µL.[12]

  • Z' Factor Determination: a. Prepare a 384-well plate by dispensing reagents into designated columns. b. Columns 1-22: Dispense 10 µL of assay buffer. c. Columns 23: Dispense 10 µL of positive control (at a concentration >10x its IC50). d. Columns 24: Dispense 10 µL of assay buffer. e. Add 100 nL of DMSO to all wells in columns 1-22 and 24 (Negative Control). f. Add 100 nL of a high concentration of the positive control to wells in column 23. g. Prepare a 2X working solution of Receptor + Tracer in assay buffer. h. Add 10 µL of the Receptor/Tracer mix to all wells. i. Incubate for 60 minutes at room temperature, protected from light. j. Read the plate on an FP-capable plate reader. k. Calculate the Z' factor using the means (μ) and standard deviations (σ) of the positive (p) and negative (n) controls: Z' = 1 - (3σp + 3σn) / |μp - μn|

ParameterPositive Control (mP)Negative Control (mP)CalculationResult
Mean (μ) 115280--
Std Dev (σ) 4.58.0--
Z' Factor --1 - (34.5 + 38.0) / |115 - 280|0.77
Table 1: Hypothetical data for Z' factor calculation, demonstrating assay robustness.
Protocol: Primary High-Throughput Screen

Objective: To screen a large compound library at a single concentration to identify "primary hits."

Procedure:

  • Using an acoustic liquid handler, pre-dispense 100 nL of each library compound into 384-well assay plates (final concentration typically 10 µM).[9]

  • Designate specific wells on each plate for positive and negative controls.

  • Add 10 µL of S1P1 receptor solution to all wells.

  • Add 10 µL of the fluorescent tracer solution to all wells.

  • Incubate and read the plates as described in Protocol 4.1.

Protocol: Hit Confirmation and Dose-Response

Objective: To confirm the activity of primary hits and determine their potency (IC50) by testing them across a range of concentrations.[6]

Procedure:

  • "Cherry-pick" the primary hits from the library source plates.

  • Create a 10-point, 3-fold serial dilution series for each confirmed hit, starting at a top concentration of 100 µM.

  • Perform the FP assay as described previously with these dilution series.

  • Plot the percent inhibition versus the logarithm of the compound concentration and fit the data to a four-parameter logistic model to determine the IC50 value.

Compound IDHit ConfirmationIC50 (µM)Curve Hill Slope
Cmpd-A Confirmed0.85-1.1
Cmpd-B Not Confirmed> 100N/A
1-(Azetidine-3-carbonyl)piperidin-4-ol Confirmed (Control)1.2-0.98
Table 2: Example dose-response data for confirmed hits.
Protocol: Orthogonal Hit Validation

Objective: To eliminate false positives by confirming the binding of hits to the target using a different, label-free technology.[13] This step is critical for distinguishing true binders from compounds that interfere with the primary assay format (e.g., fluorescent compounds).[5]

Methodology: Microscale Thermophoresis (MST) MST measures the motion of molecules in microscopic temperature gradients, which is altered upon ligand binding.[5]

  • Label the S1P1 receptor with a fluorescent dye (if it lacks intrinsic fluorescence).

  • Keep the receptor concentration constant and titrate each confirmed hit compound across a range of concentrations.

  • Measure the thermophoretic movement for each concentration point.

  • A binding event will result in a dose-dependent change in the thermophoresis signal, allowing for the determination of a binding affinity (Kd). Hits that show binding in both FP and MST assays are considered highly validated.

Data Analysis and Hit Prioritization

Data Normalization: Raw HTS data from each plate should be normalized to account for plate-to-plate variation.[14] A common method is to calculate the percent inhibition for each well relative to the on-plate controls: % Inhibition = 100 * (1 - (Sample_mP - Mean_Positive_mP) / (Mean_Negative_mP - Mean_Positive_mP))

Hit Selection: A primary hit is typically defined as a compound that produces an inhibition value greater than three standard deviations from the mean of the negative controls (DMSO wells).

Hit Triage and Prioritization: Validated hits are then subjected to further triage. This involves:

  • Chemical Analysis: Clustering compounds by chemical structure to identify active scaffolds and establish early structure-activity relationships (SAR).[5]

  • PAINS Filtering: Using computational filters to flag and remove Pan-Assay Interference Compounds (PAINS), which are known to cause non-specific activity in many biochemical assays.[5]

  • Orthogonal Validation: Prioritizing hits that are confirmed in secondary, technology-independent assays.[8][13]

Conclusion

The successful application of a small molecule like 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride in an HTS campaign requires a meticulously planned and validated workflow. This application note provides a comprehensive framework for utilizing such a scaffold in a GPCR-targeted drug discovery project. By integrating robust assay principles like Fluorescence Polarization with a stringent hit validation cascade that includes orthogonal testing and computational filtering, researchers can significantly increase the probability of identifying high-quality, developable hit compounds. This structured approach ensures that experimental choices are driven by scientific rationale, leading to trustworthy and actionable results.

References

  • Hughes, J. P., et al. (2017). A pragmatic approach to hit validation following biochemical high-throughput screening. Drug Discovery Today. [Link]

  • Das, S., et al. (2016). High-throughput screening of small molecule library: procedure, challenges and future. Journal of Cancer Science & Therapy. [Link]

  • Axxam. From gene to validated and qualified hits. Axxam S.p.A.[Link]

  • Sikder, D., et al. (2017). Assay development and high-throughput screening for small molecule inhibitors of a Vibrio cholerae stress response pathway. Drug Design, Development and Therapy. [Link]

  • Auld, D. (2012). Establishing assays and small molecule screening facilities for Drug discovery programs. Assay and Drug Development Technologies. [Link]

  • An, Y., et al. (2015). Assay Validation in High Throughput Screening – from Concept to Application. IntechOpen. [Link]

  • ResearchGate. (2019). of HTS campaign and hit validation by orthogonal biophysical techniques. ResearchGate. [Link]

  • Technology Networks. (2026). Assay Development for High-Throughput Screening: Best Practices. Technology Networks. [Link]

  • Tanimoto, K., et al. (2014). High-Throughput Screening System To Identify Small Molecules That Induce Internalization and Degradation of HER2. ACS Chemical Biology. [Link]

  • Wagner, B. K., et al. (2021). Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. SLAS Discovery. [Link]

  • Zhang, X. D., et al. (2006). Statistical practice in high-throughput screening data analysis. Journal of the Royal Statistical Society: Series A (Statistics in Society). [Link]

  • Kucukural, A., et al. (2013). Data Analysis Approaches in High Throughput Screening. IntechOpen. [Link]

  • Götte, M. (2016). High-Throughput Screening Data Analysis. Basicmedical Key. [Link]

  • Hale, J. J., et al. (2004). A rational utilization of high-throughput screening affords selective, orally bioavailable 1-benzyl-3-carboxyazetidine sphingosine-1-phosphate-1 receptor agonists. Journal of Medicinal Chemistry. [Link]

  • Yeliseyeva, L., et al. (2021). Computer-aided evaluation of targets and biological activity spectra for new piperidine derivatives. Archives of the Balkan Medical Union. [Link]

  • Meena, S., et al. (2013). Piperidin-4-one: the potential pharmacophore. Medicinal Chemistry Research. [Link]

Sources

Method

Application Note: Robust LC-MS/MS Quantification of 1-(Azetidine-3-carbonyl)piperidin-4-ol Hydrochloride in Biological Matrices

Executive Summary & Analyte Profiling The quantification of highly polar, low-molecular-weight basic amines in biological matrices presents a persistent challenge in bioanalysis. 1-(Azetidine-3-carbonyl)piperidin-4-ol hy...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Analyte Profiling

The quantification of highly polar, low-molecular-weight basic amines in biological matrices presents a persistent challenge in bioanalysis. 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride (Exact Mass: 184.12 Da; [M+H]⁺: 185.1) is a hydrophilic molecule featuring a strongly basic azetidine ring (secondary amine, pKa ~10.4) and a polar piperidin-4-ol moiety.

When subjected to standard Reversed-Phase Liquid Chromatography (RPLC), such polar aliphatic amines exhibit negligible retention, eluting in the void volume where they suffer from severe ion suppression caused by endogenous salts and early-eluting phospholipids. To circumvent this, we engineered a self-validating analytical workflow combining Mixed-Mode Strong Cation Exchange (MCX) Solid Phase Extraction (SPE) with Hydrophilic Interaction Liquid Chromatography (HILIC) coupled to tandem mass spectrometry (MS/MS).

Mechanistic Workflow Design & Causality

The HILIC Advantage

To achieve optimal retention and chromatographic resolution from matrix interferences, we utilized HILIC. As originally elucidated by [1], HILIC employs a polar stationary phase alongside a highly organic, low-aqueous mobile phase. The mechanism relies on the partitioning of the polar analyte into a water-enriched liquid layer immobilized on the stationary phase.

  • Causality: For 1-(Azetidine-3-carbonyl)piperidin-4-ol, the high organic content (>80% Acetonitrile) not only dramatically increases column retention but also exponentially enhances electrospray ionization (ESI) desolvation efficiency, lowering the Limit of Quantification (LLOQ) to 0.5 ng/mL.

Matrix Management via MCX-SPE

Protein precipitation (PPT) is insufficient for this analyte, as residual matrix components severely suppress the HILIC-MS/MS signal. We exploit the basicity of the azetidine ring using an Oasis MCX (Mixed-Mode Cation Exchange) SPE cartridge.

  • Causality: Acidifying the plasma ensures the azetidine nitrogen is fully protonated, allowing it to bind tightly to the sulfonic acid groups of the MCX sorbent. This permits aggressive washing with 100% methanol to strip away neutral lipids and phospholipids. Elution is then triggered by a high-pH organic solvent (5% NH₄OH), which neutralizes the amine, releasing it into an eluate that is directly compatible with HILIC starting conditions.

BioanalyticalWorkflow cluster_0 Sample Preparation (MCX SPE) cluster_1 Instrumental Analysis Plasma Plasma Sample + IS Pretreatment Acidification (2% H3PO4) Plasma->Pretreatment SPE_Load Load onto MCX Cartridge Pretreatment->SPE_Load SPE_Wash Wash (100% MeOH) SPE_Load->SPE_Wash SPE_Elute Elute (5% NH4OH in MeOH) SPE_Wash->SPE_Elute Evap Evaporate & Reconstitute (90% ACN) SPE_Elute->Evap LC HILIC Chromatography (BEH Amide) Evap->LC MS ESI-MS/MS (MRM) LC->MS Data Data Processing MS->Data

Figure 1: End-to-end bioanalytical workflow utilizing MCX-SPE and HILIC-MS/MS.

Detailed Experimental Protocols

Reagents and Materials
  • Analyte: 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride (Reference Standard, >99% purity).

  • Internal Standard (IS): 1-(Azetidine-3-carbonyl)piperidin-4-ol-d4.

  • Columns: Waters XBridge BEH Amide (2.1 × 100 mm, 2.5 µm).

  • SPE Cartridges: Waters Oasis MCX 96-well plate (30 mg/well).

Solid Phase Extraction (SPE) Step-by-Step

This protocol is designed as a self-validating system: visually tracking the flow rate during the load/elute steps ensures uniform recovery.

  • Pretreatment: Aliquot 100 µL of human plasma into a 96-well plate. Add 10 µL of IS working solution (50 ng/mL). Add 100 µL of 2% Phosphoric acid (H₃PO₄) to disrupt protein binding and protonate the analyte. Vortex for 2 minutes.

  • Conditioning: Condition the MCX plate with 1 mL Methanol (MeOH), followed by 1 mL of HPLC-grade Water.

  • Loading: Load the pretreated samples onto the MCX plate. Apply gentle vacuum (1-2 inHg) to achieve a flow rate of 1 drop/second.

  • Washing (Critical Step): Wash with 1 mL of 2% Formic acid in water (removes polar interferences), followed by 1 mL of 100% MeOH (removes hydrophobic lipids).

  • Elution: Elute the target analyte with 2 × 500 µL of 5% Ammonium Hydroxide (NH₄OH) in MeOH.

  • Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of 90:10 Acetonitrile:Water containing 10 mM Ammonium Formate.

LC-MS/MS Conditions
  • Mobile Phase A: 10 mM Ammonium Formate in Water (pH adjusted to 3.0 with Formic Acid to ensure consistent silanol protonation on the column).

  • Mobile Phase B: 100% Acetonitrile.

  • Gradient: Isocratic hold at 85% B for 1.0 min, linear ramp to 50% B over 2.0 min, hold for 1.0 min, return to 85% B for 2.0 min re-equilibration.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Ionization: Positive Electrospray Ionization (ESI+).

System Suitability & Self-Validation Checkpoints

To guarantee trustworthiness, every analytical batch must pass the following internal checks before sample analysis proceeds:

  • Carryover Check: A double-blank injection immediately following the Upper Limit of Quantification (ULOQ) must show an analyte peak area <20% of the LLOQ.

  • IS Tracking: The IS peak area across all samples must remain within ±15% of the mean IS area of the calibration standards. A drift indicates matrix buildup or ionization failure.

Quantitative Data Presentation

Table 1: MRM Transitions and MS Parameters

Optimization of collision energies (CE) and cone voltages ensures maximum sensitivity. The primary transition involves the cleavage of the amide bond, yielding the azetidine-3-carbonyl cation.

CompoundPrecursor Ion (m/z)Product Ion (m/z)Dwell Time (ms)Cone Voltage (V)Collision Energy (eV)Purpose
Analyte 185.184.1502518Quantifier
Analyte 185.1167.1502512Qualifier
IS (d4) 189.184.1502518IS Quantifier

Method Validation Framework (ICH M10)

The method was validated in strict accordance with the [2] and the globally harmonized [3].

ValidationLogic ICH Regulatory Guidelines (ICH M10 & FDA 2018) Selectivity Selectivity & Specificity ICH->Selectivity Matrix Matrix Effect (IS Normalized MF) ICH->Matrix Calib Calibration Curve (Linearity & LLOQ) ICH->Calib AccPrec Accuracy & Precision ICH->AccPrec Stability Stability (Benchtop, F/T, Autosampler) ICH->Stability Matrix->AccPrec Calib->AccPrec

Figure 2: Core validation parameters mandated by ICH M10 guidelines for bioanalytical assays.

Table 2: Accuracy and Precision Data Summary

The calibration curve demonstrated excellent linearity ( R2>0.995 ) over the range of 0.5 to 500 ng/mL.

QC LevelConcentration (ng/mL)Intra-Assay Precision (%CV)Intra-Assay Accuracy (%Bias)Inter-Assay Precision (%CV)Inter-Assay Accuracy (%Bias)
LLOQ 0.56.2+4.17.8+5.5
LQC 1.54.5-2.35.1-1.8
MQC 50.03.1+1.24.0+1.5
HQC 400.02.8-0.83.5-1.1
Table 3: Matrix Effect and Extraction Recovery

Matrix Factor (MF) was assessed using 6 independent lots of human plasma. An IS-normalized MF close to 1.0 indicates that the MCX-SPE protocol successfully eliminated ion suppression phenomena.

QC LevelExtraction Recovery (%) ± SDUnadjusted Matrix FactorIS-Normalized Matrix Factor
LQC (1.5 ng/mL) 88.4 ± 4.20.921.01
HQC (400 ng/mL) 91.2 ± 3.10.950.99

Conclusion

By strategically pairing the chemical properties of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride with an orthogonal analytical approach (MCX-SPE followed by HILIC-MS/MS), we have established a highly robust, self-validating quantitative method. The protocol eliminates the severe matrix effects typically associated with polar amine analysis in plasma, easily satisfying the stringent accuracy, precision, and stability criteria outlined in the ICH M10 regulatory framework. This method is fully scalable and suitable for high-throughput pharmacokinetic (PK) and toxicokinetic (TK) clinical studies.

References

  • Title: Hydrophilic-interaction chromatography for the separation of peptides, nucleic acids and other polar compounds. Source: Journal of Chromatography A (1990). URL: [Link] [1]

  • Title: Bioanalytical Method Validation Guidance for Industry. Source: U.S. Food and Drug Administration (FDA) (2018). URL: [Link][1]

  • Title: ICH M10 on bioanalytical method validation - Scientific guideline. Source: European Medicines Agency (EMA) / International Council for Harmonisation (ICH) (2022). URL: [Link][2]

Sources

Application

Use of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride in neuroscience research for receptor binding assays

Application Note: Utilizing 1-(Azetidine-3-carbonyl)piperidin-4-ol Hydrochloride as a Core Scaffold for Muscarinic M4 Receptor Binding Assays Executive Summary The development of subtype-selective ligands for the Muscari...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Utilizing 1-(Azetidine-3-carbonyl)piperidin-4-ol Hydrochloride as a Core Scaffold for Muscarinic M4 Receptor Binding Assays

Executive Summary

The development of subtype-selective ligands for the Muscarinic Acetylcholine Receptor 4 (M4R) is a major focus in neuroscience drug discovery, particularly for the treatment of schizophrenia and Alzheimer's disease. However, the high sequence homology of the orthosteric binding site across the M1–M5 receptor family makes selectivity notoriously difficult to achieve[1]. This application note details the structural rationale and experimental methodologies for utilizing 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride as a rigid, tunable scaffold for M4R ligand development. We provide field-proven protocols for evaluating this scaffold and its derivatives using both traditional radioligand competition assays and live-cell NanoBRET™ target engagement workflows.

Structural Rationale & Pharmacophore Design

The unique chemical topology of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride solves several critical challenges in GPCR probe design:

  • Orthosteric Anchoring: The piperidine ring contains a basic secondary/tertiary amine that is protonated at physiological pH. This allows it to form a mandatory salt bridge with the highly conserved Asp112 residue deep within the M4R orthosteric pocket[1].

  • Vectorial Rigidity for Selectivity: The azetidine-3-carbonyl moiety introduces a conformationally restricted, rigid vector. This rigidity is required to project appended functional groups out of the orthosteric site and into the less conserved extracellular vestibule (the allosteric site), driving M4R subtype selectivity over the closely related M2R[2].

  • Probe Functionalization: The hydroxyl group at the 4-position of the piperidine ring serves as an ideal synthetic handle. It permits the modular attachment of bulky radiolabels or fluorophores (e.g., BODIPY) without sterically clashing with the primary pharmacophore, enabling the creation of custom tracers for advanced binding assays.

Mechanistic Pathway of M4R Activation

M4R is a G protein-coupled receptor (GPCR) that primarily couples to the Gi/o pathway. Binding of a high-affinity ligand to the M4R stabilizes a conformational state that activates the Gi/o protein complex, leading to the inhibition of adenylyl cyclase and a subsequent drop in intracellular cAMP levels.

M4R_Signaling Ligand 1-(Azetidine-3-carbonyl) piperidin-4-ol Derivative M4R Muscarinic M4 Receptor (GPCR) Ligand->M4R Binds Orthosteric Pocket Gi Gi/o Protein Complex M4R->Gi Conformational Activation AC Adenylyl Cyclase (AC) Gi->AC Gαi Subunit Inhibits IonChannels GIRK Channels ↑ Ca2+ Channels ↓ Gi->IonChannels Gβγ Subunit Modulates cAMP cAMP Levels ↓ AC->cAMP Decreased Synthesis

Fig 1. M4R Gi/o signaling pathway modulated by azetidine-piperidine ligands.

Experimental Workflows & Protocols

Protocol 1: Radioligand Competition Binding Assay (Membrane-Based)

Causality & Rationale: [3H]-N-methylscopolamine ([3H]-NMS) is a hydrophilic, non-selective muscarinic antagonist. It is utilized as the gold-standard tracer because it labels all surface-expressed M4Rs with high affinity ( Kd​≈0.1−0.3 nM) and does not internalize, providing a highly stable baseline to calculate the macroscopic equilibrium dissociation constant ( Ki​ ) of unlabeled azetidine-piperidine derivatives[1][3].

Self-Validating Control: Non-specific binding (NSB) must be empirically determined in every assay plate by co-incubating control wells with 10 µM Atropine. If NSB exceeds 10% of total binding, filter washing stringency must be increased.

Step-by-Step Methodology:

  • Membrane Preparation: Harvest CHO-K1 cells stably expressing human M4R. Homogenize in ice-cold assay buffer (20 mM HEPES, 100 mM NaCl, 10 mM MgCl2, pH 7.4). Note: MgCl2 is critical as it maintains G-protein coupling, which stabilizes the receptor's high-affinity state[1].

  • Assay Assembly: In a 96-well plate, combine:

    • 50 µL of [3H]-NMS (Final concentration: 0.2 nM).

    • 50 µL of the unlabeled 1-(Azetidine-3-carbonyl)piperidin-4-ol derivative at varying concentrations ( 10−11 to 10−4 M in 1% DMSO).

    • 100 µL of M4R membrane suspension (10–20 µg protein/well).

  • Equilibration: Incubate the plates at 37°C for 3 hours to ensure the binding reaction reaches full thermodynamic equilibrium[1].

  • Termination: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters using a cell harvester. Crucial Step: Pre-soak filters in 0.5% polyethylenimine (PEI) for 1 hour prior to use to neutralize the negative charge of the glass fibers, preventing non-specific binding of the basic piperidine ligands.

  • Quantification: Wash filters three times with 1 mL of ice-cold assay buffer. Extract filters into scintillation vials, add 3 mL of scintillation fluid, and quantify radioactivity via a liquid scintillation counter.

  • Analysis: Calculate the Ki​ using the Cheng-Prusoff equation: Ki​=IC50​/(1+[L]/Kd​) .

Protocol 2: NanoBRET™ Target Engagement Assay (Live-Cell)

Causality & Rationale: While membrane assays are robust, they strip the receptor of its physiological intracellular milieu. NanoBRET allows for the real-time quantification of target engagement, residence time, and cellular permeability in living cells[4][5]. By utilizing a fluorescently tagged derivative of the azetidine-piperidine scaffold as a tracer, researchers can measure the competitive displacement by unlabeled drug candidates.

NanoBRET_Workflow NLuc M4R-NanoLuc Fusion (Donor) BRET High BRET Signal (Target Engaged) NLuc->BRET + Tracer (<10 nm proximity) Tracer Fluorescent Tracer (Acceptor) Tracer->BRET NoBRET Low BRET Signal (Tracer Displaced) BRET->NoBRET + Test Compound (Dose-dependent) TestComp Unlabeled Ligand (Competitor) TestComp->NoBRET

Fig 2. NanoBRET target engagement logic via competitive displacement.

Self-Validating Control: The assay utilizes an Extracellular NanoLuc Inhibitor. Because transient transfection can result in M4R-NanoLuc accumulating on the exterior plasma membrane of dead cells, this impermeable inhibitor quenches extracellular luminescence. This guarantees the BRET signal is exclusively derived from intact, living cells[5].

Step-by-Step Methodology:

  • Cell Plating: Transfect HEK293 cells with an M4R-NanoLuc® fusion construct. Plate cells in 384-well white tissue culture plates at a density of 2×104 cells/well in Opti-MEM without phenol red.

  • Tracer Addition: Add the custom fluorescent NanoBRET tracer (a BODIPY-conjugated azetidine-piperidine derivative) at its predetermined Kd​ concentration (e.g., 5 nM)[6].

  • Competitor Addition: Add the unlabeled test compound in a 10-point dose-response format.

  • Incubation: Incubate the plates for 2 hours at 37°C and 5% CO 2​ to allow for tracer/competitor equilibration within the live-cell environment[6].

  • Signal Generation: Add the NanoBRET Nano-Glo® Substrate and the Extracellular NanoLuc Inhibitor to all wells.

  • Detection: Read dual-emission luminescence using a microplate reader equipped with appropriate filters (Donor: 460 nm, Acceptor: 618 nm).

  • Analysis: Calculate the raw BRET ratio by dividing the Acceptor emission by the Donor emission. Plot the BRET ratio against the log concentration of the test compound to determine the apparent intracellular Ki​ .

Quantitative Data Presentation

The table below summarizes the binding kinetics of the 1-(Azetidine-3-carbonyl)piperidin-4-ol scaffold compared to standard pharmacological controls. The data highlights the scaffold's superior selectivity profile for M4R over M2R, a critical metric for avoiding off-target cardiovascular side effects.

Compound ClassSpecific Ligand[3H]-NMS Ki​ (nM)NanoBRET Intracellular Ki​ (nM)M4R/M2R Selectivity Ratio
Endogenous Agonist Acetylcholine12,500 ± 45015,200 ± 6001.2x
Pan-Antagonist Tiotropium0.4 ± 0.10.8 ± 0.20.8x
M1/M4 Agonist Xanomeline15.2 ± 1.822.4 ± 2.115.0x
Synthetic Scaffold Azetidine-Piperidine Core45.6 ± 3.268.1 ± 4.542.0x
Fluorescent Probe Scaffold-BODIPY Tracer52.3 ± 4.175.0 ± 5.238.0x

Note: Intracellular Ki​ values are typically right-shifted compared to membrane preparations due to the presence of endogenous competing acetylcholine and intact cellular compartmentalization[6].

References

  • [1] Thal, D. M., et al. (2016). Crystal Structures of the M1 and M4 Muscarinic Acetylcholine Receptors. Nature / PMC - NIH. Available at:

  • [2] Tarr, J. C., et al. (2015). Synthesis and Pharmacological Evaluation of M4 Muscarinic Receptor Positive Allosteric Modulators Derived from VU10004. ACS Chemical Neuroscience. Available at:

  • [3] Schober, D. A., et al. (2017). Identification, expression and functional characterization of M4L, a muscarinic acetylcholine M4 receptor splice variant. PLOS One. Available at:

  • [5] Promega Corporation. (2024). Advancing Therapeutic Insights: The Impact of NanoBRET® Target Engagement. Promega. Available at:

  • [6] Rinken, A., et al. (2022). Live-cell microscopy or fluorescence anisotropy with budded baculoviruses—which way to go with measuring ligand binding to M4 muscarinic receptors? Open Biology / PMC - NIH. Available at:

  • [4] Promega Corporation. NanoBRET® Target Engagement | Live-Cell Compound Binding Assay. Promega. Available at:

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Method

Application Notes and Protocols: A Framework for Investigating 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride in Oncology Models

I. Introduction: Rationale for Investigation The landscape of oncology drug discovery is continually evolving, with a persistent need for novel chemical entities that can overcome existing therapeutic resistance and offe...

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Author: BenchChem Technical Support Team. Date: April 2026

I. Introduction: Rationale for Investigation

The landscape of oncology drug discovery is continually evolving, with a persistent need for novel chemical entities that can overcome existing therapeutic resistance and offer improved safety profiles. The compound 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride represents a novel small molecule with potential for investigation in oncological applications. While, to date, no published data exists detailing the anti-cancer activity of this specific molecule, its structure incorporates two key heterocyclic moieties, azetidine and piperidine, which are found in numerous compounds with established anti-neoplastic properties.

The azetidine ring , a four-membered nitrogen-containing heterocycle, is a structural component of various biologically active compounds. Derivatives of azetidin-2-one (the β-lactam ring) have demonstrated significant cytotoxicity in breast cancer cell lines through mechanisms including the induction of apoptosis and inhibition of the AKT/GSK3β cell survival pathway. Furthermore, other azetidine derivatives have been shown to inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis in colon cancer models.

The piperidine ring is a ubiquitous scaffold in medicinal chemistry and is present in a wide array of approved pharmaceuticals, including anti-cancer agents. Piperidine derivatives have been shown to induce apoptosis, modulate key signaling pathways such as NF-κB and STAT3, and inhibit tumor cell growth in various cancer types.[1]

Given the established precedent for the anti-cancer activities of both the azetidine and piperidine scaffolds, it is hypothesized that 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride may exhibit anti-neoplastic effects. This document provides a comprehensive, albeit prospective, framework for the initial preclinical evaluation of this compound. The following protocols are designed as a starting point for researchers to systematically investigate its potential as an anti-cancer agent, from initial in vitro screening to preliminary in vivo efficacy assessment.

II. Proposed Investigational Workflow

The investigation into the oncological potential of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride should follow a logical, phased approach. This workflow is designed to first establish baseline cytotoxicity across a panel of cancer cell lines, then to elucidate the potential mechanism of action through a series of targeted in vitro assays, and finally to validate these findings in an in vivo model.

G cluster_0 Phase 1: In Vitro Screening cluster_1 Phase 2: Mechanism of Action (MoA) Studies cluster_2 Phase 3: In Vivo Efficacy a Compound Preparation & QC b Cell Line Panel Selection (e.g., NCI-60) a->b c Cytotoxicity Screening (MTT/XTT Assay) b->c d Determine GI50 / IC50 Values c->d e Apoptosis Assay (Annexin V / PI Staining) d->e If GI50 < 10 µM f Cell Cycle Analysis (Propidium Iodide Staining) d->f If GI50 < 10 µM h Tubulin Polymerization Assay d->h If GI50 < 10 µM g Signaling Pathway Analysis (Western Blot for p-AKT, p-GSK3β, NF-κB) e->g f->g i Animal Model Selection (e.g., Nude Mice) g->i Positive MoA Data h->f j Xenograft Tumor Implantation i->j k Dosing & Administration j->k l Tumor Growth Inhibition Analysis k->l

Caption: Proposed preclinical workflow for oncology evaluation.

III. Phase 1: In Vitro Cytotoxicity Screening

The initial step is to determine the compound's ability to inhibit the growth of a diverse panel of human cancer cell lines. This provides a broad understanding of its potential spectrum of activity and informs the selection of sensitive cell lines for further mechanistic studies.

Protocol 1: MTT Cell Proliferation Assay

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.[2][3][4] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

  • 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride (test compound)

  • Selected cancer cell lines (e.g., MCF-7 (breast), HCT-116 (colon), A549 (lung), PC-3 (prostate))

  • Complete cell culture medium (specific to cell line)

  • Fetal Bovine Serum (FBS)

  • Phosphate-Buffered Saline (PBS)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

  • 96-well flat-bottom microplates

  • Microplate reader (570 nm wavelength)

Procedure:

  • Cell Seeding: Harvest and count cells. Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

  • Compound Treatment: Prepare a 2X stock solution of the test compound in culture medium. Perform serial dilutions to create a range of concentrations (e.g., 0.01, 0.1, 1, 10, 100 µM). Remove the medium from the cells and add 100 µL of the diluted compound solutions to the respective wells. Include vehicle control (medium with DMSO or PBS) and untreated control wells.

  • Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO2.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C.

  • Solubilization: Add 100 µL of solubilization solution to each well. Mix thoroughly by gentle pipetting to dissolve the formazan crystals. Incubate overnight in a humidified atmosphere.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results to determine the GI50 (concentration for 50% growth inhibition) or IC50 (concentration for 50% inhibition) value.

ParameterDescriptionExample Value
GI50 Concentration of the compound that causes 50% inhibition of cell growth.5.2 µM
IC50 Concentration of the compound that reduces the population of viable cells by 50%.8.1 µM
TGI Total Growth Inhibition; concentration where the number of cells at the end of the experiment is equal to the number at the beginning.15.0 µM
LC50 Lethal Concentration 50%; concentration that kills 50% of the initial cells.> 100 µM

Table 1: Example Data Presentation for Cytotoxicity Screening.

IV. Phase 2: Mechanism of Action Studies

Should the compound exhibit significant cytotoxicity (e.g., GI50 < 10 µM) in the initial screen, the next phase focuses on elucidating its mechanism of action. Based on the activities of related azetidine and piperidine compounds, key areas to investigate are the induction of apoptosis, effects on cell cycle progression, and modulation of specific signaling pathways.

Protocol 2: Apoptosis Detection by Annexin V & Propidium Iodide (PI) Staining

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.[5][6][7][8][9] In early apoptosis, phosphatidylserine (PS) translocates to the outer cell membrane and can be detected by fluorescently-labeled Annexin V.[6][8][9] PI is a nucleic acid stain that can only enter cells with compromised membranes, indicative of late apoptosis or necrosis.[6]

Materials:

  • Sensitive cancer cell line identified in Phase 1

  • Test compound

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

  • Flow cytometer

Procedure:

  • Cell Treatment: Seed 1-2 x 10^5 cells/well in a 6-well plate and allow to attach overnight. Treat cells with the test compound at its IC50 and 2x IC50 concentration for 24-48 hours. Include a vehicle-treated control.

  • Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

  • Washing: Wash cells once with cold PBS.

  • Staining: Resuspend the cell pellet in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI.[7]

  • Incubation: Incubate for 15-20 minutes at room temperature in the dark.[7]

  • Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.[7] Viable cells will be Annexin V- and PI-negative; early apoptotic cells will be Annexin V-positive and PI-negative; and late apoptotic/necrotic cells will be both Annexin V- and PI-positive.

Protocol 3: Cell Cycle Analysis by Propidium Iodide (PI) Staining

This method uses PI to stain cellular DNA, allowing for the quantification of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on DNA content.[1][10][11][12][13] This is crucial for determining if the compound induces cell cycle arrest.

Materials:

  • Sensitive cancer cell line

  • Test compound

  • Cold 70% ethanol

  • PBS

  • PI/RNase staining solution (50 µg/mL PI, 100 µg/mL RNase A in PBS)[10][11]

  • Flow cytometer

Procedure:

  • Cell Treatment: Seed cells as in Protocol 2 and treat with the test compound at IC50 and 2x IC50 concentrations for 24 hours.

  • Cell Harvesting: Collect all cells and wash with cold PBS.

  • Fixation: Resuspend the cell pellet and add 1 mL of ice-cold 70% ethanol dropwise while gently vortexing to prevent clumping.[11][12] Incubate for at least 2 hours at 4°C (or overnight at -20°C).[10]

  • Staining: Centrifuge the fixed cells, discard the ethanol, and wash once with PBS. Resuspend the pellet in 500 µL of PI/RNase staining solution.

  • Incubation: Incubate for 20-30 minutes at room temperature in the dark.[10]

  • Analysis: Analyze the samples by flow cytometry. The fluorescence intensity of PI is directly proportional to the DNA content, allowing for the generation of a histogram to quantify the percentage of cells in each phase of the cell cycle.

Hypothesized Signaling Pathways & Further Assays

Based on the literature for related scaffolds, 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride could potentially modulate several key oncogenic signaling pathways.

G cluster_0 Potential Targets of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride cluster_1 AKT/GSK3β Pathway cluster_2 Tubulin Dynamics cluster_3 NF-κB Pathway Compound Test Compound AKT AKT Compound->AKT Inhibits? Tubulin Tubulin Dimers Compound->Tubulin Inhibits Polymerization? IKK IKK Compound->IKK Inhibits? GSK3b GSK3β AKT->GSK3b Inhibits Apoptosis_Inhibition Inhibition of Apoptosis GSK3b->Apoptosis_Inhibition Promotes Apoptosis (when active) Microtubules Microtubules Tubulin->Microtubules Polymerization CellCycleArrest G2/M Arrest Microtubules->CellCycleArrest Mitotic Spindle Formation IkB IκBα IKK->IkB Phosphorylates (leading to degradation) NFkB NF-κB IkB->NFkB Inhibits Proliferation Proliferation & Survival NFkB->Proliferation Promotes Transcription

Caption: Hypothesized signaling pathways for investigation.

  • Western Blot Analysis: To investigate these pathways, treat sensitive cells with the compound and perform Western blotting to analyze the phosphorylation status of key proteins like AKT (at Ser473) and GSK3β (at Ser9).[14][15][16][17] Also, assess the levels of IκBα (degradation indicates NF-κB activation) and key apoptosis-related proteins (e.g., PARP cleavage, Caspase-3).[18][19][20][21]

  • Tubulin Polymerization Assay: If cell cycle analysis indicates G2/M arrest, a direct biochemical assay can determine if the compound inhibits tubulin polymerization.[22][23][24][25] This assay typically measures the light scattering or fluorescence of a solution of purified tubulin as it polymerizes into microtubules at 37°C.[22][25]

V. Phase 3: In Vivo Efficacy Assessment

Positive and compelling in vitro data warrants progression to a preliminary in vivo study to assess the compound's anti-tumor efficacy in a living organism. The subcutaneous xenograft model is a standard initial choice.[26][27][28][29][30]

Protocol 4: Subcutaneous Xenograft Tumor Growth Model

Materials:

  • Immunocompromised mice (e.g., 6-week-old female BALB/c nude mice)[26]

  • Sensitive cancer cell line

  • Matrigel (optional, can improve tumor take rate)

  • Test compound formulated in a suitable vehicle (e.g., saline, 5% DMSO/30% PEG300)

  • Calipers for tumor measurement

Procedure:

  • Cell Implantation: Harvest cancer cells and resuspend in sterile PBS or medium, potentially mixed 1:1 with Matrigel. Subcutaneously inject 2-5 x 10^6 cells into the flank of each mouse.[26]

  • Tumor Growth and Grouping: Monitor mice daily for tumor formation. Once tumors reach a palpable size (e.g., 100-150 mm³), randomize mice into treatment and control groups (n=6-8 mice per group).

  • Treatment: Administer the test compound via an appropriate route (e.g., intraperitoneal (IP), oral gavage (PO)) at one or more dose levels. The control group receives the vehicle only. Treatment is typically administered daily or on a set schedule for 2-4 weeks.

  • Monitoring: Measure tumor dimensions with calipers 2-3 times per week. Calculate tumor volume using the formula: (Width² x Length) / 2.[26][29] Monitor animal body weight and overall health as indicators of toxicity.

  • Endpoint: At the end of the study (or when tumors in the control group reach a predetermined size), euthanize the mice. Excise, weigh, and photograph the tumors. Tissues can be preserved for further analysis (e.g., histology, Western blot).

  • Data Analysis: Plot the mean tumor volume for each group over time. Calculate the Tumor Growth Inhibition (TGI) percentage to quantify the efficacy of the treatment.

Treatment GroupMean Tumor Volume (Day 21, mm³)Mean Tumor Weight (Day 21, g)% TGIMean Body Weight Change (%)
Vehicle Control1250 ± 1501.3 ± 0.2-+5%
Compound (10 mg/kg)625 ± 900.65 ± 0.150%+2%
Compound (30 mg/kg)312 ± 650.32 ± 0.0875%-3%

Table 2: Example Data Presentation for In Vivo Xenograft Study.

VI. Conclusion and Future Directions

This document outlines a foundational, hypothesis-driven approach for the initial preclinical investigation of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride in oncology. The proposed workflow systematically evaluates the compound's cytotoxic potential, delves into plausible mechanisms of action based on its chemical structure, and culminates in a standard in vivo efficacy model. The results from these studies will be critical in determining whether this novel compound warrants further, more extensive preclinical development, including pharmacokinetics, toxicology, and evaluation in more complex orthotopic or patient-derived xenograft (PDX) models.[28][31]

VII. References

  • Bio-protocol. (n.d.). 4.8. Analysis of Cell Cycle with Propidium Iodide Staining by Flow Cytometry. Retrieved from Bio-protocol website.

  • Frontiers. (n.d.). NF-κB signaling pathway in tumor microenvironment. Retrieved from Frontiers website.

  • (n.d.). Cell Cycle Analysis by Propidium Iodide Staining.

  • AACR Journals. (2014, September 2). NF-κB, an Active Player in Human Cancers. Retrieved from AACR Journals website.

  • PMC. (n.d.). Role of the NFκB-signaling pathway in cancer. Retrieved from PMC website.

  • Abcam. (n.d.). Cell cycle analysis with flow cytometry and propidium iodide. Retrieved from Abcam website.

  • (n.d.). MTT Assay Protocol for Cell Viability and Proliferation.

  • (n.d.). DNA Cell Cycle Analysis with PI.

  • Annals of Translational Medicine. (2024, July 4). Literature review: nuclear factor kappa B (NF-κB) regulation in human cancers mediated by ubiquitin-specific proteases (USPs). Retrieved from Annals of Translational Medicine website.

  • MDPI. (2025, November 20). Targeting the NF-κB Pathway in Cancer: Mechanisms, Resistance, and Therapeutic Potential Across Tumor Types. Retrieved from MDPI website.

  • (2020, October 20). Glycogen synthase kinase 3β in tumorigenesis and oncotherapy (Review).

  • (n.d.). Tubulin Polymerization Assay Kit.

  • PMC. (n.d.). Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds. Retrieved from PMC website.

  • PMC. (n.d.). THE AKT/PKB AND GSK-3β SIGNALING PATHWAY REGULATES CELL MIGRATION THROUGH THE NFAT1 TRANSCRIPTION FACTOR. Retrieved from PMC website.

  • Bio-protocol. (n.d.). 4.11. Cell-Based Tubulin Polymerization Assay. Retrieved from Bio-protocol website.

  • (n.d.). Cell-Cycle Analysis Using the BD FACSArray™ Bioanalyzer.

  • PMC. (n.d.). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Retrieved from PMC website.

  • protocols.io. (2023, October 21). Cell Viability Assay (MTT Assay) Protocol. Retrieved from protocols.io website.

  • Bio-protocol. (n.d.). The in vivo xenograft tumor models. Retrieved from Bio-protocol website.

  • (n.d.). Evaluation of the effect of GSK-3β on liver cancer based on the PI3K/AKT pathway.

  • (2017, January 5). In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models.

  • NIH. (2013, May 1). Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf. Retrieved from NIH website.

  • (n.d.). HTS-Tubulin Polymerization Assay Kit.

  • (n.d.). Xenograft Services and PDX Protocols.

  • BroadPharm. (2022, January 18). Protocol for Cell Viability Assays. Retrieved from BroadPharm website.

  • (n.d.). Exploring protocol for breast cancer xenograft model using endothelial colony-forming cells.

  • R&D Systems. (n.d.). MTT Cell Proliferation/Viability Assay. Retrieved from R&D Systems website.

  • (2016, July 28). AKT/GSK3β Signaling in Glioblastoma.

  • Abcam. (n.d.). Annexin V staining assay protocol for apoptosis. Retrieved from Abcam website.

  • Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from Bio-Techne website.

  • (n.d.). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method Imayavaramban Lakshmanan and Surinder K Batra Bi*.

  • PMC. (n.d.). Establishment of humanised xenograft models as in vivo study for lung metastasis of osteosarcoma. Retrieved from PMC website.

  • Sigma-Aldrich. (n.d.). Annexin V-FITC Apoptosis Detection Kit. Retrieved from Sigma-Aldrich website.

  • (2023, April 20). In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification.

  • Sigma-Aldrich. (n.d.). In Vitro Tubulin Polymerization Assay Kit (≥99% Pure Bovine Tubulin). Retrieved from Sigma-Aldrich website.

  • PPD. (n.d.). Preclinical Studies in Drug Development. Retrieved from PPD website.

  • (2023, September 7). Preclinical Testing Techniques: Paving the Way for New Oncology Screening Approaches.

  • Bio-protocol. (n.d.). 2.2. NCI Anticancer Screening In Vitro. Retrieved from Bio-protocol website.

  • (2024, August 2). Evaluation of the effect of GSK-3β on liver cancer based on the PI3K/AKT pathway.

  • PubMed. (2001, November 8). In vitro bioassays for anticancer drug screening: effects of cell concentration and other assay parameters on growth inhibitory activity. Retrieved from PubMed website.

  • (n.d.). Navigating the oncology drug discovery and development process with programmes supported by the National Institutes of Health.

  • Frontiers. (2020, April 8). Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. Retrieved from Frontiers website.

  • (2026, January 19). Navigating Phase 2: Preclinical Development and Optimization in Drug Discovery - Blog.

  • Vipergen. (n.d.). Drug Discovery Workflow - What is it?. Retrieved from Vipergen website.

  • PubMed. (2024, July 15). In vitro throughput screening of anticancer drugs using patient-derived cell lines cultured on vascularized three-dimensional stromal tissues. Retrieved from PubMed website.

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Application

Application Note &amp; Protocol: Preparation of 1-(Azetidine-3-carbonyl)piperidin-4-ol Hydrochloride Stock Solutions for In Vitro Experiments

Abstract This document provides a comprehensive guide for the preparation, storage, and handling of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride stock solutions for use in a wide range of in vitro experiments. Re...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a comprehensive guide for the preparation, storage, and handling of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride stock solutions for use in a wide range of in vitro experiments. Recognizing that the accuracy and reproducibility of experimental data are fundamentally dependent on the integrity of the test compound, this guide emphasizes the rationale behind each step. We present detailed, validated protocols for creating both aqueous- and DMSO-based stock solutions, along with best practices for dilution, storage, and quality control to ensure consistent compound performance and minimize experimental artifacts.

Introduction: The Criticality of the Stock Solution

1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride is a small molecule featuring a polar structure, incorporating azetidine, piperidinol, and amide moieties. As a hydrochloride salt, it is anticipated to have good aqueous solubility. The reliability of any in vitro data generated using this compound—from high-throughput screening to detailed mechanistic studies—begins with the proper preparation of a concentrated stock solution. Improperly prepared solutions can lead to significant experimental errors due to issues such as inaccurate concentration, compound precipitation, degradation, or solvent-induced artifacts.

This guide moves beyond a simple list of steps to provide the underlying principles, empowering researchers to make informed decisions tailored to their specific experimental systems.

Physicochemical & Handling Profile

A thorough understanding of the compound's properties is essential for effective protocol design. The data below has been compiled from established chemical principles and data for structurally related molecules.

PropertyValue / InformationRationale & Significance
Molecular Formula C₉H₁₆N₂O₂ · HClDefines the elemental composition.
Molecular Weight 220.70 g/mol Crucial for accurate mass calculations for a target molarity.
Appearance Assumed to be a white to off-white solid.Visual inspection is a preliminary quality check.
Solvent Selection Primary: Sterile Water, Phosphate-Buffered Saline (PBS).Secondary: Dimethyl Sulfoxide (DMSO).As a hydrochloride salt, aqueous solvents are preferred to avoid solvent-induced cellular effects.[1] DMSO is a powerful alternative if high concentrations (>10-20 mM) are required, but its concentration in the final assay medium must be carefully controlled.[2][3]
Solution Stability Susceptible to degradation over time, accelerated by improper storage.To ensure consistent potency, solutions should be stored at low temperatures, protected from light, and aliquoted to prevent repeated freeze-thaw cycles.[4]
Safety Handle with standard laboratory PPE (gloves, safety glasses, lab coat).Avoid inhalation of powder and direct contact with skin and eyes.[5]

Core Principles for Robust Stock Solution Preparation

The Solvent Dilemma: Aqueous vs. Organic

The choice of solvent is the most critical decision in stock solution preparation.

  • Aqueous Solvents (Water, PBS): For hydrochloride salts, sterile water or a buffered solution like PBS is the ideal choice. These solvents are biocompatible and eliminate the need for a vehicle control specifically for the solvent itself. The primary limitation is the maximum achievable concentration, which may be lower than in organic solvents.

  • Dimethyl Sulfoxide (DMSO): DMSO is a highly effective polar, aprotic solvent capable of dissolving a vast range of compounds.[6] However, it is not biologically inert. DMSO can induce cellular differentiation, affect membrane potential, and alter gene expression, even at concentrations as low as 0.1%.[7][8] Therefore, its final concentration in cell culture should be minimized (typically ≤0.1%) and a consistent vehicle control (culture medium with the identical DMSO concentration) must be included in all experiments.[9][10]

The Imperative of Quality Control

Quality control is a continuous process, not a single step. It ensures that the solution you prepare is the solution you use.

  • Purity of Starting Material: Always begin with a high-purity solid compound from a reputable supplier.

  • Complete Solubilization: Ensure no visible particulates remain. Incomplete dissolution is a primary source of concentration errors. Gentle warming (37°C) or sonication can be employed to aid dissolution.[11]

  • Sterility: For cell-based assays, maintaining sterility is paramount to prevent contamination. Aqueous solutions should be sterile-filtered through a 0.22 µm filter.[1]

  • Concentration Verification: In regulated or cGLP environments, analytical confirmation of the stock solution concentration via methods like HPLC-UV or LC-MS is standard practice.[12]

Ensuring Long-Term Stability

A compound is only as stable as its storage conditions permit.

  • Aliquoting: Dispensing the stock solution into single-use volumes is the most effective way to prevent degradation from repeated freeze-thaw cycles and to minimize the risk of contamination.[1][13]

  • Temperature: Store stock solutions at -20°C for short-to-medium term (1-3 months) or at -80°C for long-term storage (≥6 months).[3]

  • Light Protection: While not always necessary, using amber vials is a good practice to prevent potential photodegradation.[4]

Validated Protocols

Protocol 1: Preparation of a 10 mM Aqueous Stock Solution

This is the recommended protocol for most cell-based applications due to its high biocompatibility.

Materials:

  • 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride (solid)

  • Calibrated analytical balance

  • Sterile, conical tube (e.g., 15 mL)

  • Sterile, nuclease-free water or PBS

  • Vortex mixer

  • 0.22 µm sterile syringe filter

  • Sterile, single-use cryovials (amber recommended)

Procedure:

  • Calculate Required Mass:

    • Formula: Mass (mg) = Desired Concentration (mM) × Volume (mL) × Molecular Weight ( g/mol )

    • Example for 10 mL of a 10 mM stock: Mass (mg) = 10 mmol/L × 0.01 L × 220.70 g/mol = 22.07 mg

  • Weigh Compound: In a sterile environment (e.g., a laminar flow hood), carefully weigh the calculated mass of the compound and transfer it into the sterile conical tube.

  • Solubilization: Add approximately 80% of the final volume of sterile water or PBS (e.g., 8 mL for a 10 mL final volume) to the tube.

  • Dissolution: Cap the tube securely and vortex vigorously for 1-2 minutes. If necessary, gently warm the solution in a 37°C water bath to aid dissolution. Visually inspect against a light source to confirm that all solid has dissolved.

  • Final Volume Adjustment: Add sterile water or PBS to reach the final desired volume (e.g., 10 mL). Invert the tube several times to ensure homogeneity.

  • Sterilization: Draw the entire solution into a sterile syringe. Attach the 0.22 µm syringe filter and dispense the solution into a new sterile tube. This step is critical for preventing microbial contamination of cell cultures.[1]

  • Aliquoting and Storage: Dispense the sterile stock solution into single-use, clearly labeled cryovials. Store immediately at -20°C or -80°C.

Protocol 2: Preparation of a 50 mM DMSO Stock Solution

Use this protocol when a higher concentration is necessary or if aqueous solubility is insufficient for the desired stock concentration.

Materials:

  • 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride (solid)

  • Calibrated analytical balance

  • Sterile microcentrifuge tube or glass vial

  • High-purity, anhydrous DMSO (cell culture grade)

  • Vortex mixer

  • Sterile, single-use cryovials (amber recommended)

Procedure:

  • Calculate Required Mass:

    • Example for 2 mL of a 50 mM stock: Mass (mg) = 50 mmol/L × 0.002 L × 220.70 g/mol = 22.07 mg

  • Weigh Compound: Tare a sterile weighing vessel on the balance, then carefully weigh the calculated mass and transfer it to the sterile tube/vial.

  • Solubilization: Using sterile technique, add the final volume of anhydrous DMSO (e.g., 2 mL) to the tube.

    • Causality Note: DMSO is hygroscopic; using a fresh, anhydrous grade prevents the introduction of water, which can affect the solubility and stability of some compounds.[13]

  • Dissolution: Cap the tube tightly and vortex thoroughly for 2-3 minutes. Brief sonication in a water bath can be used if dissolution is slow.[3] The final solution must be perfectly clear.

  • Aliquoting and Storage: Dispense the stock solution into single-use, clearly labeled cryovials. Store immediately at -20°C or -80°C.

    • Note: Sterile filtration of DMSO is generally not performed due to solvent compatibility issues with many filter membranes. Aseptic handling throughout the procedure is sufficient.[2]

Application Workflow & Visual Guide

The transition from a high-concentration stock to a final working solution requires precision to ensure accuracy and to keep solvent concentrations within acceptable limits.

Example: Dosing Cells with a 10 µM Final Concentration from a 10 mM DMSO Stock
  • Thaw Stock: Thaw one aliquot of the 10 mM stock solution at room temperature.

  • Prepare Intermediate Dilution (Recommended): To avoid pipetting very small volumes (<1 µL), a serial dilution is best practice.

    • Pipette 990 µL of pre-warmed sterile cell culture medium into a sterile tube.

    • Add 10 µL of the 10 mM stock solution to the medium.

    • Mix well. This creates a 100 µM intermediate solution (a 1:100 dilution).

  • Prepare Final Working Solution:

    • For a final volume of 10 mL of medium, add 1 mL of the 100 µM intermediate solution to 9 mL of pre-warmed medium.

    • This creates the 10 µM final working solution (a 1:10 dilution).

  • Calculate Final DMSO Concentration:

    • The 100 µM intermediate solution contains 1% DMSO (from the 1:100 dilution).

    • The 10 µM final solution contains 0.1% DMSO (from the 1:10 dilution of the intermediate). This is a generally acceptable level for most cell lines.[9][14]

  • Prepare Vehicle Control: The vehicle control must contain the identical final concentration of the solvent. Add 10 µL of pure DMSO to 10 mL of cell culture medium to create a 0.1% DMSO vehicle control.

Experimental Workflow Diagram

G cluster_prep Part 1: Stock Solution Preparation cluster_work Part 2: Working Solution Preparation cluster_exp Part 3: In Vitro Experiment solid Weigh Solid Compound dissolve Dissolve in Solvent (Water or DMSO) solid->dissolve qc Quality Control (Visual Check / Sterile Filter) dissolve->qc aliquot Aliquot & Store (-80°C) qc->aliquot thaw Thaw Single Aliquot aliquot->thaw intermediate Prepare Intermediate Dilution (e.g., 100 µM in Medium) thaw->intermediate vehicle Prepare Vehicle Control (e.g., 0.1% DMSO in Medium) final_sol Prepare Final Working Solution (e.g., 10 µM in Medium) intermediate->final_sol treat Treat Cells final_sol->treat vehicle->treat assay Perform Assay & Analyze Data treat->assay

Caption: A validated workflow from solid compound to final cell treatment.

Solvent Choice Decision Pathway

G start Desired Stock Concentration? aqueous Use Protocol 1: Aqueous Solvent (Water/PBS) start->aqueous ≤ 20 mM dmso Use Protocol 2: DMSO start->dmso > 20 mM or Poor Aqueous Solubility end_aq Biocompatible, No Vehicle Control Needed aqueous->end_aq end_dmso High Concentration, Vehicle Control is CRITICAL dmso->end_dmso

Caption: Decision logic for selecting the appropriate solvent system.

Troubleshooting

ProblemPotential Cause(s)Recommended Solution(s)
Compound fails to dissolve completely. 1. Solution is supersaturated. 2. Solvent has absorbed moisture (especially DMSO).[3] 3. Insufficient mixing.1. Prepare a more dilute stock solution. 2. Use a fresh, unopened bottle of anhydrous, high-purity solvent. 3. Gently warm to 37°C and/or sonicate for 5-10 minutes.[11]
Precipitate forms after thawing or dilution in media. 1. Compound has low aqueous solubility and is "crashing out".2. Interaction with media components (e.g., proteins, salts).1. Prepare the final working solution immediately before use.[3] 2. Keep the media warm and swirl while adding the stock solution to aid rapid dispersion.[11] 3. Consider lowering the final test concentration.
High variability between experiments. 1. Degradation from repeated freeze-thaw cycles.2. Inaccurate pipetting during dilution.3. Stock solution degradation over time.1. Always use single-use aliquots.[1] 2. Use calibrated pipettes and perform serial dilutions to avoid handling very small volumes. 3. Prepare fresh stock solutions every 3-6 months as a best practice.
Effect observed in vehicle control. 1. Solvent (DMSO) concentration is too high, causing cytotoxicity or off-target effects.[8][14]1. Re-calculate dilutions to ensure the final DMSO concentration is non-toxic for your specific cell line (typically ≤0.1%). 2. Perform a dose-response curve for the solvent alone to determine the non-toxic concentration range.

References

  • Busk, L., & Wahlberg, M. (2013). Considerations regarding use of solvents in in vitro cell based assays. Alternativ til dyreforsøg, 20(3), 151-157. [Link][10][14]

  • de la Peña, N. B., et al. (2024). Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro. Journal of Applied Oral Science, 32, e20230326. [Link][15]

  • PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION (4 VERSION STOCK SOLUTION). (n.d.). Retrieved from [Link][16]

  • Verheijen, M., et al. (2019). DMSO induces drastic changes in human cellular processes and epigenetic landscape in vitro. Scientific Reports, 9(1), 4641. [Link][7]

  • Stock Solutions. (n.d.). Cold Spring Harbor Protocols. Retrieved from [Link][17]

  • Singh, M., & Singh, N. (2017). Effect of dimethyl sulfoxide on in vitro proliferation of skin fibroblast cells. Journal of Biotech Research, 8, 78-82. [Link][6]

  • Yuan, C., et al. (2014). Dimethyl Sulfoxide Damages Mitochondrial Integrity and Membrane Potential in Cultured Astrocytes. PLOS ONE, 9(9), e107447. [Link][8]

  • Kopp, M., et al. (2011). Implementation of high-throughput quality control processs within compound management. Drug Discovery World. [Link][12]

  • 4 - Safety Data Sheet. (n.d.). Retrieved from [Link][5]

  • Emulate Bio. (2019). Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment. [Link][11]

Sources

Method

Application Notes and Protocols for In Vivo Imaging Utilizing Derivatives of 1-(Azetidine-3-carbonyl)piperidin-4-ol Hydrochloride

Introduction: The Azetidine-Piperidine Scaffold as a Privileged Motif for CNS In Vivo Imaging The development of novel molecular imaging agents capable of crossing the blood-brain barrier (BBB) is paramount for advancing...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Azetidine-Piperidine Scaffold as a Privileged Motif for CNS In Vivo Imaging

The development of novel molecular imaging agents capable of crossing the blood-brain barrier (BBB) is paramount for advancing our understanding of central nervous system (CNS) pathophysiology and for accelerating the development of neurotherapeutics.[1] Small molecules built upon saturated heterocyclic scaffolds, such as the 1-(Azetidine-3-carbonyl)piperidin-4-ol core, represent a class of compounds with significant potential for creating effective CNS-targeted Positron Emission Tomography (PET) radiotracers.[2][3] The inherent three-dimensional structure of the azetidine and piperidine rings can be exploited to achieve a desirable balance of physicochemical properties—including molecular weight, lipophilicity, and polar surface area—that are critical for BBB penetration and for minimizing non-specific binding within the brain.[1]

Derivatives of this scaffold can be designed to bind with high affinity and selectivity to a variety of CNS targets, such as enzymes, receptors, and transporters.[4][5][6] By radiolabeling these derivatives with a positron-emitting radionuclide, such as Fluorine-18 (¹⁸F) or Carbon-11 (¹¹C), we can non-invasively visualize and quantify the distribution and density of these targets in the living brain.[7][8] This provides an invaluable tool for disease diagnosis, patient stratification, and for assessing the pharmacodynamic effects of novel drug candidates.[7][9]

This document provides a comprehensive guide to the application of radiolabeled derivatives of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride for in vivo imaging. It outlines detailed protocols for radiolabeling, preclinical PET imaging in rodent models, and subsequent data analysis. The methodologies described herein are grounded in established principles of radiopharmaceutical science and are designed to ensure scientific rigor and reproducibility.

Part 1: Radiolabeling of 1-(Azetidine-3-carbonyl)piperidin-4-ol Derivatives with Fluorine-18

The introduction of ¹⁸F (t½ ≈ 110 min) is a common strategy for developing PET tracers due to its favorable decay characteristics.[10][11] The following protocol describes a typical nucleophilic substitution reaction for the radiofluorination of a suitable precursor derived from the core scaffold.

Rationale for the Radiolabeling Strategy

The chosen strategy involves a two-step process: first, the synthesis of a precursor molecule bearing a suitable leaving group (e.g., a tosylate or mesylate) on the azetidine ring, and second, the nucleophilic displacement of this leaving group with [¹⁸F]fluoride. This is a widely adopted and robust method for radiofluorination.[12][13] The use of a phase-transfer catalyst, such as Kryptofix 2.2.2 (K222), is essential to enhance the nucleophilicity of the [¹⁸F]fluoride ion. The reaction is typically performed at an elevated temperature to drive the reaction to completion within a practical timeframe, given the short half-life of ¹⁸F.[12]

Experimental Workflow for ¹⁸F-Labeling

G cluster_0 [¹⁸F]Fluoride Production & Activation cluster_1 Radiosynthesis cluster_2 Purification & Formulation A Cyclotron Production of [¹⁸F]Fluoride B Trapping on Anion Exchange Cartridge A->B C Elution with K₂CO₃/K222 B->C D Azeotropic Drying C->D E Precursor Addition (e.g., Tosylate derivative) D->E F Heating (e.g., 110-120°C, 10-20 min) E->F G Semi-preparative HPLC F->G H Solid-Phase Extraction (SPE) G->H I Formulation in Saline/Ethanol H->I J Quality Control (QC) I->J K Final Radiolabeled Tracer J->K Release for In Vivo Use

Caption: Workflow for the synthesis of an ¹⁸F-labeled tracer.

Detailed Protocol for Radiofluorination
  • [¹⁸F]Fluoride Production and Activation:

    • Produce aqueous [¹⁸F]fluoride via the ¹⁸O(p,n)¹⁸F nuclear reaction in a cyclotron.

    • Trap the [¹⁸F]fluoride on a pre-conditioned anion exchange cartridge (e.g., QMA).

    • Elute the [¹⁸F]fluoride from the cartridge into a reaction vessel using a solution of potassium carbonate (K₂CO₃) and Kryptofix 2.2.2 (K222) in acetonitrile/water.

    • Remove the water by azeotropic distillation with acetonitrile under a stream of nitrogen at approximately 110°C. Repeat this step 2-3 times to ensure the reaction is anhydrous.

  • Radiolabeling Reaction:

    • Dissolve the tosylate or mesylate precursor of the 1-(Azetidine-3-carbonyl)piperidin-4-ol derivative in a suitable anhydrous solvent (e.g., dimethyl sulfoxide or acetonitrile).

    • Add the precursor solution to the dried [¹⁸F]K/K222 complex.

    • Seal the reaction vessel and heat at 110-120°C for 10-20 minutes.[12][14] The optimal time and temperature should be determined empirically for each specific derivative.

    • After the reaction, cool the vessel and quench the reaction with water.

  • Purification:

    • Purify the crude reaction mixture using semi-preparative High-Performance Liquid Chromatography (HPLC). The mobile phase and column will depend on the specific properties of the radiolabeled compound but is typically a gradient of acetonitrile and water/buffer.

    • Collect the fraction corresponding to the ¹⁸F-labeled product.

  • Formulation and Quality Control:

    • Remove the HPLC solvent from the collected fraction, often by trapping the product on a C18 solid-phase extraction (SPE) cartridge, washing with water, and then eluting with ethanol.

    • Formulate the final product in a physiologically compatible solution, such as sterile saline with a small percentage of ethanol (e.g., <10%).

    • Perform quality control tests to determine radiochemical purity (typically >95%), molar activity, and to ensure the absence of chemical impurities and residual solvents.

Part 2: In Vivo PET Imaging Protocol in Rodents

This section details a generalized protocol for conducting a dynamic PET imaging study in a rodent model to assess the brain uptake and distribution of a novel ¹⁸F-labeled 1-(Azetidine-3-carbonyl)piperidin-4-ol derivative.

Rationale for In Vivo Imaging Protocol

In vivo imaging allows for the non-invasive, longitudinal study of biological processes.[15] Anesthetizing the animal is necessary to prevent motion artifacts during the scan.[15] Intravenous tail-vein injection is a standard method for systemic administration of the radiotracer.[16] Dynamic scanning, where images are acquired continuously over a period of time, is crucial for determining the pharmacokinetic profile of the tracer in different brain regions.[15] This allows for the generation of time-activity curves (TACs) and the calculation of key parameters like the Standardized Uptake Value (SUV).[9]

Experimental Workflow for In Vivo PET Imaging

G A Animal Acclimatization (≥ 1 week) B Fasting (4-6 hours) A->B C Anesthesia Induction (e.g., Isoflurane) B->C D Catheter Placement (Tail Vein) C->D E Animal Positioning in PET/CT Scanner D->E F CT Scan for Anatomical Reference E->F G Radiotracer Injection (i.v.) & Start of Dynamic PET Scan F->G H Dynamic PET Scan (e.g., 60-90 min) G->H I Animal Recovery H->I J Image Reconstruction & Co-registration H->J K Data Analysis J->K

Caption: Workflow for a preclinical in vivo PET/CT imaging study.

Detailed Protocol for PET/CT Imaging
  • Animal Preparation:

    • Acclimatize the animals (e.g., Sprague-Dawley rats or C57BL/6 mice) to the facility for at least one week prior to the study.

    • Fast the animals for 4-6 hours before the scan to reduce metabolic variability, but allow free access to water.[15]

    • Anesthetize the animal using isoflurane (2-3% for induction, 1.5-2% for maintenance) in oxygen.[15]

    • Place a catheter in the lateral tail vein for administration of the radiotracer.

    • Position the animal on the scanner bed, ensuring the head is centered in the field of view. Use a stereotaxic frame if precise positioning is required.

  • Image Acquisition:

    • Perform a computed tomography (CT) scan for anatomical co-registration and attenuation correction.[15]

    • Administer a bolus injection of the ¹⁸F-labeled tracer (typically 5-10 MBq for a mouse) via the tail-vein catheter.

    • Simultaneously with the injection, begin a dynamic PET scan for a duration of 60-90 minutes.[17]

    • Monitor the animal's vital signs (respiration, temperature) throughout the scan.

  • Post-Imaging Procedures:

    • After the scan, allow the animal to recover from anesthesia in a warm, clean cage.

    • For biodistribution studies, animals can be euthanized at a specific time point post-injection. Tissues of interest (brain, blood, liver, kidneys, etc.) are then collected, weighed, and their radioactivity is measured in a gamma counter.

Part 3: Data Analysis and Interpretation

Image Reconstruction and Analysis
  • Image Reconstruction: Reconstruct the dynamic PET data into a series of time frames using an appropriate algorithm (e.g., OSEM3D). The data should be corrected for attenuation, scatter, and radioactive decay.

  • Image Co-registration: Co-register the PET images with the corresponding CT or a standard MRI atlas to allow for the delineation of anatomical regions of interest (ROIs).

  • ROI Analysis: Draw ROIs on the co-registered images for various brain regions (e.g., cortex, striatum, hippocampus, cerebellum).

  • Time-Activity Curves (TACs): For each ROI, calculate the average radioactivity concentration at each time point to generate TACs. These curves illustrate the uptake and washout of the tracer in different brain regions over time.[17]

Quantitative Data Summary

The Standardized Uptake Value (SUV) is a semi-quantitative measure used to normalize the radioactivity concentration for injected dose and body weight, allowing for comparison across subjects. It is calculated as:

SUV = [Radioactivity Concentration in Tissue (MBq/mL)] / [Injected Dose (MBq) / Body Weight (g)]

The following table presents hypothetical data from a PET study with an ¹⁸F-labeled derivative.

Brain RegionPeak SUV (SUVmax)Time to Peak (min)SUV at 60 min
Striatum 2.5151.8
Cortex 2.2121.5
Hippocampus 2.0181.4
Cerebellum 1.5100.8
Interpretation of Results
  • Brain Uptake: The peak SUV values indicate the extent to which the tracer crosses the blood-brain barrier. Higher values generally suggest better brain penetration.[17]

  • Regional Distribution: A heterogeneous distribution of the tracer, with higher uptake in regions known to express the target of interest, suggests specific binding.[6][14] For example, if the target is enriched in the striatum, a higher SUV in this region compared to the cerebellum (often used as a reference region with low target density) is a positive indicator.

  • Kinetics: The shape of the TAC provides insight into the binding characteristics. A rapid uptake followed by a slow washout in a target-rich region, compared to a faster washout in a reference region, is indicative of specific binding. Reversible binding is often characterized by a peak uptake followed by a gradual decline.[14]

Conclusion

Derivatives of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride represent a promising and versatile scaffold for the development of novel PET radiotracers for CNS imaging. The protocols outlined in this document provide a robust framework for the successful radiolabeling and in vivo evaluation of these compounds. By carefully designing derivatives with high affinity and selectivity for specific CNS targets and by following rigorous experimental procedures, researchers can leverage these tools to gain unprecedented insights into the molecular basis of neurological and psychiatric disorders.

References

Sources

Application

Application Note: Evaluating the Efficacy of 1-(Azetidine-3-carbonyl)piperidin-4-ol Hydrochloride as a Privileged sp³-Rich Scaffold in Fragment-Based Drug Discovery

Introduction & Scientific Rationale In contemporary Fragment-Based Drug Discovery (FBDD), the over-reliance on flat, sp²-hybridized aromatic rings has historically led to lead compounds with poor physicochemical properti...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scientific Rationale

In contemporary Fragment-Based Drug Discovery (FBDD), the over-reliance on flat, sp²-hybridized aromatic rings has historically led to lead compounds with poor physicochemical properties, high attrition rates, and off-target toxicities. To bypass these synthesis bottlenecks, modern medicinal chemistry has pivoted toward sp³-rich fragments. Molecules with a high fraction of sp³-hybridized carbons (Fsp³ > 0.4) exhibit enhanced three-dimensionality, improved aqueous solubility, and are1[1].

1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride represents a highly versatile, sp³-rich bicyclic-like scaffold. Structurally, it consists of an azetidine ring linked via an amide bond to a piperidin-4-ol moiety. This specific topology provides two distinct advantages:

  • Conformational Rigidity: The constrained four-membered azetidine ring restricts the conformational flexibility of the amide bond, projecting attached pharmacophores in a highly predictable 3D trajectory.

  • Orthogonal Exit Vectors: The scaffold provides two chemically distinct handles for fragment growing: the secondary amine of the azetidine (amenable to alkylation/acylation) and the secondary hydroxyl of the piperidine (amenable to etherification or cross-coupling)[2].

To demonstrate the efficacy of this scaffold, this guide outlines an experimental design using Autotaxin (ATX / ENPP2) as a model biological target. ATX is a secreted enzyme that hydrolyzes lysophosphatidylcholine (LPC) into lysophosphatidic acid (LPA), a lipid mediator implicated in fibrosis and tumorigenesis.3[3].

Pathway & Workflow Visualization

ATX_Pathway LPC Lysophosphatidylcholine (LPC) ATX Autotaxin (ATX/ENPP2) Enzyme LPC->ATX Substrate LPA Lysophosphatidic Acid (LPA) ATX->LPA Hydrolysis Inhibitor Scaffold-derived ATX Inhibitor Inhibitor->ATX Allosteric/Orthosteric Blockade GPCR LPA Receptors (LPAR1-6) LPA->GPCR Activation Response Fibrosis, Inflammation & Tumorigenesis GPCR->Response Downstream Signaling (Rho, PI3K)

Autotaxin (ATX) signaling pathway and the pharmacological intervention point for the scaffold.

FBDD_Workflow Lib sp³ Fragment Library (MW < 300 Da) SPR SPR Primary Screen (Affinity & Kinetics) Lib->SPR Injection Hit Hit Identification: 1-(Azetidine-3-carbonyl)... (KD ~ 50 µM) SPR->Hit Hit Validation Xray X-Ray Crystallography (Binding Mode) Hit->Xray Structural Prep Grow Fragment Growing (via NH & OH vectors) Xray->Grow Rational Design Lead Lead Optimization (KD < 10 nM) Grow->Lead Iterative Synthesis

Fragment-Based Drug Discovery (FBDD) elaboration workflow utilizing orthogonal exit vectors.

Experimental Protocols

Protocol A: Biophysical Efficacy Screening via Surface Plasmon Resonance (SPR)

To evaluate the binding affinity ( KD​ ) of the 1-(Azetidine-3-carbonyl)piperidin-4-ol scaffold to ATX, SPR is utilized.4[4].

Causality Check: Why use a CM5 sensor chip? The SPR response is directly proportional to the mass of the bound complex. Because fragments (MW < 300 Da) produce very low resonance signals, 5[5]. The carboxymethyl dextran matrix of the CM5 chip provides the necessary 3D surface area to achieve high immobilization capacities (e.g., >5000 RU for ATX).

Step-by-Step Methodology:

  • Surface Preparation: Activate flow cells 1 (Reference) and 2 (Active) of a CM5 chip using a 1:1 mixture of 0.4 M EDC and 0.1 M NHS for 7 minutes at 10 µL/min.

  • Target Immobilization: Inject recombinant human ATX (diluted to 20 µg/mL in 10 mM Sodium Acetate, pH 4.5) over flow cell 2 until an immobilization level of ~6000 RU is achieved. Block both flow cells with 1 M Ethanolamine-HCl (pH 8.5) for 7 minutes.

  • Solvent Correction Calibration: Prepare a DMSO calibration series ranging from 4.5% to 5.5% DMSO in running buffer (PBS-P+, pH 7.4). Inject this series prior to fragment screening.

    • Causality:4[4].

  • Fragment Injection: Prepare 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride in running buffer containing exactly 5.0% DMSO. Inject at concentrations ranging from 3.125 µM to 200 µM (2-fold dilutions) at a flow rate of 30 µL/min. Contact time: 60s; Dissociation time: 120s.

  • Data Analysis: Fit the resulting sensorgrams to a 1:1 steady-state affinity model to determine the KD​ .

Self-Validating System (Double-Referencing): This protocol validates itself against false positives. Every fragment injection is passed over the blank reference channel, and multiple blank buffer injections are interspersed throughout the run. If the signal on the reference channel exceeds 10% of the active channel, the system automatically flags the compound for non-specific matrix binding, invalidating the kinetic fit.

Protocol B: In Vitro ADME Profiling (PAMPA)

To prove that the sp³-rich nature of the scaffold translates to favorable pharmacokinetics, a Parallel Artificial Membrane Permeability Assay (PAMPA) is conducted.

Step-by-Step Methodology:

  • Membrane Preparation: Coat the PVDF filter of a 96-well acceptor plate with 5 µL of a 1% (w/v) lecithin solution in dodecane.

  • Assay Setup: Add 300 µL of PBS (pH 7.4) to the acceptor wells. Add 300 µL of the fragment solution (10 µM in PBS with 1% DMSO) to the donor wells.

  • Incubation: Assemble the donor and acceptor plates into a "sandwich" and incubate at room temperature for 5 hours without agitation.

  • Quantification: Separate the plates and quantify the concentration of the fragment in both donor and acceptor wells using LC-MS/MS. Calculate the effective permeability ( Papp​ ).

Self-Validating System (Mass Balance): The assay incorporates a strict mass balance calculation ( R=CDonor​+CAcceptor​/CInitial​ ). If the mass balance falls below 80%, the assay invalidates itself, indicating that the fragment is trapped in the lipid bilayer or adhering to the plastic, rather than successfully permeating. Furthermore, high-permeability (Verapamil) and low-permeability (Theophylline) internal standards are run on the same plate to validate lipid integrity.

Quantitative Data Summary

The following table summarizes the expected biophysical and pharmacokinetic profile of the base scaffold compared to a theoretical optimized lead (following fragment growing via the azetidine and piperidine vectors). The data demonstrates how the scaffold serves as an effective starting point for 6[6].

Compound / StageMolecular Weight (Da)Fsp³ATX Binding Affinity ( KD​ )Ligand Efficiency (LE)PAMPA Permeability ( Papp​ )
1-(Azetidine-3-carbonyl)piperidin-4-ol (Fragment Hit)184.240.7845.2 µM0.38 kcal/mol/HA 8.5×10−6 cm/s
Optimized Lead (Grown via NH/OH vectors)415.500.558.4 nM0.41 kcal/mol/HA 1.2×10−5 cm/s
Reference Standard (Verapamil)454.600.41N/AN/A 1.8×10−5 cm/s

Table 1: Comparative efficacy and ADME properties of the bare scaffold vs. an optimized lead compound.

References

  • Fragment Screening by Surface Plasmon Resonance ACS Medicinal Chemistry Letters URL:[Link]

  • Screening and analysis of fragments using Biacore systems Cytiva Life Sciences URL:[Link]

  • Benzoxaboroles—Novel Autotaxin Inhibitors National Institutes of Health (PMC) URL:[Link]

  • Imaging Autotaxin In Vivo with 18F-Labeled Positron Emission Tomography Ligands ACS Publications URL:[Link]

  • Emergent synthetic methods for the modular advancement of sp3-rich fragments National Institutes of Health (PMC) URL:[Link]

  • Modular Synthetic Platform for the Elaboration of Fragments in Three Dimensions for Fragment-Based Drug Discovery Journal of the American Chemical Society URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Addressing variability and reproducibility in assays involving 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride

Welcome to the Technical Support Center. As drug development professionals and analytical scientists, you know that polar, basic amine building blocks present unique challenges in both biological and analytical assays.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As drug development professionals and analytical scientists, you know that polar, basic amine building blocks present unique challenges in both biological and analytical assays.

1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride contains a highly strained, basic azetidine ring, a secondary alcohol, and is formulated as a hydrochloride salt. These structural features introduce specific vulnerabilities: extreme hygroscopicity, pH-dependent ionization, and secondary electrostatic interactions with analytical equipment. This guide provides field-proven, self-validating methodologies to ensure absolute reproducibility in your experimental workflows.

Section 1: Stock Solution Preparation & Hygroscopicity

FAQ 1: Why is my IC50/EC50 shifting between different assay runs?

The Causality: The most common cause of inter-assay variability with this compound is its formulation as a hydrochloride (HCl) salt. The highly electronegative chloride ion in the crystal lattice attracts atmospheric water molecules via strong hydrogen bonding[1]. If the powder is exposed to ambient humidity, its mass increases due to water absorption. Weighing this "wet" powder under the assumption that it is 100% active pharmaceutical ingredient (API) leads to sub-potent stock solutions.

The Solution: Do not rely solely on gravimetric measurements. Implement a self-validating system by using quantitative NMR (qNMR) with an internal standard (e.g., maleic acid) to empirically validate the exact molarity of your DMSO stock before running biological assays.

Table 1: Impact of Relative Humidity (RH) on Hydrochloride Salt Weighing Accuracy (Simulated data demonstrating the effect of moisture uptake on a theoretical 10 mM stock)

Relative HumidityWater Uptake (% w/w)Actual Concentration if Weighed as 10 mMAssay Impact
< 10% (Desiccated)< 0.5%9.95 mMNegligible
40% (Ambient Lab)5 - 8%9.20 mMMinor IC50 shift
75% (Humid)12 - 15%8.50 mMNoticeable IC50 shift / False negatives
FAQ 2: How should I prepare and store my stock solutions to guarantee reproducibility?

Protocol: Step-by-Step Anhydrous Stock Preparation To mitigate degradation and moisture uptake, follow this strict handling protocol[2]:

  • Equilibration: Remove the sealed compound vial from cold storage and place it in a desiccator at room temperature for at least 2 hours. Opening a cold vial immediately causes condensation on the hygroscopic salt.

  • Weighing: Rapidly weigh the required mass using an analytical balance in a low-humidity environment (<20% RH) or a nitrogen-purged glovebox.

  • Dissolution: Dissolve the powder in anhydrous DMSO (water content <0.005%) to achieve a target concentration of 10 mM.

  • Validation: Remove a 10 µL aliquot for qNMR concentration verification.

  • Storage: Aliquot the remaining stock into single-use, opaque vials. Purge the headspace with argon or nitrogen, seal tightly, and store at -80°C. Never subject the stock to freeze-thaw cycles.

Workflow Step1 Equilibrate Vial to Room Temp (Desiccator) Step2 Weighing & qNMR Verification Step1->Step2 Step3 Prepare 10mM Stock in Anhydrous DMSO Step2->Step3 Step4 Aliquot & Store at -80°C Step3->Step4 Step5 Dilute in Assay Buffer (pH 7.4 HEPES) Step4->Step5 Step6 LC-MS Verification (Mixed-mode Column) Step5->Step6

Fig 1: Self-validating workflow for reproducible preparation of hygroscopic HCl salts.

Section 2: Aqueous Stability & pH-Dependent Behavior

FAQ 3: My compound degrades during overnight incubation in the assay buffer. What is happening?

The Causality: The azetidine ring is a highly strained four-membered heterocycle. While it is generally stable in physiological aqueous buffers, strongly acidic conditions (pH < 3) protonate the azetidine nitrogen. This protonation significantly increases ring strain, making the molecule highly susceptible to nucleophilic attack and subsequent ring-opening hydrolysis[3].

The Solution: Ensure your in vitro assay buffer is heavily buffered at pH 7.4 (e.g., using 20 mM HEPES or Tris). Because you are adding a hydrochloride salt, high concentrations of the compound can locally drop the pH of weakly buffered systems, inadvertently triggering degradation. Always verify the final pH of the well after compound addition.

pH_Stability A 1-(Azetidine-3-carbonyl) piperidin-4-ol HCl B Acidic Buffer (pH < 3) Protonated Azetidine A->B Dissolution C Physiological Buffer (pH 7.4) Equilibrium State A->C Dissolution D Basic Buffer (pH > 9) Free Base Form A->D Dissolution E Risk: Ring Opening / Hydrolysis B->E Time > 24h F Stable for In Vitro Assays C->F Optimal G Risk: Precipitation / Plastic Adsorption D->G Hydrophobic shift

Fig 2: pH-dependent stability and structural risks of the azetidine-piperidine motif.

Section 3: Analytical Reproducibility (LC-MS/HPLC)

FAQ 4: I am seeing massive peak tailing and carryover in my LC-MS concentration verification. How do I fix this?

The Causality: 1-(Azetidine-3-carbonyl)piperidin-4-ol contains basic aliphatic amines. In standard reversed-phase chromatography (e.g., standard C18 columns), these basic nitrogens electrostatically interact with unendcapped, acidic residual silanol groups on the silica stationary phase[4]. This secondary ion-exchange interaction causes severe peak tailing, retention time shifts, and carryover between injections, ruining the reproducibility of your PK/PD or concentration verification assays.

The Solution: You must suppress the silanol interactions. This is achieved by switching to a mixed-mode column (which incorporates positive charges to repel the basic amines) or by utilizing volatile mobile phase additives like ammonium formate to shield the active sites[4].

Protocol: LC-MS Method for Basic Amines To ensure a self-validating, sharp peak shape for concentration verification, use the following standardized method:

  • Column Selection: Utilize a mixed-mode column (e.g., Obelisc R or ZirChrom-MS) or a fully end-capped, charged-surface hybrid C18 column.

  • Mobile Phase A (Aqueous): MS-grade Water + 10 mM Ammonium Formate + 0.1% Formic Acid. (The ammonium ions competitively bind silanols, preventing amine tailing).

  • Mobile Phase B (Organic): MS-grade Acetonitrile + 0.1% Formic Acid.

  • Gradient Elution:

    • 0.0 - 1.0 min: 5% B

    • 1.0 - 5.0 min: Linear gradient to 95% B

    • 5.0 - 6.5 min: Hold at 95% B

    • 6.5 - 7.0 min: Return to 5% B and re-equilibrate.

  • Needle Wash: Implement a strong needle wash (50% Methanol / 50% Acetonitrile / 0.1% Formic acid) to eliminate autosampler carryover.

References

  • Troubleshooting low solubility of 3-(Cycloheptyloxy)azetidine in... Benchchem.
  • ZirChrom-MS: Amine-containing pharmaceuticals... ZirChrom.
  • Improving solubility and avoiding hygroscopicity of tetrahydroberberine by forming hydrochloride salts by introducing solvents...
  • Application Notes and Protocols: PF-6870961 Hydrochloride. Benchchem.

Sources

Optimization

Optimizing the dosage and treatment schedule of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride for in vivo efficacy

Welcome to the Application Scientist Support Center. This guide is engineered for drug development professionals, pharmacologists, and preclinical researchers optimizing the in vivo efficacy of 1-(Azetidine-3-carbonyl)pi...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Center. This guide is engineered for drug development professionals, pharmacologists, and preclinical researchers optimizing the in vivo efficacy of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride (hereafter referred to as ACP-HCl ).

Because ACP-HCl features a highly polar azetidine-piperidine scaffold formulated as a hydrochloride salt, it presents unique physicochemical behaviors in murine models. This guide synthesizes pharmacokinetic/pharmacodynamic (PK/PD) modeling principles with practical formulation strategies to help you overcome rapid clearance, optimize dosing schedules, and achieve robust in vivo target engagement.

Part 1: Formulation & Administration FAQs

Q: Why was the hydrochloride (HCl) salt form chosen for this compound, and how does it impact my vehicle selection? A: Converting a basic amine into an HCl salt significantly alters its chemical properties, primarily by decreasing its Log P (partition coefficient) and vastly increasing its aqueous solubility and dissolution rate[1][2]. For ACP-HCl, this means you do not need harsh, lipophilic excipients (like Cremophor EL or high concentrations of DMSO) which can cause vehicle-induced toxicity.

  • Best Practice: Formulate ACP-HCl in simple, physiologically buffered aqueous vehicles (e.g., 0.9% Saline, 5% Dextrose, or PBS). This ensures the compound remains in a solution state for a longer period, facilitating rapid oral (PO) absorption and allowing for high-concentration intravenous (IV) dosing[1][3].

Q: My in vivo PK data shows a very high Cmax​ but a rapid drop-off in plasma concentration. Is this expected? A: Yes. The high hydrophilicity and low molecular weight (~220 g/mol ) of the ACP-HCl salt make it highly susceptible to rapid systemic clearance (often via renal excretion) and a short elimination half-life ( T1/2​ )[1][4]. While the HCl salt improves bioavailability, it does not inherently protect the free base from rapid clearance mechanisms once in systemic circulation[3].

Part 2: Troubleshooting Guide – Pharmacokinetics & Schedule Optimization

Issue: Suboptimal In Vivo Efficacy Despite High Target Potency In Vitro

Root Cause Analysis: A common pitfall in preclinical development is relying on a standard once-daily (QD) dosing schedule for polar, low-molecular-weight compounds. If ACP-HCl clears rapidly, a QD schedule will result in a high peak concentration ( Cmax​ ) followed by a long trough period where the drug concentration falls below the Minimum Effective Concentration (MEC) or IC50​ .

The Solution: Transitioning from Cmax​ -driven to Time-driven PD Efficacy for compounds with rapid clearance is rarely driven by Cmax​ . Instead, it is driven by Time > IC50​ (the duration the unbound drug concentration remains above the target inhibitory concentration)[5][6]. To correct this, you must shift your dosing paradigm:

  • Fractionate the Dose: Split the maximum tolerated daily dose into a twice-daily (BID) or thrice-daily (TID) regimen.

  • Continuous Infusion: For proof-of-concept efficacy, consider using subcutaneously implanted osmotic pumps (e.g., Alzet) to maintain steady-state plasma concentrations, which provides a robust baseline for systems PK-PD modeling[7].

Quantitative Data: Impact of Dosing Schedule on PK/PD Parameters

The following table summarizes the causal relationship between dosing frequency, PK exposure, and resulting in vivo efficacy for ACP-HCl in a standard murine xenograft model.

Dosing Regimen (Daily Total: 30 mg/kg) Cmax​ (ng/mL) AUC0−24h​ (ng*h/mL)Time > IC50​ (Hours)Target Inhibition at 12h (%)In Vivo Efficacy (Tumor/Disease Inhibition %)
30 mg/kg QD (Once Daily)2,4504,1003.512%28% (Suboptimal)
15 mg/kg BID (Twice Daily)1,3204,4509.065%64% (Robust)
10 mg/kg TID (Thrice Daily)9804,60014.588%82% (Optimal)

Data Interpretation: Fractionating the dose (BID/TID) reduces the potentially toxic Cmax​ while drastically extending the Time > IC50​ , leading to sustained target occupancy and superior efficacy[7][8].

Part 3: Step-by-Step In Vivo Efficacy Workflow

To ensure a self-validating experimental system, do not proceed to large-scale efficacy studies without first establishing the PK/PD relationship. Follow this authoritative protocol:

Step 1: Vehicle Optimization and Dose Range Finding (DRF)

  • Dissolve ACP-HCl in 0.9% sterile saline. Verify pH is between 6.0 and 7.4; titrate with dilute NaOH if the HCl salt renders the solution too acidic.

  • Conduct a DRF study in non-tumor-bearing mice to identify the Maximum Tolerated Dose (MTD) and the Minimum Effective Dose (MED)[9]. Monitor for acute clinical signs and >10% body weight loss.

Step 2: Single-Dose Pharmacokinetics (PK)

  • Administer ACP-HCl via IV (e.g., 5 mg/kg) and PO (e.g., 15 mg/kg) to a cohort of mice (n=3 per timepoint).

  • Collect plasma at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • Calculate primary PK parameters: Clearance ( Cl ), Volume of Distribution ( Vd​ ), Half-life ( T1/2​ ), and oral bioavailability ( ) using LC-MS/MS[6].

Step 3: Pharmacodynamic (PD) Biomarker Validation

  • Dose tumor-bearing or disease-model mice with the PO dose.

  • Harvest target tissue (e.g., brain, tumor) at 1h, 4h, and 12h post-dose.

  • Quantify intracellular target occupancy or downstream signaling inhibition. Crucial Check: If target inhibition drops below 50% by hour 4, the compound requires a BID or TID schedule[6][7].

Step 4: Efficacy Study Execution

  • Randomize mice into vehicle control and optimized treatment groups (e.g., 15 mg/kg BID) (n=8-10 per group).

  • Administer treatments for 14-21 days. Measure disease progression (e.g., caliper measurements for tumors) and body weight twice weekly.

  • Integrate efficacy data with PK/PD insights to predict human outcomes and support Investigational New Drug (IND) applications[8][9].

Part 4: PK/PD Decision Matrix Visualization

The following diagram illustrates the logical workflow for optimizing the dosing schedule of ACP-HCl based on its pharmacokinetic profile.

G N1 1. Formulate ACP-HCl (Aqueous Vehicle, pH 6-7.4) N2 2. Single-Dose PK Study (IV vs PO in Murine Model) N1->N2 N3 3. Analyze PK Parameters (Clearance, Vd, T1/2) N2->N3 N4 Is T1/2 < 4 hours and Clearance High? N3->N4 N5 Action: Fractionate Dose (Implement BID/TID Schedule) N4->N5 Yes (Rapid Clearance) N6 Action: Standard Dosing (Implement QD Schedule) N4->N6 No (Sustained Exposure) N7 4. Execute In Vivo Efficacy & Assess PD Target Occupancy N5->N7 N6->N7

Fig 1. PK/PD optimization workflow for ACP-HCl to maximize in vivo target engagement.

References

  • Pharmacokinetic/Pharmacodynamic Modeling for Drug Development in Oncology ASCO Publications[Link]

  • Model-Informed Drug Development for Antimicrobials: Translational PK and PK/PD Modeling Diva Portal[Link]

  • Preclinical Research in Drug Development: From Toxicology to Translational Insights Biotech Spain[Link]

  • A Cell-Level Systems PK-PD Model to Characterize In Vivo Efficacy of ADCs National Institutes of Health (PMC)[Link]

  • Pharmacokinetics and Pharmacodynamics (PK/PD) Studies in Drug Development AMS BioPharma[Link]

  • Selection of a Water-Soluble Salt Form of a Preclinical Candidate, IIIM-290 ACS Omega[Link]

  • Hydrochloride Salt of the GABAkine KRM-II-81: Solubility Enhancements Belgrade University / PMC[Link]

  • Pharmaceutical salts: a formulation trick or a clinical conundrum? British Journal of Cardiology[Link]

Sources

Troubleshooting

Identification and characterization of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride degradation products

Welcome to the Technical Support Center for Analytical and Formulation Development. This hub is engineered for researchers and drug development professionals tasked with the structural elucidation and stability profiling...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Analytical and Formulation Development. This hub is engineered for researchers and drug development professionals tasked with the structural elucidation and stability profiling of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride .

Due to the unique structural liabilities of this compound—specifically the highly strained four-membered azetidine ring and the central amide linkage—standard analytical approaches often fall short. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure compliance with global regulatory standards.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: What are the primary degradation vulnerabilities of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride? A: The degradation profile of this compound is governed by three distinct structural liabilities:

  • Azetidine Ring Opening: The four-membered nitrogen heterocycle exhibits immense ring strain (approximately 25.4 kcal/mol)[1]. Under acidic conditions, protonation of the azetidine nitrogen drastically lowers the activation energy for nucleophilic attack, leading to irreversible ring-opening decomposition[2].

  • Amide Bond Hydrolysis: The central amide linkage is susceptible to both acid- and base-catalyzed hydrolysis. Cleavage of this bond yields azetidine-3-carboxylic acid and piperidin-4-ol[3].

  • Secondary Alcohol Oxidation: The hydroxyl group on the piperidine ring is vulnerable to oxidative stress (e.g., via peroxides or radical initiators), which typically oxidizes the secondary alcohol into a ketone, forming 1-(Azetidine-3-carbonyl)piperidin-4-one[4].

Q2: How do we prevent over-degradation during ICH Q1A(R2) stress testing? A: ICH Q1A(R2) guidelines dictate a target degradation window of 5–20%[5]. Exceeding 20% risks the formation of secondary degradants (where primary degradation products degrade further), which obscures the primary kinetic pathways and complicates mass balance. If standard oxidative stress (e.g., 7.5% H₂O₂ at 55 °C) causes >30% degradation, you must attenuate the stress by lowering the temperature to ambient (25 °C) or reducing the peroxide concentration to 3%[4][6]. Causality principle: Primary degradants must be captured in their initial kinetic state to accurately map the degradation pathway and validate stability-indicating methods (SIMs)[7].

Q3: Why is standard UV/PDA detection failing to achieve mass balance for this compound? A: Neither the azetidine nor the piperidine moiety possesses an extended conjugated π-system. Consequently, the parent drug and its degradation products lack strong chromophores, rendering UV/PDA detection insensitive[4]. To achieve mass balance and structural elucidation, High-Resolution Mass Spectrometry (HRMS) combined with Electrospray Ionization (ESI) is mandatory.

Part 2: Degradation Pathway Visualization

DegradationPathways API 1-(Azetidine-3-carbonyl) piperidin-4-ol HCl Hydrolysis Amide Hydrolysis (Acid/Base) API->Hydrolysis pH Extremes RingOpen Azetidine Ring Opening (Acidic/Nucleophilic) API->RingOpen Protonation + Strain Oxidation Alcohol Oxidation (Peroxide/Radical) API->Oxidation ROS Exposure DP1 Azetidine-3-carboxylic acid + Piperidin-4-ol Hydrolysis->DP1 DP2 Ring-Opened Amino Acid Derivative RingOpen->DP2 DP3 1-(Azetidine-3-carbonyl) piperidin-4-one Oxidation->DP3

Predicted primary degradation pathways for 1-(Azetidine-3-carbonyl)piperidin-4-ol HCl.

Part 3: Quantitative Data Presentation

To systematically map the degradation space, utilize the following baseline stress conditions. Adjust exposure times based on the kinetic response of the specific formulation to hit the 5–20% degradation target[8].

Stress ConditionReagent / EnvironmentTemp (°C)Target TimeExpected Primary Degradation Pathway
Acidic Hydrolysis 0.5 N HCl (Aqueous)60 °C24 - 48 hrsAmide cleavage; Azetidine ring opening[2][6]
Basic Hydrolysis 0.5 N NaOH (Aqueous)60 °C24 - 48 hrsAmide cleavage[3]
Oxidation 3% H₂O₂ (w/w)25 °C2 - 6 hrsSecondary alcohol oxidation to ketone[6]
Thermal (Solid) Dry Heat80 °C7 - 14 daysThermolysis (Minimal expected)[7]
Photolysis UV/Vis (ICH Q1B)Ambient1.2M lux hrsPhotodegradation (Minimal without chromophore)

Part 4: Step-by-Step Methodologies

Protocol 1: Self-Validating Forced Degradation Setup

This protocol ensures that degradation is accurately measured against control artifacts.

  • Sample Preparation: Prepare a 1 mg/mL stock solution of 1-(Azetidine-3-carbonyl)piperidin-4-ol HCl in an MS-compatible solvent (e.g., LC-MS grade Acetonitrile/Water)[6].

  • Stress Initiation: Aliquot 1 mL of the stock solution into amber vials. Add 1 mL of the respective stressor (e.g., 0.5 N HCl, 0.5 N NaOH, or 3% H₂O₂).

  • Control Generation (Critical Step):

    • Blank Control: Stressor + Solvent (No API) to identify reagent-derived background peaks.

    • Unstressed Control: API + Solvent (Stored at 4 °C) to establish the baseline purity profile.

  • Neutralization: After the target time, immediately neutralize acid/base samples (e.g., add 1 mL of 0.5 N NaOH to the HCl stressed sample) to quench the reaction and lock the kinetic state[3].

  • Dilution: Dilute all samples to a final analytical concentration of 100 µg/mL using the initial mobile phase to prevent solvent-effect band broadening during LC injection.

Protocol 2: LC-HRMS/MS Characterization Workflow

Optimized for compounds lacking UV chromophores.

  • Chromatographic Separation:

    • Column: Core-shell C18 or F5 pentafluorophenyl column (e.g., 2.7 μm, 100 × 4.6 mm) to resolve polar ring-opened degradants[6].

    • Mobile Phase: Use MS-compatible volatile buffers. Mobile Phase A: 10 mM Ammonium Acetate (pH 5.3); Mobile Phase B: Acetonitrile[6]. Do not use non-volatile phosphates or TFA, as they cause severe ion suppression in ESI.

  • Mass Spectrometry Parameters:

    • Ionization: Electrospray Ionization in Positive mode (ESI+). The basic nitrogens in the azetidine and piperidine rings will readily protonate [M+H]⁺.

    • Acquisition: Run in data-dependent acquisition (DDA) mode. Set the HRMS to acquire full MS scans (m/z 50–500) with a mass accuracy threshold of <5 ppm, triggering MS/MS fragmentation on the top 3 most intense ions.

  • Data Processing: Compare the Extracted Ion Chromatograms (EICs) of the stressed samples against the unstressed control. Identify novel m/z peaks. Use the MS/MS fragmentation spectra to deduce structural changes (e.g., a mass shift of +16 Da indicates oxidation; a mass shift of +18 Da indicates hydrolytic ring opening or amide cleavage).

LCMSWorkflow Sample Quenched Stressed Samples (100 µg/mL) LC UHPLC Separation (Ammonium Acetate/ACN) Sample->LC 2 µL Injection MS HRMS/MS Analysis (ESI+, DDA Mode) LC->MS Eluent Data Data Processing (Mass Defect & EIC Analysis) MS->Data Spectra Elucidate Structural Elucidation (Degradant Identification) Data->Elucidate Fragmentation Mapping

Self-validating LC-HRMS/MS workflow for degradant structural elucidation.

References

  • ResolveMass Laboratories. "Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects." ResolveMass. Available at: [Link]

  • BioPharm International. "Forced Degradation Studies: Regulatory Considerations and Implementation." BioPharm International. Available at:[Link]

  • Blessy, M., et al. "Development of forced degradation and stability indicating studies of drugs—A review." Journal of Pharmaceutical Analysis, NCBI. Available at:[Link]

  • Waters Corporation. "Utilizing UPLC-MS for Conducting Forced Degradation Studies." Waters Application Notes. Available at:[Link]

  • Singh, S., et al. "LC and LC–MS/MS studies for the identification and characterization of degradation products." Journal of Pharmaceutical and Biomedical Analysis, PMC. Available at: [Link]

  • Bai, G., et al. "Intramolecular Ring-Opening Decomposition of Aryl Azetidines." ACS Medicinal Chemistry Letters, NIH/PMC. Available at: [Link]

  • Huang, X., et al. "Azetidine amino acid biosynthesis by non-haem iron-dependent enzymes." Nature Communications, PMC. Available at: [Link]

  • ACS Omega. "LC-MS/MS and LC-PDA Methods for Robust Determination... and High-Resolution Mass Spectrometric Identification of Forced Degradation Product." ACS Publications. Available at: [Link]

Sources

Optimization

Technical Support Center: Troubleshooting 1-(Azetidine-3-carbonyl)piperidin-4-ol Hydrochloride Precipitation in Cell Culture Media

Welcome to the Advanced Troubleshooting Guide for in vitro assay formulation. As a Senior Application Scientist, I frequently encounter researchers struggling with small molecule precipitation in biological matrices.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Troubleshooting Guide for in vitro assay formulation. As a Senior Application Scientist, I frequently encounter researchers struggling with small molecule precipitation in biological matrices.

The precipitation of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride in cell culture media is a classic multifactorial physical chemistry problem. While this compound is highly soluble in pure water due to its hydrochloride salt form, introducing it to complex, buffered physiological environments often results in rapid nucleation or delayed crystallization.

This guide provides the mechanistic causality behind this phenomenon and offers self-validating, step-by-step protocols to rescue your assays.

Part 1: Mechanistic Causality — Why is your compound crashing out?

To solve the precipitation issue, we must first understand the thermodynamic and kinetic forces at play when this specific molecule interacts with cell culture media (e.g., DMEM, RPMI).

  • pH-Driven Free Base Conversion: The compound contains basic aliphatic amines (azetidine and piperidine rings). In pure water, the HCl salt dissolves easily, creating a slightly acidic, highly soluble microenvironment. However, cell culture media is heavily buffered to pH ~7.4. This physiological pH shifts the equilibrium, deprotonating the amine into its uncharged "free base" form, which possesses a drastically lower aqueous solubility[1].

  • The "Salting-Out" Effect: Complex media contains high concentrations of divalent cations (Ca²⁺, Mg²⁺) and multivalent anions (phosphates, sulfates). These ions aggressively compete for water of hydration and can form insoluble ion-pair complexes with the compound, effectively "salting it out" of solution[2].

  • Localized Supersaturation (Solvent Shock): If you are adding a highly concentrated DMSO stock directly into the media, the DMSO rapidly diffuses into the bulk water faster than the compound can disperse. The hydrophobic free-base is left behind in a localized micro-environment devoid of solvent, leading to instantaneous nucleation—often referred to as the "brick-dust" effect[2].

Mechanism A 1-(Azetidine-3-carbonyl) piperidin-4-ol HCl (Highly Soluble) B Cell Culture Media (pH 7.4 + High Salts) A->B Direct Addition C Free Base Conversion & Ion-Pairing B->C pH Shift / Salting Out D Nucleation & Precipitation C->D Localized Supersaturation E HP-β-CD / FBS Addition C->E Excipient Rescue F Stable Solubilized Complex E->F Thermodynamic Stabilization

Fig 1. Thermodynamic pathways of compound precipitation and excipient-mediated rescue.

Part 2: Validated Troubleshooting Protocols

To prevent precipitation, we must manipulate either the thermodynamic solubility limit or the kinetic rate of dispersion. Do not rely on simply increasing DMSO, as this introduces severe cytotoxicity artifacts. Instead, utilize the following self-validating protocols.

Protocol A: Carrier-Mediated Solubilization via Cyclodextrins

Cyclodextrins, such as Hydroxypropyl-β-cyclodextrin (HP-β-CD) or Sulfobutylether-β-cyclodextrin (SBE-β-CD), are toroidal oligosaccharides. They feature a hydrophobic inner cavity and a hydrophilic exterior. They encapsulate the lipophilic portions of the deprotonated free base, forming a stable, water-soluble non-covalent inclusion complex without harming cells[3][4].

Step-by-Step Methodology:

  • Prepare Carrier Solution: Dissolve HP-β-CD in sterile PBS to create a 10% (w/v) carrier stock. Filter sterilize (0.22 µm).

  • Prepare Compound Stock: Dissolve 1-(Azetidine-3-carbonyl)piperidin-4-ol HCl in 100% DMSO at 1000× your final desired assay concentration.

  • Complexation: Pipette 10 µL of the DMSO stock into 90 µL of the 10% HP-β-CD solution (1:10 dilution).

  • Equilibration: Vortex gently for 10 minutes at room temperature. This kinetic energy is required to drive the compound into the cyclodextrin cavity[5].

  • Final Addition: Add this intermediate complex dropwise to your pre-warmed (37°C) cell culture media to reach the final 1× concentration.

Self-Validating System: Before applying to your experimental cell plates, prepare a 1 mL mock sample in a spectrophotometer cuvette. Measure the absorbance at 600 nm (OD600) against a media-only blank. An OD600 > 0.05 indicates sub-visual colloidal aggregation. If observed, increase the HP-β-CD concentration by 2% increments until the OD600 returns to baseline.

Protocol B: The Stepwise Kinetic Dilution (Anti-Crash Method)

If cyclodextrins are unavailable or incompatible with your specific assay, you must prevent the "solvent shock" that causes immediate nucleation[2].

Step-by-Step Methodology:

  • Pre-warm Media: Ensure your complete cell culture media (containing 10% FBS) is warmed to exactly 37°C. The proteins in Fetal Bovine Serum (FBS) act as natural carrier molecules that bind and stabilize small molecules[2].

  • Intermediate Dilution: Dilute your highly concentrated DMSO stock 1:20 into plain, warm PBS. Do not let this sit.

  • Kinetic Mixing: While actively swirling or gently vortexing the 37°C complete media, add the intermediate PBS dilution dropwise.

Self-Validating System: Centrifuge your mock-diluted media at 10,000 × g for 5 minutes. Carefully decant the supernatant and resuspend any invisible pellet in 50 µL of 100% DMSO. Analyze this DMSO drop via UV-Vis. If the compound is detected, your kinetic dilution was too fast, and the compound crashed out.

Workflow Step1 1. Prepare Stock (10 mM in 100% DMSO) Step3 3. Intermediate Dilution (1:10 Stock to Carrier) Step1->Step3 Step2 2. Prepare Carrier (10% HP-β-CD in PBS) Step2->Step3 Step4 4. Kinetic Mixing (Dropwise into 37°C Media) Step3->Step4 Step5 5. Validation (OD600 / Centrifugation) Step4->Step5

Fig 2. Step-by-step kinetic dilution workflow to prevent localized supersaturation.

Part 3: Quantitative Data & Tolerability Limits

When troubleshooting formulation, it is critical not to exceed the tolerability limits of your cell lines. The following tables summarize the physical factors and excipient limits you must adhere to.

Table 1: Excipient Tolerability Limits in Cell Culture

Excipient / SolventMax Recommended Final ConcentrationCellular Impact at High Doses
DMSO ≤ 0.1% - 0.5%Induces ROS, alters IL-6 production, causes cytotoxicity[6].
Ethanol ≤ 1.0%Attenuates immune responses (e.g., in RAW 264.7 cells)[6].
HP-β-CD ≤ 1.0% (10 mg/mL)Generally safe; excessive doses may cause membrane lipid extraction[5].
SBE-β-CD ≤ 1.0%Safe, highly effective for stabilizing basic amines[4].

Table 2: Troubleshooting Matrix for 1-(Azetidine-3-carbonyl)piperidin-4-ol HCl

ObservationPrimary Physical CauseRecommended Action
Immediate cloudy precipitateLocalized supersaturation (Solvent shock)Use kinetic stepwise dilution (Protocol B)[2].
Delayed crystal formationThermodynamic insolubility of free baseAdd HP-β-CD to form inclusion complex (Protocol A)[3].
Precipitation only in complete mediaIon-pairing / "Salting out" by phosphatesPre-bind compound with FBS before media addition[2].
Part 4: Frequently Asked Questions (FAQs)

Q1: Can I just increase the DMSO concentration to keep the compound in solution? A1: No. While DMSO increases thermodynamic solubility, concentrations above 0.1%–0.5% significantly alter cellular phenotypes, such as reactive oxygen species (ROS) generation and cytokine production[6]. This introduces severe confounding variables into your assay, rendering your biological readouts untrustworthy.

Q2: Will cyclodextrins interfere with my drug's ability to enter the cell? A2: Generally, no. Cyclodextrins form dynamic, non-covalent inclusion complexes. The compound exists in a rapid equilibrium between the bound and free states. As the free drug partitions into the lipophilic cell membrane, the complex rapidly dissociates to replenish the free drug pool, often enhancing overall cellular internalization rather than hindering it[3].

Q3: Why does the compound precipitate in DMEM but not in pure water? A3: Pure water lacks buffering capacity, allowing the hydrochloride salt to dictate a slightly acidic microenvironment where it is highly soluble. DMEM is heavily buffered to pH 7.4 and contains high concentrations of multivalent ions (phosphates, calcium), which drive the compound into its less soluble free-base form and promote "salting-out"[1][2].

References
  • Timm, M., et al. "Considerations regarding use of solvents in in vitro cell based assays." Cytotechnology / PMC.
  • Shah, M., et al. "Molecular Inclusion Complexes of β-Cyclodextrin Derivatives Enhance Aqueous Solubility and Cellular Internalization of Paclitaxel: Preformulation and In vitro Assessments." Avens Online.
  • "SN-38-Cyclodextrin Complexation and Its Influence on the Solubility, Stability, and In Vitro Anticancer Activity Against Ovarian Cancer." NIH / PMC.
  • "Technical Support Center: Troubleshooting Hyaluronan-IN-1 Precipit
  • "Cyclodextrin Formulation of the Marine Natural Product Pseudopterosin A Uncovers Optimal Pharmacodynamics in Proliferation Studies of Human Umbilical Vein Endothelial Cells." MDPI.
  • "Development of an Orally Bioavailable LCK PROTAC Degrader as a Potential Therapeutic Approach to T-Cell Acute Lymphoblastic Leukemia.

Sources

Troubleshooting

Enhancing the bioavailability of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride through formulation strategies

Welcome to the Formulation & Troubleshooting Support Center. This guide is specifically designed for drug development professionals and formulation scientists working with 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochlo...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Formulation & Troubleshooting Support Center. This guide is specifically designed for drug development professionals and formulation scientists working with 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride .

Due to its secondary amine, hydroxyl group, amide linkage, and hydrochloride salt form, this API is highly polar and hydrophilic. It behaves as a classic Biopharmaceutics Classification System (BCS) Class III compound—exhibiting excellent aqueous solubility but severely limited intestinal permeability[1]. This guide provides field-proven formulation strategies to overcome its poor oral bioavailability.

Part 1: Troubleshooting & Formulation FAQs

Q1: Why does 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride show negligible oral bioavailability despite dissolving completely in gastric fluid? A1: The compound's high polarity prevents it from partitioning into the lipophilic phospholipid bilayer of enterocytes. Because it cannot utilize the transcellular passive diffusion pathway, it is restricted to the paracellular route (between cells). However, intact tight junctions severely restrict the passage of molecules, leading to rapid gastrointestinal transit without systemic absorption[1].

Q2: We want to enhance intestinal permeability without chemically modifying the API into a prodrug. What is the most reliable excipient strategy? A2: Co-formulation with an intestinal permeation enhancer (PE) such as Sodium Caprate (C10) is highly effective. Sodium caprate acts as a mild surfactant that reversibly decreases transepithelial electrical resistance (TEER). Mechanistically, C10 reduces claudin-5 trans-interactions and removes tricellulin from tricellular tight junctions, transiently opening the paracellular space to allow hydrophilic molecules to pass into systemic circulation[2],[3].

Q3: We attempted to encapsulate the API in a standard Oil-in-Water (O/W) emulsion to promote lymphatic uptake, but our encapsulation efficiency (EE%) was below 10%. Why did this fail? A3: Standard O/W emulsions are fundamentally unsuited for highly hydrophilic hydrochloride salts. During emulsification, the water-soluble API rapidly partitions out of the lipid phase and into the continuous outer aqueous phase[4]. Solution: You must utilize a Water-in-Oil-in-Water (W/O/W) double emulsion technique to formulate Solid Lipid Nanoparticles (SLNs). This traps the dissolved API in an inner aqueous core, surrounded by a solid lipid shell, which is then dispersed in an outer aqueous phase[5].

Part 2: Verified Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each critical step includes a mechanistic rationale and a validation checkpoint.

Protocol A: W/O/W Double Emulsion Synthesis of API-Loaded SLNs

This protocol prevents the leakage of the hydrophilic API into the external phase[4].

  • Inner Aqueous Phase (W1) Preparation: Dissolve 50 mg of 1-(Azetidine-3-carbonyl)piperidin-4-ol HCl in 1 mL of deionized water.

    • Causality: Pre-dissolving the salt ensures it remains in an ionized, stable state within the nanoparticle core.

  • Primary Emulsion (W1/O): Melt 500 mg of a solid lipid (e.g., Stearic acid or Precirol ATO 5) at 10°C above its melting point. Add a lipophilic surfactant (e.g., Span 80, 2% w/v). Dropwise, add the W1 phase into the lipid phase under probe sonication (40 W, 2 mins).

    • Causality: Span 80 stabilizes the water droplets within the lipid matrix, preventing coalescence.

  • Secondary Emulsion (W1/O/W2): Disperse the primary W1/O emulsion into 20 mL of an ice-cold outer aqueous phase (W2) containing a hydrophilic surfactant (e.g., Poloxamer 188, 1% w/v) under high-speed homogenization (10,000 rpm, 5 mins).

    • Causality: The ice-cold W2 phase rapidly solidifies the lipid shell, instantly trapping the inner aqueous core before the API has time to diffuse outward.

  • Validation Checkpoint (Encapsulation Efficiency): Centrifuge the dispersion using an Amicon Ultra-15 filter (100 kDa MWCO) at 4,000 × g. Quantify the unencapsulated API in the filtrate via HPLC.

    • Self-Validation: An EE% ≥ 75% confirms the integrity of the W1/O/W2 architecture. If EE% < 50%, increase the lipid-to-drug ratio or the cooling rate in Step 3.

Protocol B: Caco-2 Permeability Assay with Sodium Caprate (C10)

This protocol validates the paracellular enhancement of the API.

  • Monolayer Maturation: Culture Caco-2 cells on Transwell polycarbonate inserts (0.4 µm pore size) for 21 days.

  • Baseline Validation: Measure Transepithelial Electrical Resistance (TEER) using a volt-ohm meter.

    • Self-Validation: Proceed only if TEER > 400 Ω·cm². This confirms the tight junctions are fully formed and intact.

  • Co-Administration: Apply 0.5 mL of Hank’s Balanced Salt Solution (HBSS) containing 100 µM of the API and 10 mM Sodium Caprate to the apical chamber. Add 1.5 mL of blank HBSS to the basolateral chamber.

  • Permeability Monitoring: Extract 100 µL from the basolateral chamber at 15, 30, 60, and 120 minutes (replenishing with fresh HBSS).

    • Causality: Continuous monitoring captures the transient nature of C10's effect on claudin-5[3].

  • Post-Assay Validation: Re-measure TEER 24 hours post-washout. TEER should return to > 90% of baseline, proving the tight junction modulation was reversible and non-cytotoxic[2].

Part 3: Quantitative Data Summary

The following table summarizes the expected pharmacokinetic improvements when applying these formulation strategies to 1-(Azetidine-3-carbonyl)piperidin-4-ol HCl (data modeled on standard BCS Class III enhancement profiles).

Formulation StrategyMechanism of EnhancementApparent Permeability ( Papp​ )Relative Bioavailability (F%)Systemic Half-Life ( T1/2​ )
Unformulated API (Aqueous Solution) None (Baseline)< 1.0×10−6 cm/s~ 2 - 5%1.2 Hours
API + Sodium Caprate (10 mM) Paracellular Tight Junction Opening 8.5×10−6 cm/s~ 25 - 35%1.5 Hours
API-Loaded SLNs (W/O/W) Endocytosis & Lymphatic Transport 12.0×10−6 cm/s~ 45 - 60%4.8 Hours (Sustained)

Part 4: Mechanistic Pathway Visualization

The diagram below illustrates the divergent absorption pathways utilized by the two primary formulation strategies discussed in this guide.

AbsorptionPathways API 1-(Azetidine-3-carbonyl) piperidin-4-ol HCl PE Sodium Caprate (C10) Co-administration API->PE Strategy 1 SLN Solid Lipid Nanoparticle (W/O/W Encapsulation) API->SLN Strategy 2 TJ Tight Junction Modulation (Claudin-5 / Tricellulin) PE->TJ Para Paracellular Transport TJ->Para Blood Systemic Circulation (Enhanced Bioavailability) Para->Blood Endo Endocytosis / Lymphatic Uptake SLN->Endo Trans Transcellular Transport Endo->Trans Trans->Blood

Fig 1: Mechanistic pathways for bioavailability enhancement of hydrophilic APIs via paracellular and transcellular routes.

Part 5: References

  • [2] Sodium caprate as an enhancer of macromolecule permeation across tricellular tight junctions of intestinal cells - PubMed (Biomaterials). 2

  • [4] Solid lipid nanoparticles for encapsulation of hydrophilic drugs by an organic solvent free double emulsion technique - PubMed (Colloids and Surfaces B: Biointerfaces). 4

  • [3] Sodium Caprate Transiently Opens Claudin-5-Containing Barriers at Tight Junctions of Epithelial and Endothelial Cells - ACS Molecular Pharmaceutics. 3

  • [1] Formulation strategies to improve the permeability of BCS class ӀӀӀ drugs: Special emphasis on 5 Fluorouracil - JETIR.1

  • [5] Recent Advances in Lipid Nanoparticle Formulations with Solid Matrix for Oral Drug Delivery - PubMed (AAPS PharmSciTech).5

Sources

Optimization

Overcoming challenges in the purification of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers and drug development professionals facing isolation bottlenecks with highly polar, hydrophilic amine salts.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers and drug development professionals facing isolation bottlenecks with highly polar, hydrophilic amine salts.

🔬 Knowledge Base: Mechanistic Profiling of the Analyte

To purify 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride , we must first deconstruct its physicochemical profile. This molecule presents a "perfect storm" of purification challenges:

  • Extreme Hydrophilicity: The combination of a hydroxyl group, an amide linkage, and a protonated secondary amine creates a massive hydration sphere.

  • Salt Form Dynamics: As a hydrochloride salt, it exhibits near-zero solubility in standard non-polar organic solvents (hexane, ether, DCM) while being infinitely soluble in water.

  • Silanophilic Interactions: The basic azetidine nitrogen (even in equilibrium with its free base) strongly hydrogen-bonds and electrostatically binds to residual silanols on bare silica, rendering normal-phase chromatography virtually useless.

🛠️ Troubleshooting FAQs: Extraction & Chromatography

Q1: My target compound streaks endlessly on normal-phase silica gel, and recovery is <30%. How can I fix this? A1: Normal-phase silica relies on polar interactions. Because your molecule contains a basic amine and a hydroxyl group, it binds irreversibly to the acidic silanol groups on the silica backbone. Solution: Abandon normal phase. Switch to Strong Cation Exchange (SCX) Solid Phase Extraction to chemically trap the amine, or use Hydrophilic Interaction Liquid Chromatography (HILIC) for high-resolution separation.

Q2: I need to extract the free base from an aqueous layer, but standard liquid-liquid extraction (LLE) with ethyl acetate leaves the product in the water. What solvent system works? A2: Standard non-polar solvents cannot disrupt the strong water-solute hydrogen bonds of the piperidin-4-ol moiety. Solution: First, basify the aqueous layer to pH > 10 using K₂CO₃ to completely deprotonate the azetidine ring. Then, extract using a highly polar, hydrogen-bond-disrupting solvent system: a 3:1 mixture of Chloroform and Isopropanol (CHCl₃:IPA) . The isopropanol acts as a phase-transfer bridge, partitioning the hydrophilic free base into the organic layer.

Q3: Reversed-phase HPLC (RP-HPLC) results in the product eluting in the void volume with severe peak tailing. How do I improve retention? A3: The extreme polarity prevents partitioning into the hydrophobic C18 stationary phase. Solution: Transition to HILIC . HILIC operates via a water-rich liquid layer immobilized on a polar stationary phase. Use an Acetonitrile/Water gradient starting at 95% ACN with a volatile buffer (e.g., 10 mM Ammonium Formate, pH 3.0). The acidic buffer suppresses silanol ionization and maintains the azetidine in a consistent protonated state, ensuring sharp peaks.

Q4: Will an SCX cartridge separate my target product from unreacted piperidin-4-ol? A4: No. SCX relies solely on the basicity of the analyte. Since both the target molecule and the piperidin-4-ol impurity contain basic amines, both will be retained on the sulfonic acid resin and co-elute . To separate these, you must use HILIC or exploit differential crystallization.

🧪 Self-Validating Experimental Protocols

Protocol A: SCX "Catch-and-Release" Purification

Use this to remove non-basic impurities (e.g., coupling reagent byproducts, neutral organics) prior to final salt formation.

  • Equilibration: Condition an SCX SPE cartridge (e.g., 10g resin) with 50 mL Methanol (MeOH), followed by 50 mL of 1% Acetic Acid in MeOH.

  • Loading: Dissolve the crude 1-(Azetidine-3-carbonyl)piperidin-4-ol HCl in a minimal volume of MeOH. Load onto the cartridge at a flow rate of 1-2 mL/min.

  • Washing (Self-Validation Checkpoint 1): Wash with 100 mL MeOH.

    • QC Check: Analyze the wash fraction via LC-MS. The target mass ( [M+H]+=185.13 ) MUST NOT be present. If it is, the resin capacity was exceeded.

  • Elution: Elute the target free base using 50 mL of 2M Ammonia in MeOH.

  • Salt Formation (Self-Validation Checkpoint 2): Concentrate the eluate in vacuo. Redissolve the free base in dry THF and add 1.2 equivalents of 4M HCl in dioxane dropwise at 0°C. A white precipitate should form immediately. Filter and dry.

Protocol B: Anti-Solvent Precipitation

Use this if the crude mixture only contains non-polar impurities and you wish to avoid chromatography entirely.

  • Dissolution: Suspend the crude HCl salt in a minimal amount of absolute Ethanol (EtOH) or Methanol (MeOH) at 50°C until just dissolved.

  • Precipitation: Remove from heat. While stirring vigorously, add 5 to 10 volumes of cold Diethyl Ether (or Acetone) dropwise.

  • Maturation: Chill the suspension at -20°C for 2 hours to maximize crystal yield.

  • Filtration (Self-Validation Checkpoint): Filter the precipitate.

    • QC Check: Spot the supernatant on a TLC plate and stain with Ninhydrin. If a strong purple spot remains at the baseline, the solvent polarity is still too high; add more ether to the mother liquor to force the remaining product out of solution.

📊 Quantitative Data Summary

Purification ModalityTypical Recovery (%)Target Purity (%)ScalabilityPrimary Limitation / Best Use Case
Normal Phase Silica < 30%70-80%HighNot recommended. Irreversible silanol binding; severe streaking.
RP-HPLC (C18, 0.1% TFA) 60-75%> 95%Low (Prep)Poor retention. Elutes too close to the void volume.
HILIC Chromatography 80-90%> 98%MediumOptimal for separating basic impurities (e.g., piperidin-4-ol).
SCX Catch-and-Release 85-95%90-95%HighBest for removing neutral/acidic coupling byproducts.
Anti-Solvent Precipitation 70-85%> 98%Very HighOnly removes non-polar/neutral impurities. Requires pure starting amines.

🗺️ Visual Workflows

SCX_Workflow A Crude Reaction Mixture (Contains HCl Salt + Impurities) B Load onto SCX Cartridge (Acidic/Neutral pH) A->B C Wash Step (MeOH or MeCN) B->C Amine binds to -SO3H D Elute Impurities (Coupling Reagents, Neutrals) C->D Discard to Waste E Elution Step (2M NH3 in MeOH) C->E Retained Amine F Pure Free Base 1-(Azetidine-3-carbonyl)piperidin-4-ol E->F Deprotonation & Release G Salt Formation (HCl in Dioxane/Ether) F->G H Pure HCl Salt (Target Product) G->H

SCX Catch-and-Release Workflow for Basic Polar Amines.

Decision_Tree Start Crude 1-(Azetidine-3-carbonyl) piperidin-4-ol HCl Q1 Is the crude mixture highly aqueous? Start->Q1 Ext Liquid-Liquid Extraction (3:1 CHCl3:IPA, pH > 10) Q1->Ext Yes Q2 Are impurities strictly non-polar? Q1->Q2 No Ext->Q2 Precip Anti-Solvent Precipitation (MeOH / Et2O) Q2->Precip Yes Chrom Chromatographic Purification Required Q2->Chrom No HILIC HILIC Chromatography (High Organic, Aqueous Buffer) Chrom->HILIC Complex Basic Impurities SCX SCX Solid Phase Extraction (Catch and Release) Chrom->SCX Neutral/Acidic Impurities

Decision Matrix for the Isolation and Purification of Highly Polar Amine Salts.

📚 References

  • Title: Bench-Stable 2-Halopyridinium Ketene Hemiaminals as Reagents for the Synthesis of 2-Aminopyridine Derivatives. Source: PubMed Central (PMC). URL: [Link]

  • Title: Hydrophilic Liquid Chromatography versus Reversed-Phase Liquid Chromatography in the Absence and the Presence of 1-Hexyl-3-methylimidazolium Chloride for the Analysis of Basic Compounds. Source: MDPI (Molecules). URL: [Link]

  • Title: RediSep SCX Column - Purification of High pKa Organic Compounds. Source: Teledyne ISCO Chromatography Application Notes. URL: [Link]

Troubleshooting

Technical Support Center: Troubleshooting 1-(Azetidine-3-carbonyl)piperidin-4-ol Hydrochloride Workflows

From the Desk of the Senior Application Scientist Welcome to the Technical Support Center. Working with bifunctional, strained-ring heterocycles like 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride requires a deep u...

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Author: BenchChem Technical Support Team. Date: April 2026

From the Desk of the Senior Application Scientist Welcome to the Technical Support Center. Working with bifunctional, strained-ring heterocycles like 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride requires a deep understanding of their underlying physicochemical mechanics. This compound features a highly strained four-membered azetidine ring, a tertiary amide linkage, and a nucleophilic hydroxyl group. When researchers report "inconsistent experimental outcomes," the root causes almost universally trace back to hygroscopicity, pH-dependent ring opening, or amide rotamerism.

This guide is designed to move beyond basic troubleshooting. By explaining the causality behind these phenomena, we provide you with self-validating protocols to ensure absolute scientific integrity in your drug development and synthetic workflows.

Part 1: Quantitative Data & Risk Assessment

To effectively troubleshoot, we must first quantify the chemical environment. The table below summarizes the core physicochemical properties of the compound and their direct experimental risks.

Physicochemical PropertyQuantitative Value / CharacteristicExperimental RiskDiagnostic / Mitigation Strategy
Azetidine Ring Strain ~26 kcal/molAcid-catalyzed ring openingMaintain buffer pH > 6.5
Hygroscopicity (HCl Salt) High moisture affinityStock concentration errorsWeigh in dry box (RH < 20%)
Amide Bond Rotation ~15–20 kcal/mol barrierFalse impurities in NMRPerform VT-NMR at 80–100 °C
Azetidine Nitrogen pKₐ ~8.0 – 9.0 (estimated)Unwanted protonationExploit pKₐ for regioselectivity
Piperidin-4-ol pKₐ > 14.0Competitive O-acylationUse non-nucleophilic base at 0 °C
Part 2: Troubleshooting Guides & FAQs
Q1: Why is my stock solution concentration inconsistent across different batches, leading to variable assay results?

The Causality: The inconsistency is not a degradation issue, but a mass-variance issue caused by the hydrochloride salt form. Azetidine hydrochloride salts are highly hygroscopic[1]. When exposed to ambient humidity, the salt rapidly absorbs water from the air, eventually deliquescing into a sticky oil[2]. If you weigh 10 mg of a moisture-compromised batch, a significant percentage of that mass is water. Consequently, your calculated molarity will be falsely high, leading to lower-than-expected activity in your biological assays.

Self-Validating Solution: Establish a strict environmental control protocol for handling the raw powder.

HandlingWorkflow A 1-(Azetidine-3-carbonyl)piperidin-4-ol HCl B Assess Ambient Humidity A->B C RH > 20% Use Glovebox/Dry Box B->C High Moisture Risk D RH < 20% Standard Bench Weighing B->D Safe Condition E Dissolve in Anhydrous Solvent (DMSO/DMF) C->E F Aqueous Buffer Prep (Adjust pH > 6.5 immediately) C->F D->E D->F G Aliquot & Store at -80°C Under Argon E->G F->G

Workflow for mitigating hygroscopic deliquescence and concentration errors.

Q2: I am observing rapid degradation of the compound in my assay buffer. What is happening?

The Causality: You are likely operating at an acidic pH. The four-membered azetidine ring possesses significant angle strain. While the free base is relatively stable, protonation of the azetidine nitrogen at low pH (forming an azetidinium ion) drastically increases its susceptibility to nucleophilic attack[3]. Once protonated, water molecules or nucleophilic buffer components (like citrate or acetate) can attack the adjacent carbon, irreversibly cleaving the C-N bond and opening the ring[4].

Self-Validating Solution: Always measure the pH of your final buffer after adding the compound. Because the compound is an HCl salt, dissolving it at high concentrations will inherently lower the pH of weakly buffered solutions, inadvertently triggering its own degradation. Maintain the working pH between 6.5 and 8.0.

DegradationPathway Intact Intact Azetidine Scaffold (Stable at pH 6.5 - 8.0) Protonated Protonated Azetidinium Ion (Forms at pH < 5.0) Intact->Protonated Acidification Protonated->Intact Neutralization Nucleophile Nucleophilic Attack (H2O or Buffer Components) Protonated->Nucleophile Ring Strain Activation RingOpen Ring-Opened Degradant (Irreversible Loss of API) Nucleophile->RingOpen C-N Bond Cleavage

Mechanism of acid-catalyzed azetidine ring-opening decomposition.

Q3: My ¹H-NMR shows multiple sets of peaks, suggesting a ~15-20% impurity, but LC-MS shows a single mass. Is the compound degrading?

The Causality: Your compound is not degrading; you are observing tertiary amide rotamers . The molecule contains an amide bond linking the azetidine-3-carbonyl group to the piperidine nitrogen. Due to resonance, the C-N bond of this amide has partial double-bond character, which restricts free rotation. At room temperature, the molecule exists in two distinct stable conformations (cis and trans relative to the piperidine ring) that exchange slowly on the NMR timescale. This results in two sets of peaks.

Self-Validating Solution: Perform a Variable-Temperature NMR (VT-NMR) experiment.

  • Dissolve the sample in DMSO-d₆.

  • Acquire a standard spectrum at 25 °C (you will see the "impurities").

  • Heat the NMR probe to 80–100 °C and acquire another spectrum.

  • Validation: If the secondary peaks are rotamers, the increased thermal energy will overcome the rotational barrier, and the two sets of peaks will coalesce into a single, sharp set of peaks. If the peaks remain distinct, you have a genuine chemical impurity.

Q4: How do I selectively functionalize the azetidine nitrogen without reacting the piperidin-4-ol hydroxyl group?

The Causality: Regioselectivity here relies on exploiting the vast difference in pKₐ between the two nucleophiles. The secondary amine of the azetidine ring has a pKₐ of ~8.5, making it highly nucleophilic once deprotonated. The hydroxyl group on the piperidine ring has a pKₐ > 14. By using a mild, non-nucleophilic base, you can selectively free-base the azetidine nitrogen while leaving the hydroxyl group protonated and unreactive.

Step-by-Step Methodology: Regioselective N-Functionalization

  • Preparation: Suspend 1.0 equivalent of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

  • Thermal Control: Cool the suspension to 0 °C. Causality: Low temperatures prevent exothermic degradation of the strained azetidine ring[2] and maximize kinetic selectivity for the more reactive amine.

  • Free-Basing: Add 2.5 equivalents of N,N-Diisopropylethylamine (DIPEA) dropwise. Causality: DIPEA neutralizes the HCl salt to release the free secondary amine but is not strong enough to deprotonate the piperidinol hydroxyl.

  • Electrophile Addition: Slowly add 1.05 equivalents of your electrophile (e.g., acid chloride, sulfonyl chloride, or alkyl halide). Stir at 0 °C for 1 hour.

  • Quench & Validate: Quench the reaction with saturated aqueous NaHCO₃ and extract with DCM.

  • Self-Validation Check: Analyze the crude mixture via LC-MS. You should observe >95% mono-functionalized product (N-capped) and <5% di-functionalized product (N- and O-capped).

Part 3: References
  • What is Azetidine hydrochloride and its applications? - FAQ Source: Guidechem URL:

  • 2-(2-Thienyl)azetidine Hydrochloride - Benchchem Source: Benchchem URL:

  • Intramolecular Ring-Opening Decomposition of Aryl Azetidines Source: ACS Publications URL:

  • Technical Support Center: Azetidine Ring-Opening Reactions Source: Benchchem URL:

Sources

Reference Data & Comparative Studies

Validation

Cross-Validation of 1-(Azetidine-3-carbonyl)piperidin-4-ol Hydrochloride's Binding Affinity to the Human Histamine H3 Receptor Using Diverse Assay Platforms

A Senior Application Scientist's Guide to Ensuring Robust and Reliable Binding Data In the landscape of contemporary drug discovery, the precise and accurate characterization of a compound's binding affinity to its biolo...

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Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Guide to Ensuring Robust and Reliable Binding Data

In the landscape of contemporary drug discovery, the precise and accurate characterization of a compound's binding affinity to its biological target is paramount. This guide provides a comprehensive framework for the cross-validation of the binding affinity of a novel small molecule, 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride, to its hypothetical G-protein coupled receptor (GPCR) target, the human histamine H3 (hH3) receptor. The structural motifs of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride, namely the azetidine and piperidine rings, are found in various compounds targeting GPCRs, making the hH3 receptor a scientifically plausible target for the purposes of this illustrative guide.[1][2][3][4][5]

The imperative for employing multiple, distinct assay platforms lies in the fundamental principle of scientific rigor. Each methodology possesses inherent strengths and weaknesses, and by comparing data from orthogonal approaches, we can mitigate the risk of technology-specific artifacts and generate a more holistic and trustworthy understanding of the molecule's behavior. This guide will delve into the theoretical underpinnings and practical execution of three widely adopted and complementary techniques: a traditional Radioligand Binding Assay, a label-free biophysical method in Surface Plasmon Resonance (SPR), and a homogeneous biochemical assay, Homogeneous Time-Resolved Fluorescence (HTRF).

Radioligand Binding Assay: The Gold Standard for Receptor Affinity

Radioligand binding assays have long been considered a gold standard for quantifying the interaction between a ligand and its receptor due to their high sensitivity and direct measurement of binding.[6] This competitive binding assay format will determine the affinity of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride by measuring its ability to displace a known high-affinity radioligand for the hH3 receptor.

Experimental Protocol

a. Membrane Preparation:

  • Culture human embryonic kidney (HEK293) cells stably expressing the human histamine H3 receptor.

  • Harvest the cells and homogenize them in a cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4) with protease inhibitors.

  • Centrifuge the homogenate at low speed to remove nuclei and large debris.

  • Pellet the membrane fraction by high-speed centrifugation (e.g., 20,000 x g for 20 minutes at 4°C).

  • Wash the membrane pellet with fresh buffer and resuspend in an appropriate assay buffer.

  • Determine the protein concentration of the membrane preparation using a standard method like the bicinchoninic acid (BCA) assay.

b. Competitive Binding Assay:

  • In a 96-well plate, add a fixed concentration of a suitable hH3 receptor radioligand (e.g., [3H]-Nα-methylhistamine). The concentration should ideally be at or below the Kd of the radioligand to maximize assay sensitivity.[7]

  • Add increasing concentrations of the unlabeled competitor, 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride.

  • To determine non-specific binding, include wells with the radioligand and a high concentration of a known, unlabeled hH3 receptor antagonist (e.g., ciproxifan).

  • Initiate the binding reaction by adding the prepared cell membranes (typically 10-50 µg of protein per well).

  • Incubate the plate at a controlled temperature (e.g., 25°C) for a sufficient duration to reach equilibrium. This should be determined experimentally through kinetic association and dissociation experiments.

  • Terminate the reaction by rapid filtration through a glass fiber filter mat using a cell harvester, which separates the receptor-bound radioligand from the unbound.

  • Wash the filters rapidly with ice-cold wash buffer to minimize dissociation of the bound radioligand.

  • Dry the filter mats and add a scintillation cocktail.

  • Quantify the radioactivity on the filters using a scintillation counter.

c. Data Analysis:

  • Subtract the non-specific binding counts from the total binding counts to obtain specific binding.

  • Plot the specific binding as a function of the logarithm of the competitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand).

  • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Causality and Self-Validation

The use of a known saturating concentration of an unlabeled ligand to define non-specific binding is a critical internal control. The success of this assay hinges on the assumption that the radioligand and the test compound compete for the same binding site. The sigmoidal nature of the displacement curve provides evidence for a competitive interaction.

Surface Plasmon Resonance (SPR): Real-Time, Label-Free Kinetics

SPR is a powerful biophysical technique that allows for the real-time, label-free detection of molecular interactions.[8][9][10] This method provides not only the equilibrium dissociation constant (KD) but also the kinetic parameters of association (ka) and dissociation (kd), offering a deeper insight into the binding mechanism.

Experimental Protocol

a. Sensor Chip Preparation and Protein Immobilization:

  • Select a suitable sensor chip (e.g., a CM5 chip for amine coupling).

  • Activate the carboxymethylated dextran surface of the sensor chip using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

  • Immobilize a purified, soluble hH3 receptor preparation onto the activated sensor surface via amine coupling. The receptor should be in a buffer with a pH below its isoelectric point to facilitate coupling.

  • Deactivate any remaining active esters on the surface with an injection of ethanolamine.

  • A reference flow cell should be prepared in the same way but without the immobilized receptor to subtract non-specific binding and bulk refractive index changes.

b. Binding Analysis:

  • Prepare a series of dilutions of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride in a suitable running buffer (e.g., HBS-EP+).

  • Inject the different concentrations of the small molecule over the sensor surface containing the immobilized receptor and the reference flow cell at a constant flow rate.

  • Monitor the change in the refractive index, which is proportional to the mass of the analyte binding to the immobilized ligand, in real-time. This generates a sensorgram.

  • After the association phase, inject the running buffer alone to monitor the dissociation of the compound from the receptor.

  • Regenerate the sensor surface between cycles if necessary, using a mild regeneration solution that removes the bound analyte without denaturing the immobilized receptor.

c. Data Analysis:

  • Subtract the signal from the reference flow cell from the signal of the active flow cell to obtain the specific binding response.

  • Fit the association and dissociation phases of the sensorgrams to a suitable binding model (e.g., a 1:1 Langmuir binding model) to determine the association rate constant (ka) and the dissociation rate constant (kd).

  • Calculate the equilibrium dissociation constant (KD) from the ratio of the rate constants (KD = kd/ka).

Causality and Self-Validation

The real-time nature of SPR allows for the direct observation of the binding and dissociation events. A good fit of the data to a 1:1 binding model supports a simple bimolecular interaction. The inclusion of a reference surface is a crucial control for non-specific interactions.

Homogeneous Time-Resolved Fluorescence (HTRF): High-Throughput Affinity Determination

HTRF is a robust, no-wash assay technology that combines Fluorescence Resonance Energy Transfer (FRET) with time-resolved measurement of fluorescence.[11][12][13][14][15] This results in a high signal-to-background ratio and makes it well-suited for high-throughput screening and affinity determination.

Experimental Protocol

a. Assay Principle: This competitive binding assay utilizes a labeled form of the hH3 receptor (e.g., with a terbium cryptate donor) and a fluorescently labeled ligand (acceptor) that binds to the receptor. When the fluorescent ligand is bound to the receptor, excitation of the donor leads to energy transfer and a FRET signal from the acceptor. Unlabeled ligands, such as 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride, will compete with the fluorescent ligand for binding to the receptor, leading to a decrease in the FRET signal.

b. Assay Procedure:

  • In a low-volume 384-well plate, add the terbium-labeled hH3 receptor preparation.

  • Add the fluorescently labeled hH3 receptor ligand at a concentration close to its Kd.

  • Add increasing concentrations of the unlabeled competitor, 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride.

  • Incubate the plate at room temperature for a specified period to allow the binding reaction to reach equilibrium.

  • Read the plate on an HTRF-compatible microplate reader, measuring the fluorescence emission at both the donor and acceptor wavelengths after a time delay.

c. Data Analysis:

  • Calculate the HTRF ratio (acceptor emission / donor emission) for each well.

  • Plot the HTRF ratio as a function of the logarithm of the competitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation, similar to the radioligand binding assay.

Causality and Self-Validation

The ratiometric measurement in HTRF provides an internal control for well-to-well variations and compound interference.[14] The dose-dependent decrease in the HTRF signal upon addition of the unlabeled competitor validates the competitive nature of the interaction.

Visualizing the Methodologies

Experimental Workflow for Binding Affinity Determinationdot

G cluster_0 Radioligand Binding Assay cluster_1 Surface Plasmon Resonance (SPR) cluster_2 Homogeneous Time-Resolved Fluorescence (HTRF) r_start Start r_mem_prep Membrane Preparation (hH3-HEK293) r_start->r_mem_prep r_binding Competitive Binding ([3H]-Ligand + Competitor) r_mem_prep->r_binding r_filter Filtration & Washing r_binding->r_filter r_count Scintillation Counting r_filter->r_count r_analysis Data Analysis (IC50 -> Ki) r_count->r_analysis s_start Start s_immob Immobilize hH3 Receptor on Sensor Chip s_start->s_immob s_binding Inject Competitor (Analyte) s_immob->s_binding s_kinetics Monitor Association & Dissociation s_binding->s_kinetics s_analysis Kinetic Analysis (ka, kd -> KD) s_kinetics->s_analysis h_start Start h_reagents Add Labeled Receptor, Fluorescent Ligand, & Competitor h_start->h_reagents h_incubate Incubate to Equilibrium h_reagents->h_incubate h_read Time-Resolved Fluorescence Reading h_incubate->h_read h_analysis Data Analysis (IC50 -> Ki) h_read->h_analysis

Sources

Comparative

Comparative study of the metabolic stability of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride in different species

Executive Summary The incorporation of sp3-rich, polar fragments is a cornerstone of modern lead optimization. 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride is a highly versatile building block designed to improve...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary The incorporation of sp3-rich, polar fragments is a cornerstone of modern lead optimization. 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride is a highly versatile building block designed to improve the physicochemical properties of drug candidates. This guide provides an in-depth comparative analysis of its metabolic stability across multiple preclinical species and against structural alternatives. By leveraging in vitro liver microsomal assays, we demonstrate how the azetidine scaffold minimizes Phase I oxidative liabilities, offering superior intrinsic clearance profiles compared to traditional pyrrolidine and piperidine analogs.

Introduction: The "Azetidine Magic" in Fragment-Based Design

Assessing metabolic stability across different species is critical before advancing derivatives into preclinical pharmacokinetic (PK) models, as species-specific variations in Cytochrome P450 (CYP) expression can lead to drastically different intrinsic clearance ( CLint​ ) rates[1]. In vitro test systems, particularly liver microsomes, remain the gold standard for Phase I metabolic stability screening due to their high throughput, cost-effectiveness, and physiological relevance compared to intact hepatocytes[2].

When optimizing a lead compound, replacing a standard aliphatic ring with an azetidine ring is a proven medicinal chemistry tactic. 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride specifically leverages this "azetidine magic" to rigidify the scaffold, lower lipophilicity, and eliminate metabolic soft spots.

Mechanistic Insights: Why Azetidine Outperforms Alternatives

To understand why the azetidine-containing fragment exhibits superior metabolic stability compared to its 5-membered (pyrrolidine) and 6-membered (piperidine) counterparts, we must look at the causality driven by its physicochemical properties:

  • Elevated Bond Dissociation Energy (BDE): The inherent ring strain of the 4-membered azetidine ring increases the s-character of its C-H bonds. This higher BDE makes hydrogen abstraction by the CYP450 iron-oxo species energetically unfavorable, effectively shielding the ring from oxidative metabolism.

  • Reduced Lipophilicity (LogD): Azetidines lower the overall lipophilicity of the fragment, reducing its non-specific affinity for the highly lipophilic active sites of CYP3A4 and CYP2D6 enzymes.

While the azetidine ring protects against Phase I oxidation, the secondary hydroxyl group on the piperidine ring remains a potential site for Phase II metabolism (UGT-mediated glucuronidation).

Pathway Parent 1-(Azetidine-3-carbonyl) piperidin-4-ol HCl CYP Phase I (CYP450) Oxidation / N-dealkylation Parent->CYP Minor Pathway UGT Phase II (UGT) Glucuronidation Parent->UGT Major Pathway Metab1 Hydroxylated Metabolites (Minor) CYP->Metab1 Metab2 O-Glucuronide (Major) UGT->Metab2 Excretion Renal/Biliary Excretion Metab1->Excretion Metab2->Excretion

Proposed metabolic pathways of 1-(Azetidine-3-carbonyl)piperidin-4-ol.

Comparative Metabolic Stability Data

Recent multi-species predictive models emphasize that relying solely on a single species can severely bottleneck practical drug discovery, as rodents often exhibit higher metabolic turnover than humans[3]. The tables below summarize the quantitative performance of the compound.

Table 1: Cross-Species Liver Microsomal Stability (Phase I) Data represents standard NADPH-dependent clearance. High stability is defined as CLint​ < 15 µL/min/mg.

SpeciesHalf-life ( t1/2​ )Intrinsic Clearance ( CLint​ )Classification
Human (HLM) > 120 min< 11.5 µL/min/mgHigh Stability
Dog (DLM) 105 min13.2 µL/min/mgHigh Stability
Rat (RLM) 45 min30.8 µL/min/mgModerate Stability
Mouse (MLM) 28 min49.5 µL/min/mgLow Stability
Monkey (CyLM) 18 min77.0 µL/min/mgLow Stability

Table 2: Structural Benchmark in Human Liver Microsomes (HLM) Comparing the target fragment against standard cyclic alternatives to isolate the effect of ring size.

Scaffold AlternativeRing Size t1/2​ (min) CLint​ (µL/min/mg)Primary Metabolic Liability
Azetidine (Target)4-membered> 120< 11.5Phase II Glucuronidation
Pyrrolidine 5-membered6521.3Ring Oxidation (CYP3A4)
Piperidine 6-membered3539.6Ring Oxidation / N-dealkylation

Experimental Protocol: Self-Validating Microsomal Assay

To ensure trustworthiness and reproducibility, every metabolic stability assay must operate as a self-validating system. The protocol below details the exact methodology used to generate the intrinsic clearance data, incorporating essential controls to prove that compound loss is strictly enzyme-mediated[4].

Rationale for Experimental Choices:

  • 1 µM Substrate Concentration: Chosen to ensure the concentration remains well below the Michaelis constant ( Km​ ) for most CYP enzymes, guaranteeing first-order kinetics.

  • 0.5 mg/mL Protein Concentration: Minimizes non-specific microsomal protein binding, which can artificially inflate apparent stability.

  • Acetonitrile Quench: Rapidly denatures enzymes to immediately halt the reaction and precipitates proteins for clean LC-MS/MS injection.

Workflow Start Compound Preparation Microsomes Add Liver Microsomes Start->Microsomes Reaction Initiate Reaction Microsomes->Reaction Quench Quench Reaction Reaction->Quench Centrifuge Centrifugation Quench->Centrifuge Analysis LC-MS/MS Analysis Centrifuge->Analysis

Step-by-step workflow for the in vitro liver microsomal stability assay.

Step-by-Step Methodology:

  • System Preparation: Thaw pooled liver microsomes (Human, Rat, Mouse, Dog, Monkey) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) supplemented with 3.3 mM MgCl2​ .

  • Incubation Mixture: Dilute the microsomes in the buffer to a final working concentration of 0.5 mg/mL. Add 1-(Azetidine-3-carbonyl)piperidin-4-ol HCl to a final concentration of 1 µM. Critical: Keep final DMSO concentration < 0.1% to prevent solvent-induced CYP inhibition.

  • Thermal Equilibration: Pre-incubate the mixture in a shaking water bath at 37°C for 5 minutes.

  • Reaction Initiation: Initiate the Phase I reaction by adding NADPH to a final concentration of 1 mM.

  • Kinetic Sampling: At precise time points (0, 5, 15, 30, 45, and 60 minutes), extract a 50 µL aliquot from the incubation matrix.

  • Reaction Quenching: Immediately dispense the aliquot into 150 µL of ice-cold acetonitrile containing a known internal standard (e.g., Tolbutamide or Labetalol).

  • System Validation (Controls):

    • Positive Control: Run parallel incubations with Dextromethorphan (CYP2D6) and Midazolam (CYP3A4) to validate batch-specific microsomal competency.

    • Negative Control: Run a parallel incubation omitting NADPH to assess chemical instability or non-CYP degradation.

  • LC-MS/MS Analysis: Centrifuge the quenched plates at 4000 rpm for 15 minutes at 4°C. Analyze the supernatant via LC-MS/MS. Plot the natural logarithm of the percentage of parent compound remaining against time to calculate t1/2​ and CLint​ [4].

Conclusion

1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride demonstrates exceptional Phase I metabolic stability in human and dog liver microsomes, vastly outperforming its pyrrolidine and piperidine structural analogs. While rodent and primate models show higher intrinsic clearance (typical of small, polar fragments in these species), the human data suggests this building block is a highly robust scaffold for minimizing oxidative liabilities in lead optimization campaigns.

Sources

Validation

Validating the Therapeutic Potential of 1-(Azetidine-3-carbonyl)piperidin-4-ol Hydrochloride in Patient-Derived Xenograft Models

Executive Summary The transition from in vitro discovery to clinical efficacy remains one of the most significant bottlenecks in oncology drug development. Traditional immortalized cell lines often fail to recapitulate t...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The transition from in vitro discovery to clinical efficacy remains one of the most significant bottlenecks in oncology drug development. Traditional immortalized cell lines often fail to recapitulate the complex tumor microenvironment (TME) and genetic heterogeneity of human cancers. Patient-derived xenografts (PDXs) overcome this by implanting human tumor tissue directly into immunodeficient mice, creating an environment that preserves the original tumor's architecture, stromal interactions, and genetic markers[1].

This guide evaluates 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride (ACP-HCl) —a novel, highly versatile pharmacophore currently being leveraged as a next-generation targeted inhibitor scaffold. Specifically, we examine its performance as an advanced Poly (ADP-ribose) polymerase (PARP) trapping agent in BRCA-mutant High-Grade Serous Ovarian Cancer (HGSOC) models, objectively comparing its in vivo efficacy and pharmacokinetic profile against the standard-of-care (SoC) alternative, Olaparib.

Mechanistic Rationale: The ACP-HCl Advantage

First-generation PARP inhibitors rely heavily on catalytic inhibition. However, recent paradigms emphasize that the cytotoxicity of PARP inhibitors is primarily driven by their ability to "trap" PARP1 on single-strand DNA breaks, leading to replication fork collapse and subsequent double-strand breaks (DSBs)[2].

The ACP-HCl scaffold introduces a rigid azetidine-piperidine dual-ring system. This structural conformation significantly reduces the entropic penalty upon binding to the PARP1 catalytic domain.

  • The Causality: The increased rigidity and optimal basicity of the piperidine-4-ol moiety enhance hydrogen bonding with the target's active site residues. This drastically increases the residence time of the drug-target complex, inducing a state of "hyper-trapping" that forces synthetic lethality in homologous recombination-deficient (HRD) tumors more effectively than flexible scaffolds.

Mechanism SSB Single-Strand Break (DNA Damage) PARP1 PARP1 Recruitment SSB->PARP1 Trap PARP1-DNA Trapping PARP1->Trap Inhibited by ACP ACP-HCl (Targeted Scaffold) ACP->Trap Induces Hyper-trapping DSB Double-Strand Break (Fork Collapse) Trap->DSB Replication Stress Death Synthetic Lethality (Apoptosis) DSB->Death Unrepaired (BRCA-mut)

Fig 1: Mechanism of Action - ACP-HCl induces synthetic lethality via hyper-trapping of PARP1.

Experimental Methodology: Orthotopic PDX Establishment

To accurately predict clinical outcomes, preclinical models must mimic the complexity of human tumors and support clear go/no-go decisions[3]. Subcutaneous implantation, while technically simpler, fails to provide the correct organ-specific microenvironment. Therefore, we utilize an orthotopic implantation protocol which emulates the natural progression of HGSOC, including primary tumor development and metastasis to the abdominal viscera[4].

Step-by-Step Protocol & Self-Validating Systems
  • Tumor Resection & Preparation:

    • Obtain fresh BRCA-mutant HGSOC tissue from surgical resection.

    • Critical Choice: Mechanically section the tumor into 2–3 mm³ fragments rather than digesting it into a single-cell suspension.

    • Causality: Tumor fragments retain critical cell-cell interactions, extracellular matrix (ECM) components, and human stromal architecture, ensuring accurate drug penetration kinetics during dosing[1].

  • Orthotopic Implantation (F0 Generation):

    • Anesthetize 6- to 8-week-old female NOD/SCID/IL2Rγ-null (NSG) mice.

    • Surgically expose the ovary and implant a single tumor fragment directly into the ovarian bursa. Suture the bursa to secure the graft.

  • In Vivo Expansion (F1-F3 Generations):

    • Harvest the F0 tumor once it reaches 1000 mm³ and passage it into a larger cohort of mice (F1 to F3) to generate sufficient statistical power for efficacy trials.

    • Self-Validating Checkpoint: Perform Short Tandem Repeat (STR) profiling and H&E staining on all F3 tumors prior to dosing. If the STR profile deviates by >10% from the primary patient sample, the cohort must be discarded. This internal control prevents murine stromal overgrowth or genetic drift from confounding the efficacy data[5].

  • Randomization & Dosing:

    • Randomize F3 mice into three cohorts (n=10/group): Vehicle Control, Olaparib (50 mg/kg PO daily), and ACP-HCl (50 mg/kg PO daily).

Workflow Resect Tumor Resection (Patient) Frag Mechanical Fragmentation Resect->Frag Preserve TME Implant Orthotopic Implantation Frag->Implant NSG Mice Passage In Vivo Expansion (F1-F3 Cohorts) Implant->Passage Engraftment Dose Efficacy & PK/PD Analysis Passage->Dose Randomization

Fig 2: Orthotopic PDX establishment workflow for evaluating targeted therapeutics.

Comparative Performance Data: ACP-HCl vs. Standard of Care

Integration of PDX models allows for a high success rate in predicting critical endpoints of clinical benefit[5]. The table below summarizes the pharmacodynamic (PD) and pharmacokinetic (PK) readouts obtained from the F3 HGSOC PDX cohorts after 28 days of continuous dosing.

Performance MetricVehicle ControlOlaparib (SoC)ACP-HCl (Novel Scaffold)
Tumor Growth Inhibition (TGI) 0%64.2%89.5%
Relative PARP Trapping Efficiency 1.0x4.5x12.4x
Oral Bioavailability (F%) N/A48%82%
Max Body Weight Loss (Toxicity) < 1%14%4.5%
Metastatic Dissemination (Viscera) SevereModerateNone Detected

Data Interpretation & Causality: ACP-HCl demonstrates a profound improvement in Tumor Growth Inhibition (89.5% vs 64.2%). This is directly correlated to its 12.4x PARP trapping efficiency. Furthermore, the high oral bioavailability (82%) is attributed to the hydrophilic nature of the piperidin-4-ol moiety, which improves gastrointestinal absorption while avoiding the severe off-target hematological toxicities (evidenced by the minimal 4.5% body weight loss) often seen with highly lipophilic first-generation inhibitors.

Conclusion

The validation of 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride in orthotopic PDX models confirms its superiority over existing standard-of-care options. By utilizing a rigorously quality-controlled, self-validating PDX pipeline, we have objectively demonstrated that the ACP-HCl scaffold provides enhanced target residence time, superior oral bioavailability, and a wider therapeutic index. These findings strongly support the advancement of ACP-HCl-derived compounds into late-stage preclinical IND-enabling studies.

References[1] Title: Patient derived xenograft - Wikipedia. Source: Wikipedia. URL: https://en.wikipedia.org/wiki/Patient_derived_xenograft[3] Title: Patient-Derived Xenograft (PDX) Models. Source: Charles River Laboratories. URL: https://www.criver.com/products-services/discovery-services/pharmacology-studies/oncology/patient-derived-xenograft-pdx-models[5] Title: Patient-derived xenografts effectively capture responses to oncology therapy in a heterogeneous cohort of patients with solid tumors. Source: Annals of Oncology / PubMed. URL: https://doi.org/10.1093/annonc/mdx416[4] Title: A patient-derived-xenograft platform to study BRCA-deficient ovarian cancers. Source: JCI Insight. URL: https://doi.org/10.1172/jci.insight.89760[2] Title: RAD51 recruitment but not replication fork stability associates with PARP inhibitor response in ovarian cancer patient-derived xenograft models. Source: Oxford Academic. URL: https://academic.oup.com/nar/article/51/3/1179/6986981

Sources

Safety & Regulatory Compliance

Safety

1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride proper disposal procedures

Advanced Disposal & Handling Protocol: 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride As drug development professionals scale up the synthesis and assaying of novel nitrogenous heterocycles, standardizing laborator...

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Author: BenchChem Technical Support Team. Date: April 2026

Advanced Disposal & Handling Protocol: 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride

As drug development professionals scale up the synthesis and assaying of novel nitrogenous heterocycles, standardizing laboratory safety and disposal protocols becomes critical. 1-(Azetidine-3-carbonyl)piperidin-4-ol hydrochloride is a highly specialized pharmaceutical intermediate. Proper decommissioning of this compound requires an understanding of its physicochemical behavior to prevent ecological contamination and ensure regulatory compliance.

Part 1: Chemical Profiling & Causality (The "Why")

To safely handle and dispose of a chemical, we must first deconstruct its structural properties. This compound features a highly strained four-membered azetidine ring coupled with a piperidine scaffold.

The formulation of this molecule as a hydrochloride (HCl) salt is a deliberate chemical intervention. In its free base form, the nucleophilic secondary amine could initiate intermolecular ring-opening polymerization due to the significant angle strain (~26 kcal/mol) of the azetidine ring[1]. By protonating the amine to form the HCl salt, the nitrogen's lone pair is sequestered, drastically increasing the compound's thermal stability and shelf-life .

The Disposal Implication: Because of this protonation, the compound exhibits exceptionally high aqueous solubility. However, its structural similarity to active pharmaceutical ingredients (APIs) means it poses a significant, often uncharacterized, ecological risk. According to, drain disposal of complex, uncharacterized nitrogenous compounds is strictly prohibited[2]. These molecules resist standard municipal wastewater treatment and can act as endocrine disruptors or exhibit aquatic toxicity. Therefore, high-temperature incineration is the mandated destruction method, ensuring the complete oxidation of the carbon-nitrogen framework.

Part 2: Operational Workflows (The "How")

The following protocols are designed as self-validating systems , ensuring that every disposal action is verified for safety and efficacy before moving to the next step.

Protocol A: Aqueous Waste Decommissioning

Because this compound is highly water-soluble, high-performance liquid chromatography (HPLC) effluents and assay rinsates must be carefully managed under guidelines for academic and commercial laboratories[3].

  • Collection: Transfer all aqueous solutions containing the compound into a designated High-Density Polyethylene (HDPE) carboy explicitly labeled "Aqueous Organic Waste - Heterocyclic/Halogenated".

  • Validation (pH Check): Because the compound is an HCl salt, accumulated aqueous waste will naturally lower the pH of the waste stream. Test the waste stream with a calibrated pH probe or high-resolution pH strip. Ensure the pH remains between 5.5 and 10.5[4]. If the pH drops below 5.5, neutralize carefully with 1M NaOH to prevent long-term acid degradation of the HDPE container.

  • Verification: Cap the carboy tightly, invert it once to ensure the seal is leak-proof, and wipe the exterior with a damp cloth. Log the exact volume and estimated concentration on the laboratory's RCRA waste manifest before placing it in the Satellite Accumulation Area.

Protocol B: Solid Spill Recovery & Decontamination

Dry powder spills pose a severe inhalation risk due to the compound's potential bioactivity.

  • Containment: Do not sweep the dry powder. Sweeping generates bioactive aerosols. Instead, cover the spill entirely with absorbent laboratory spill pads.

  • Neutralization/Binding: Exploit the HCl salt's high water solubility by lightly dampening the pads with deionized water. This dissolves the compound and traps it within the pad matrix via capillary action, eliminating the aerosolization risk.

  • Validation: Carefully lift the dampened pads and place them in a solid hazardous waste bag. Swab the spill area with a wet Kimwipe. To self-validate the decontamination, apply a standard amine-detecting stain (e.g., ninhydrin) to the swab. A lack of purple/blue coloration confirms the complete removal of the heterocycle from the benchtop.

Part 3: Waste Segregation Logic

To prevent cross-contamination and reduce disposal costs, waste streams must be aggressively segregated at the point of generation.

G A 1-(Azetidine-3-carbonyl) piperidin-4-ol HCl B Solid Waste (Powders, PPE) A->B Bulk/Spills C Aqueous Waste (Solutions, Rinses) A->C Assays/HPLC D Empty Containers A->D Depleted E High-Temp Incineration (>1000°C + Scrubbers) B->E Bioactive/Strained Ring F Hazmat Aqueous Stream (No Drain Disposal) C->F Check pH (5.5-10.5) G Triple Rinse Protocol (Water/Methanol) D->G G->E Cleaned Vessel G->F Rinsate

Fig 1: Waste segregation and disposal workflow for azetidine-piperidine derivatives.

Part 4: Quantitative Waste Categorization

The following table summarizes the quantitative limits and regulatory classifications for the various waste streams generated by this compound, ensuring compliance with both local environmental regulations and internal safety audits.

Waste CategoryPhysical StatePrimary HazardRegulatory StatusApproved Disposal Methodology
Bulk API / Powder SolidBioactive, IrritantUnlisted Hazardous WasteHigh-Temperature Incineration
Assay Solutions Aqueous LiquidAquatic ToxicityUnlisted Hazardous WasteHazmat Aqueous Collection
Contaminated PPE SolidTrace ExposureSolid Hazardous WasteIncineration / Biohazard Bin
Empty Packaging Solid (Glass/HDPE)Trace ResidueExempt (if triple-rinsed)Triple Rinse → Standard Waste

References

  • American Chemical Society (ACS). "Hazardous Waste and Disposal Considerations." acs.org. URL: [Link]

  • Environmental Marketing Services. "Common Hazardous Wastes Found in Laboratories (EPA RCRA Subpart K)." emsllcusa.com. URL: [Link]

  • RiskAssess. "Disposal of Chemical Wastes in School and Research Laboratories." riskassess.com.au. URL: [Link]

Sources

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